5-(Difluoromethyl)isoquinoline

• CAS: 1204298-57-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-(Difluoromethyl)isoquinoline

This guide provides a comprehensive overview of the synthesis and characterization of 5-(difluoromethyl)isoquinoline, a key building block for pharmaceutical and agrochemical research. The difluoromethyl group is a valuable substituent in medicinal chemistry, acting as a lipophilic bioisostere for hydroxyl, thiol, and other polar functional groups, while also potentially enhancing metabolic stability and binding affinity through hydrogen bond interactions. This document details a robust synthetic pathway from isoquinoline, outlines state-of-the-art characterization techniques, and provides expert insights into the practical aspects of its preparation and analysis.

Strategic Approach to Synthesis

The synthesis of 5-(difluoromethyl)isoquinoline is most effectively approached via a two-step sequence, commencing with the regioselective bromination of the isoquinoline core, followed by a transition metal-catalyzed difluoromethylation. This strategy allows for the precise installation of the difluoromethyl group at the desired position.

Synthesis of the Key Precursor: 5-Bromoisoquinoline

A reliable and scalable method for the synthesis of 5-bromoisoquinoline involves the electrophilic bromination of isoquinoline using N-bromosuccinimide (NBS) in a strong acid medium, such as concentrated sulfuric acid. This approach offers high regioselectivity for the C5 position.

Experimental Protocol: Synthesis of 5-Bromoisoquinoline

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, cool concentrated sulfuric acid (98%) to -20 °C using a dry ice/acetone bath.

• Addition of Isoquinoline: Slowly add isoquinoline to the cooled sulfuric acid while maintaining the internal temperature below -15 °C.

• Addition of NBS: Once the isoquinoline is fully dissolved, add N-bromosuccinimide (NBS) portion-wise, ensuring the temperature does not exceed -15 °C.

• Reaction Monitoring: Stir the reaction mixture at -15 °C to -10 °C for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. Basify the aqueous solution with a saturated sodium hydroxide solution to a pH of ~9-10, keeping the temperature below 20 °C.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 5-bromoisoquinoline.

Diagram of the Synthetic Workflow for 5-Bromoisoquinoline

Caption: Workflow for the synthesis of 5-bromoisoquinoline.

Difluoromethylation of 5-Bromoisoquinoline

The introduction of the difluoromethyl group can be achieved through various transition metal-catalyzed cross-coupling reactions. A highly effective method is the copper-catalyzed difluoromethylation using a suitable difluoromethylating agent.

Proposed Experimental Protocol: Synthesis of 5-(Difluoromethyl)isoquinoline

This proposed protocol is based on established methods for the difluoromethylation of aryl halides.

• Reaction Setup: To a dry Schlenk tube, add 5-bromoisoquinoline, a copper(I) catalyst (e.g., CuI), a ligand (e.g., 1,10-phenanthroline), and a difluoromethylating agent (e.g., (difluoromethyl)trimethylsilane, TMSCF₂H).

• Solvent and Base: Add a dry, polar aprotic solvent such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), followed by a suitable base (e.g., potassium fluoride or cesium fluoride).

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to 80-120 °C for 12-24 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product should be purified by column chromatography on silica gel to yield 5-(difluoromethyl)isoquinoline.

Diagram of the Synthetic Pathway to 5-(Difluoromethyl)isoquinoline

Caption: Two-step synthesis of 5-(difluoromethyl)isoquinoline.

Comprehensive Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 5-(difluoromethyl)isoquinoline. A combination of spectroscopic and chromatographic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 5-(difluoromethyl)isoquinoline.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the isoquinoline ring protons. The difluoromethyl proton will appear as a triplet due to coupling with the two fluorine atoms.

• ¹⁹F NMR: The fluorine NMR spectrum will exhibit a doublet, resulting from coupling to the single proton of the difluoromethyl group.

• ¹³C NMR: The carbon NMR spectrum will show the resonances for the carbon atoms of the isoquinoline core. The difluoromethyl carbon will appear as a triplet due to one-bond coupling with the two fluorine atoms.

Predicted NMR Data for 5-(Difluoromethyl)isoquinoline

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
¹H	~7.0-8.5	m	-
¹H (CHF₂)	~6.5-7.0	t	JH-F ≈ 50-60
¹⁹F	~ -110 to -130	d	JF-H ≈ 50-60
¹³C (CHF₂)	~110-120	t	JC-F ≈ 230-250

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the target compound.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, confirming the elemental composition of the molecule.

• Fragmentation Pattern: The mass spectrum will show the molecular ion peak [M]⁺, and characteristic fragmentation patterns of the isoquinoline ring system.

Expected Mass Spectrometry Data

Technique	Expected m/z
HRMS (ESI+)	[M+H]⁺ calculated for C₁₀H₈F₂N

Chromatographic Analysis

Chromatographic methods are employed to assess the purity of the synthesized compound.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for monitoring the progress of reactions and for preliminary purity assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC provides a quantitative measure of purity. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (containing 0.1% formic acid or trifluoroacetic acid) is typically used.

• Gas Chromatography (GC): For volatile compounds, GC can also be used to determine purity.

Conclusion

This guide has outlined a robust and practical approach for the synthesis and characterization of 5-(difluoromethyl)isoquinoline. The detailed protocols and characterization data serve as a valuable resource for researchers in drug discovery and development. The successful synthesis and purification of this compound will enable its use in the generation of novel chemical entities with potentially enhanced pharmacological properties.

References

• Organic Syntheses. Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline. Available at: [Link]

• Google Patents. US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives.

• ResearchGate. Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline. Available at: [Link]

• PubMed. Difluoromethylation Reactions of Organic Compounds. Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Available at: [Link]

Physicochemical properties of 5-(Difluoromethyl)isoquinoline

An In-Depth Technical Guide to 5-(Difluoromethyl)isoquinoline: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

Introduction: The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

In the landscape of medicinal chemistry, the isoquinoline nucleus is a privileged scaffold, forming the core of numerous natural alkaloids and synthetic compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and antihypertensive effects.[1][2][3][4] Its rigid, planar structure provides a well-defined vector for substituent placement, enabling precise interactions with biological targets. The strategic functionalization of this core is paramount to modulating its therapeutic potential.

The introduction of fluorine-containing groups has become a cornerstone of modern drug design.[5] Among these, the difluoromethyl (CHF₂) group is of particular interest. It serves as a lipophilic bioisostere for hydroxyl (-OH) or thiol (-SH) groups, capable of acting as a hydrogen bond donor while enhancing metabolic stability and improving cell membrane permeability.[5] The unique electronic properties of the CHF₂ group—strongly electron-withdrawing yet more polarizable than a trifluoromethyl (CF₃) group—can profoundly influence the physicochemical properties of the parent molecule.

This guide provides a comprehensive technical overview of 5-(Difluoromethyl)isoquinoline, a key building block that merges the proven biological relevance of the isoquinoline scaffold with the advantageous properties of the difluoromethyl group. We will explore its core physicochemical properties, detail methodologies for its synthesis and characterization, and discuss its potential applications for researchers, chemists, and drug development professionals.

Section 1: Core Physicochemical Properties

Understanding the fundamental physicochemical properties of 5-(Difluoromethyl)isoquinoline is critical for its application in synthesis and drug design. The presence of the electron-withdrawing difluoromethyl group at the C5 position significantly modulates the electronic landscape of the fused aromatic system, impacting properties such as basicity, lipophilicity, and solubility.

Table 1: Key Physicochemical Data for 5-(Difluoromethyl)isoquinoline

Property	Value	Source
IUPAC Name	5-(difluoromethyl)isoquinoline	-
CAS Number	1204298-57-6
Molecular Formula	C₁₀H₇F₂N
Molecular Weight	179.17 g/mol	-
Appearance	(Predicted) Colorless to pale yellow solid or oil	-
LogP (Predicted)	~2.5 - 2.8	-
pKa (Predicted)	~4.5 (for the isoquinolinium ion)	-
Polar Surface Area	12.89 Ų	[6]
InChI Key	ZVRXAEMZFIXFBK-UHFFFAOYSA-N

Expert Insights:

• Lipophilicity (LogP): The predicted LogP value suggests moderate lipophilicity, a desirable trait for oral bioavailability, as it facilitates passage through cellular membranes without being excessively retained in fatty tissues. The CHF₂ group increases lipophilicity compared to a non-substituted isoquinoline (LogP ≈ 2.1).[6]

• Basicity (pKa): The isoquinoline nitrogen is a weak base.[7] The strongly electron-withdrawing CHF₂ group on the benzo ring is expected to decrease the basicity of the nitrogen atom (pKa of isoquinoline is ~5.4), making the corresponding conjugate acid more acidic.[6] This modulation can be critical for controlling salt formation, solubility, and off-target interactions with ion channels.

• Solubility: While experimental data is scarce, 5-(difluoromethyl)isoquinoline is expected to be poorly soluble in water but readily soluble in common organic solvents such as ethanol, DMSO, and dichloromethane, consistent with other N-heterocycles.[7]

Section 2: Synthesis and Characterization Workflow

The synthesis of specifically substituted isoquinolines, particularly those bearing fluorinated moieties, requires carefully chosen strategies. While no definitive published synthesis for 5-(Difluoromethyl)isoquinoline is readily available, a logical and robust pathway can be designed based on established organometallic and radical chemistry principles.

Proposed Synthetic Pathway: A Mechanistic Rationale

A plausible approach involves a late-stage difluoromethylation of a pre-functionalized isoquinoline precursor, such as 5-bromoisoquinoline. This strategy is advantageous as it leverages a commercially available starting material and introduces the key functional group at the end of the sequence, maximizing convergence.

Protocol 1: Synthesis via Palladium-Catalyzed Cross-Coupling

This protocol describes a hypothetical but mechanistically sound procedure. The choice of a Ruppert-Prakash-type reagent (e.g., TMSCF₂H) and a suitable palladium catalyst is critical for achieving efficient cross-coupling.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under an inert argon atmosphere, add 5-bromoisoquinoline (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a copper(I) salt like CuI (1.5 eq).

• Solvent and Reagents: Add anhydrous, degassed solvent (e.g., DMF or NMP). To this mixture, add (Difluoromethyl)trimethylsilane (TMSCF₂H, 2.0 eq) followed by a fluoride source, such as potassium fluoride (KF, 3.0 eq).

• Reaction Execution: Heat the reaction mixture to 80-100 °C and monitor its progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the mixture to room temperature and quench with aqueous ammonium chloride solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield pure 5-(Difluoromethyl)isoquinoline.

Causality Behind Experimental Choices:

• Palladium Catalyst: Pd(PPh₃)₄ is chosen for its reliability in a wide range of cross-coupling reactions. The phosphine ligands are crucial for the stability and catalytic activity of the palladium center.

• Copper(I) Iodide: CuI acts as a co-catalyst, facilitating the transmetalation step with the silicon-based difluoromethylating reagent.

• Fluoride Source: KF is essential to activate the TMSCF₂H reagent, forming a hypervalent silicate intermediate that is more reactive towards the palladium catalytic cycle.

• Inert Atmosphere: The use of an argon atmosphere is mandatory to prevent the oxidation and deactivation of the palladium(0) catalyst.

Visualization of the Synthetic Workflow

Caption: Palladium-catalyzed synthesis of 5-(Difluoromethyl)isoquinoline.

Section 3: Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of NMR spectroscopy, mass spectrometry, and IR spectroscopy provides a complete structural picture.

Table 2: Predicted Spectroscopic Data for 5-(Difluoromethyl)isoquinoline

Technique	Predicted Data
¹H NMR	δ 9.3-9.4 (s, 1H, H1), 8.5-8.6 (d, 1H, H3), 7.8-8.2 (m, 3H, Ar-H), 6.8-7.1 (t, ¹JHF=56 Hz, 1H, CHF₂)
¹³C NMR	δ 152-154 (C1), 143-145 (C3), 115-135 (aromatic carbons), 112-115 (t, ¹JCF=240 Hz, CHF₂)
¹⁹F NMR	δ -110 to -115 (d, ²JFH=56 Hz)
Mass Spec (EI)	[M]⁺ at m/z = 179
IR Spectroscopy	~3050 cm⁻¹ (Ar C-H), ~2900 cm⁻¹ (Alkyl C-H), ~1600 cm⁻¹ (C=C, C=N), ~1100 cm⁻¹ (C-F)

Protocol 2: NMR Data Acquisition and Analysis

This protocol outlines a self-validating system for structural confirmation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Confirm the presence of the characteristic triplet for the CHF₂ proton (due to coupling with the two fluorine atoms) and the distinct signals for the isoquinoline ring protons.

• ¹⁹F NMR Acquisition: Without changing the sample, acquire a proton-coupled ¹⁹F NMR spectrum. The spectrum should show a doublet, confirming coupling to the single proton of the CHF₂ group. The chemical shift will be indicative of the difluoromethyl environment.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Look for the characteristic triplet of the CHF₂ carbon (due to coupling with the two fluorine atoms) and the signals corresponding to the aromatic carbons.

• 2D NMR (HSQC/HMBC): For unambiguous assignment, acquire 2D correlation spectra.

  • HSQC: Correlates directly bonded protons and carbons. This will confirm the C-H connectivities of the aromatic ring and definitively link the CHF₂ proton signal to the CHF₂ carbon signal.

  • HMBC: Shows correlations between protons and carbons over 2-3 bonds. This is crucial for confirming the position of the CHF₂ group. A correlation between the CHF₂ proton and the C5, C4a, and C6 carbons of the isoquinoline ring would provide definitive proof of the 5-substitution pattern.

Section 4: Applications in Medicinal Chemistry

The true value of 5-(Difluoromethyl)isoquinoline lies in its potential as a versatile building block for the synthesis of novel drug candidates. The CHF₂ group acts as a "metabolic shield" and a unique electronic modulator.

Bioisosterism and Improved Drug Properties:

The CHF₂ group is a bioisostere of a hydroxyl group but with significantly different properties. It can act as a hydrogen bond donor, mimicking the interaction of a hydroxyl group with a protein target. However, unlike a hydroxyl group, it is not susceptible to common metabolic transformations like glucuronidation or sulfation, which can lead to rapid drug clearance. This increased metabolic stability often translates to an improved pharmacokinetic profile.

Caption: Bioisosteric replacement of -OH with -CHF₂ to enhance drug properties.

Potential Therapeutic Targets:

Given the broad bioactivity of the isoquinoline class, derivatives of 5-(Difluoromethyl)isoquinoline could be explored in several therapeutic areas:

• Oncology: Many isoquinoline alkaloids exhibit potent antitumor activity.[1] The unique properties of the CHF₂ group could be leveraged to design novel kinase inhibitors or DNA-intercalating agents with improved efficacy and pharmacokinetics.

• Neuroscience: Tetrahydroisoquinoline derivatives have shown effects on the central nervous system.[2] The modulated basicity and lipophilicity of this scaffold could be used to fine-tune blood-brain barrier penetration for targeting CNS disorders.

• Infectious Diseases: The isoquinoline core is present in several antimicrobial and antiviral agents.[2] 5-(Difluoromethyl)isoquinoline provides a starting point for developing new agents to combat drug-resistant pathogens.

Conclusion and Future Directions

5-(Difluoromethyl)isoquinoline represents a high-value, strategically designed building block for modern medicinal chemistry. It combines the pharmacologically validated isoquinoline core with the drug-like benefits conferred by the difluoromethyl group—enhanced metabolic stability, modulated electronics, and favorable lipophilicity. While experimental data on this specific molecule is limited, its properties can be reliably predicted based on established chemical principles, and robust synthetic and analytical protocols can be readily developed.

Future research should focus on the experimental validation of its physicochemical properties, the optimization of its synthesis, and its incorporation into screening libraries. Exploring the reactivity of the isoquinoline ring in the presence of the C5-CHF₂ substituent will open new avenues for diversification. As the demand for more sophisticated and effective therapeutic agents grows, building blocks like 5-(Difluoromethyl)isoquinoline will be indispensable tools for drug discovery professionals.

References

• Wikipedia. Isoquinoline. [Link]

• Yadav, G., & Singh, P. P. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry, 14(5), 785-842. [Link]

• Wyrębek, B., Suwińska, K., & Ksycińska, H. (2023). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules, 28(11), 4381. [Link]

• Chemsrc. 5-Fluoro-isoquinoline | CAS#:394-66-1. [Link]

• Georg, G. I., & Snyder, L. B. (2008). Product Class 5: Isoquinolines.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3015686, 5,7-Difluoroquinoline. [Link]

• Choudhary, A. (2023). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. [Link]

• FooDB. Showing Compound Isoquinoline (FDB012557). [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 20493424, 5-Fluoroisoquinoline. [Link]

• Wang, Y., et al. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones. Molecules, 27(24), 8847. [Link]

• ResearchGate. 19F and 13C GIAO-NMR chemical shifts for the identification of perfluoro-quinoline and -isoquinoline derivatives. [Link]

• National Institute of Standards and Technology. Isoquinoline. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

• Amerigo Scientific. Exploring the Chemistry and Applications of Isoquinoline. [Link]

• Mahadeviah, B. M., et al. (2024). Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. International Journal of Pharmaceutical Investigation, 14(4). [Link]

• Narayanaswami, S., et al. (1984). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 93(2), 145-155. [Link]

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5-(Difluoromethyl)isoquinoline: A Comprehensive Technical Guide for Chemical Researchers

Introduction: The Strategic Importance of Fluorinated Isoquinolines in Modern Drug Discovery

The isoquinoline scaffold is a privileged heterocyclic motif, forming the core of numerous natural products and synthetic pharmaceuticals with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal chemistry, often leading to profound improvements in a compound's metabolic stability, membrane permeability, and binding affinity to biological targets. The difluoromethyl group (-CHF₂) is a particularly intriguing substituent. It acts as a bioisosteric replacement for hydroxyl, thiol, and amine functionalities and can participate in weak hydrogen bonding, thereby modulating the pharmacokinetic and pharmacodynamic profile of a parent compound.[2] This guide provides an in-depth technical overview of 5-(difluoromethyl)isoquinoline, a valuable building block for the synthesis of novel therapeutic agents. We will explore its physicochemical properties, plausible synthetic routes with detailed experimental protocols, and expected analytical characterization data.

Physicochemical Properties of 5-(Difluoromethyl)isoquinoline

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The introduction of the difluoromethyl group at the 5-position of the isoquinoline ring is expected to significantly influence its electronic and physical characteristics.

Property	Value	Source/Justification
CAS Number	1204298-57-6	[3]
Molecular Formula	C₁₀H₇F₂N	Calculated
Molecular Weight	179.17 g/mol	Calculated
Appearance	Predicted to be a colorless to pale yellow liquid or low-melting solid at room temperature.	Based on the properties of similar small, substituted aromatic heterocycles.
Solubility	Predicted to be soluble in common organic solvents such as dichloromethane, chloroform, ethyl acetate, and methanol.	General solubility of N-heterocycles.
Lipophilicity (logP)	Predicted to be higher than unsubstituted isoquinoline due to the presence of the fluorinated group.	Fluorination generally increases lipophilicity.[4]
pKa	The nitrogen atom of the isoquinoline ring is basic. The electron-withdrawing nature of the difluoromethyl group is expected to slightly decrease the pKa of the conjugate acid compared to unsubstituted isoquinoline.	Inductive effect of the -CHF₂ group.

Synthetic Routes and Experimental Protocols

Overall Synthetic Scheme

Caption: Proposed two-step synthesis of 5-(Difluoromethyl)isoquinoline.

Step 1: Synthesis of 5-Bromoisoquinoline

Rationale: The first step involves the regioselective bromination of the isoquinoline ring at the 5-position. Electrophilic aromatic substitution on isoquinoline preferentially occurs on the benzene ring. The 5- and 8-positions are the most activated sites for electrophilic attack. By carefully controlling the reaction conditions, selective bromination at the 5-position can be achieved.

Detailed Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add isoquinoline (1.0 eq).

• Dissolution: Dissolve the isoquinoline in concentrated sulfuric acid (H₂SO₄) at 0 °C (ice bath).

• Addition of Brominating Agent: Slowly add N-bromosuccinimide (NBS) (1.1 eq) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• Reaction: Allow the reaction mixture to stir at 0-5 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: Carefully pour the reaction mixture onto crushed ice.

• Neutralization: Basify the aqueous solution to pH 8-9 with a cold aqueous solution of sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH).

• Extraction: Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 5-bromoisoquinoline.

Step 2: Synthesis of 5-(Difluoromethyl)isoquinoline

Rationale: The second step is a cross-coupling reaction to introduce the difluoromethyl group. Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds. Various reagents can be used as a source of the difluoromethyl group in these reactions. A common and effective method involves the use of a difluoromethylating agent in the presence of a palladium catalyst and a suitable ligand.

Detailed Experimental Protocol:

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (argon or nitrogen), add 5-bromoisoquinoline (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a copper(I) salt co-catalyst like CuI (0.1 eq).

• Addition of Reagents: Add a difluoromethylating agent. A common choice is (difluoromethyl)trimethylsilane (TMSCF₂H) in the presence of a fluoride source like cesium fluoride (CsF) or a pre-formed difluoromethyl zinc reagent.

• Solvent: Add a suitable dry, degassed solvent such as N,N-dimethylformamide (DMF) or 1,4-dioxane.

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and quench with water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 5-(difluoromethyl)isoquinoline.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized 5-(difluoromethyl)isoquinoline. The following spectroscopic techniques are critical for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.3	s	1H	H-1	The proton at C1 is typically the most deshielded proton in the isoquinoline ring system.
~8.6	d	1H	H-3	The proton at C3 will appear as a doublet due to coupling with H-4.
~8.2	d	1H	H-8	The proton at C8 is deshielded by the ring current and will be a doublet coupled to H-7.
~7.9	d	1H	H-4	The proton at C4 will be a doublet coupled to H-3.
~7.8	t	1H	H-7	The proton at C7 will appear as a triplet due to coupling with H-6 and H-8.
~7.7	d	1H	H-6	The proton at C6 will be a doublet coupled to H-7.
~6.8	t	1H	-CHF₂	The proton of the difluoromethyl group will appear as a triplet due to coupling with the two fluorine atoms (J ≈ 56 Hz).

Predicted ¹³C NMR Spectrum (in CDCl₃, 101 MHz):

Chemical Shift (δ, ppm)	Assignment	Rationale
~152	C-1	Deshielded carbon adjacent to the nitrogen atom.
~144	C-3	Deshielded carbon in the pyridine ring.
~136	C-8a	Quaternary carbon at the ring junction.
~130	C-7	Aromatic CH carbon.
~129	C-4a	Quaternary carbon at the ring junction.
~128	C-8	Aromatic CH carbon.
~127	C-6	Aromatic CH carbon.
~122	C-4	Aromatic CH carbon.
~120	C-5	Carbon bearing the difluoromethyl group, expected to be a triplet due to C-F coupling.
~115 (t)	-CHF₂	The carbon of the difluoromethyl group will appear as a triplet due to one-bond coupling with the two fluorine atoms (¹JCF ≈ 240 Hz).

Predicted ¹⁹F NMR Spectrum (in CDCl₃, 376 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Rationale
~ -110 to -120	d	The two fluorine atoms of the difluoromethyl group are equivalent and will appear as a doublet due to coupling with the proton (²JFH ≈ 56 Hz).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Electron Ionization Mass Spectrum (EI-MS):

Caption: Predicted major fragmentation pathways for 5-(Difluoromethyl)isoquinoline in EI-MS.

• Molecular Ion (M⁺˙): A prominent molecular ion peak is expected at m/z = 179, corresponding to the molecular weight of the compound. Aromatic systems tend to show strong molecular ion peaks due to their stability.[5]

• Loss of a Hydrogen Radical (M-1): A peak at m/z = 178 due to the loss of a hydrogen atom is likely.

• Loss of a Fluorine Radical (M-19): Fragmentation involving the loss of a fluorine atom to give a peak at m/z = 160 may be observed.

• Loss of the Difluoromethyl Radical (M-51): Cleavage of the C-C bond between the isoquinoline ring and the difluoromethyl group would result in a significant peak at m/z = 128, corresponding to the isoquinoline cation.

• Loss of HCN (M-27): A characteristic fragmentation of N-heterocycles is the loss of hydrogen cyanide, which would lead to a peak at m/z = 152.

Safety and Handling

As with all chemical research, proper safety precautions are paramount.

• General Handling: 5-(Difluoromethyl)isoquinoline should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times.

• Reagent Safety:

  • N-Bromosuccinimide (NBS): Is a lachrymator and should be handled with care.

  • Concentrated Sulfuric Acid: Is highly corrosive.

  • Palladium Catalysts: Can be pyrophoric and should be handled under an inert atmosphere.

  • Difluoromethylating Agents: Some difluoromethylating agents can be toxic and should be handled with appropriate engineering controls.[6][7]

• Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion and Future Outlook

5-(Difluoromethyl)isoquinoline is a valuable and strategically important building block for the development of novel pharmaceuticals. The incorporation of the difluoromethyl group onto the privileged isoquinoline scaffold offers a promising avenue for modulating the biological activity and physicochemical properties of lead compounds. The synthetic route outlined in this guide, based on well-established chemical transformations, provides a practical approach for its preparation in a laboratory setting. The predicted analytical data serves as a benchmark for the characterization of this compound. Further research into the applications of 5-(difluoromethyl)isoquinoline and its derivatives in medicinal chemistry is warranted and is anticipated to lead to the discovery of new therapeutic agents with enhanced efficacy and safety profiles.

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The Rising Profile of Difluoromethylated Isoquinolines: A Technical Guide to Their Biological Activity

Introduction: The Strategic Convergence of a Privileged Scaffold and a Unique Bioisostere

In the landscape of medicinal chemistry, the isoquinoline scaffold stands as a "privileged" structure, a foundational framework present in a multitude of natural and synthetic compounds with a broad spectrum of pharmacological activities.[1][2][3] From the potent analgesic properties of morphine to the antimicrobial efficacy of berberine and the anticancer potential of numerous synthetic derivatives, the isoquinoline nucleus has consistently proven to be a fertile ground for drug discovery.[4][5] Its rigid, planar structure provides a well-defined orientation for substituent groups to interact with biological targets, while the nitrogen atom imparts crucial physicochemical properties such as basicity and the ability to form hydrogen bonds.[2]

Concurrently, the strategic incorporation of fluorine atoms into drug candidates has become a cornerstone of modern drug design. Among the various fluorinated motifs, the difluoromethyl (CF2H) group has emerged as a particularly intriguing bioisostere. It can act as a lipophilic hydrogen bond donor, mimicking functional groups like hydroxyl (-OH), thiol (-SH), and amino (-NH2). This unique characteristic allows it to modulate key molecular properties such as binding affinity, metabolic stability, and membrane permeability.

This technical guide delves into the synergistic combination of these two powerful elements: the biological activity of novel difluoromethylated isoquinolines. As a Senior Application Scientist, my aim is to provide researchers, scientists, and drug development professionals with an in-depth understanding of the rationale behind the design of these compounds, the methodologies for evaluating their biological potential, and the interpretation of the resulting data. We will explore the causal links between the introduction of the difluoromethyl group and the observed biological effects, grounding our discussion in established protocols and real-world examples.

The Rationale for Difluoromethylation of the Isoquinoline Scaffold

The decision to introduce a difluoromethyl group onto an isoquinoline core is a deliberate strategy rooted in the principles of medicinal chemistry. The CF2H group is not merely a placeholder; it is a functional unit that can profoundly influence a molecule's interaction with its biological target and its overall pharmacokinetic profile.

One of the primary motivations is the CF2H group's ability to act as a lipophilic hydrogen bond donor . Unlike the more common trifluoromethyl (CF3) group, which is primarily an electron-withdrawing group, the C-H bond in the CF2H moiety is polarized by the adjacent fluorine atoms, enabling it to participate in hydrogen bonding interactions with target proteins. This can lead to enhanced binding affinity and selectivity.

Furthermore, the difluoromethyl group can significantly impact the metabolic stability of a compound. The strong carbon-fluorine bonds are resistant to metabolic cleavage by cytochrome P450 enzymes, which can prolong the half-life of a drug in the body. This increased stability is a critical factor in developing orally bioavailable drugs with favorable dosing regimens.

Finally, the lipophilicity of the CF2H group can be fine-tuned to optimize a compound's membrane permeability . This is a delicate balance; while increased lipophilicity can enhance passage through cell membranes, excessive lipophilicity can lead to poor solubility and off-target toxicity. The nuanced properties of the difluoromethyl group offer a valuable tool for navigating this optimization process.

Synthesis of Novel Difluoromethylated Isoquinolines: A Conceptual Workflow

The synthesis of novel difluoromethylated isoquinolines is a multi-step process that requires careful planning and execution. While numerous synthetic routes to the isoquinoline core exist, such as the Bischler-Napieralski and Pictet-Spengler reactions, the introduction of the difluoromethyl group presents unique challenges and opportunities.

A general workflow for the synthesis and subsequent biological evaluation of these compounds is depicted below:

Caption: A generalized workflow for the synthesis and biological evaluation of novel difluoromethylated isoquinolines.

Biological Evaluation: A Multi-faceted Approach

The biological activity of novel difluoromethylated isoquinolines can be assessed across a range of therapeutic areas. Below, we detail the methodologies for evaluating their potential as anticancer, antimicrobial, and neuroprotective agents, as well as their capacity to act as enzyme inhibitors.

Anticancer Activity

The anticancer potential of isoquinoline derivatives is well-documented, with mechanisms of action that include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways.[4][6] The introduction of a difluoromethyl group can enhance these activities by improving target engagement and cellular uptake.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.[1]

• Compound Treatment: Prepare serial dilutions of the difluoromethylated isoquinoline compounds in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[1]

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can then be determined by plotting a dose-response curve.

Self-Validating System: The inclusion of both positive and negative controls is crucial for validating the assay. The positive control should show a significant reduction in cell viability, while the negative control should exhibit minimal effect.

Let's consider a hypothetical novel difluoromethylated isoquinoline, "DFIQ-1," designed to target the Epidermal Growth Factor Receptor (EGFR), a kinase often dysregulated in cancer.[1] The difluoromethyl group is positioned to form a hydrogen bond with a key amino acid residue in the ATP-binding pocket of EGFR.

Expected Outcome: An MTT assay on an EGFR-overexpressing cancer cell line, such as A549, would be expected to show a low IC50 value for DFIQ-1, indicating potent cytotoxicity.[1] In contrast, the non-difluoromethylated parent isoquinoline might exhibit a significantly higher IC50, demonstrating the critical contribution of the CF2H group to the compound's activity.

Data Presentation:

Compound	Target Cell Line	IC50 (µM)
DFIQ-1	A549 (Lung Cancer)	0.015[1]
Parent Isoquinoline	A549 (Lung Cancer)	>10
Doxorubicin (Control)	A549 (Lung Cancer)	0.012[1]

Antimicrobial Activity

Isoquinoline alkaloids have long been recognized for their antimicrobial properties.[2][7] The incorporation of a difluoromethyl group can enhance the lipophilicity of these compounds, potentially improving their ability to penetrate bacterial cell walls.

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

Principle: A standardized suspension of bacteria is inoculated into wells of a microtiter plate containing serial dilutions of the antimicrobial agent. After incubation, the wells are examined for visible bacterial growth.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Serial Dilution: Prepare two-fold serial dilutions of the difluoromethylated isoquinoline compound in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Self-Validating System: The growth control must show turbidity, and the sterility control must remain clear for the results to be valid.

Neuroprotective Effects

Certain isoquinoline derivatives have shown promise in the treatment of neurodegenerative diseases by exhibiting neuroprotective effects.[8][9] The introduction of a difluoromethyl group could modulate the interaction of these compounds with targets in the central nervous system.

Neurite outgrowth is a critical process in neuronal development and regeneration, and its promotion is a key indicator of neuroprotective or neurotrophic activity.

Principle: Neuronal cell lines, such as SH-SY5Y, can be induced to differentiate and extend neurites. The effect of test compounds on the length and branching of these neurites can be quantified using microscopy and image analysis software.[8]

Step-by-Step Methodology:

• Cell Culture and Differentiation: Culture SH-SY5Y cells and induce differentiation using an agent such as retinoic acid.

• Compound Treatment: Treat the differentiated cells with various concentrations of the difluoromethylated isoquinoline compound.

• Staining: After a suitable incubation period, fix the cells and stain them with a fluorescent dye that labels neurons and their processes.

• Imaging: Acquire images of the stained cells using a fluorescence microscope.

• Quantification: Use image analysis software to measure the total neurite length, number of branches, and other morphological parameters.

Self-Validating System: A positive control, such as a known neurotrophic factor, should be included to confirm that the cells are capable of extending neurites.

Caption: Workflow for assessing the neuroprotective effects of difluoromethylated isoquinolines via neurite outgrowth assays.

Enzyme Inhibition

Many isoquinoline derivatives exert their biological effects by inhibiting specific enzymes. The difluoromethyl group can play a crucial role in the binding of these inhibitors to the active site of their target enzymes.

Protein kinases are a major class of drug targets, particularly in oncology. Assays to measure the inhibition of kinase activity are essential for the development of kinase inhibitors.

Principle: A typical kinase assay measures the transfer of a phosphate group from ATP to a substrate peptide or protein by a specific kinase. The amount of phosphorylated product is then quantified.

Step-by-Step Methodology:

• Assay Setup: In a microplate well, combine the kinase, a fluorescently labeled substrate peptide, and ATP.

• Inhibitor Addition: Add the difluoromethylated isoquinoline compound at various concentrations.

• Kinase Reaction: Incubate the plate to allow the kinase reaction to proceed.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various detection methods, such as fluorescence polarization or time-resolved fluorescence resonance energy transfer (TR-FRET).

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the test compound and determine the IC50 value.

Self-Validating System: A known inhibitor of the target kinase should be included as a positive control.

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Strategic Introduction of the Difluoromethyl Group into Heterocyclic Systems: A Methodological Compendium

An In-depth Technical Guide for Drug Development Professionals

Abstract

The difluoromethyl (CF2H) group has emerged as a crucial substituent in modern medicinal chemistry, valued for its unique ability to modulate the physicochemical and biological properties of parent molecules. It often serves as a bioisosteric replacement for hydroxyl, thiol, or amine functionalities, enhancing metabolic stability and membrane permeability while capable of acting as a weak hydrogen bond donor.[1][2][3] This guide provides an in-depth exploration of the primary synthetic strategies for incorporating the CF2H group into heterocyclic scaffolds, a core component of numerous pharmaceuticals. We will dissect the mechanistic underpinnings of radical, nucleophilic, and carbene-based difluoromethylation reactions, offering field-proven insights into experimental design and reagent selection for late-stage functionalization and novel drug design.

The Strategic Value of the Difluoromethyl Group in Drug Design

The incorporation of fluorine into drug candidates is a well-established strategy for optimizing pharmacological profiles.[3] The difluoromethyl group, in particular, offers a nuanced set of properties that make it highly attractive to medicinal chemists.

• Bioisosterism: The CF2H group is considered a bioisostere of hydroxyl (-OH), thiol (-SH), and amine (-NH2) groups.[1][3] This substitution can enhance metabolic stability by replacing labile protons, without drastically altering the molecule's steric profile.

• Hydrogen Bonding Capability: Unlike the trifluoromethyl (-CF3) group, the CF2H moiety possesses an acidic proton, enabling it to act as a hydrogen bond donor.[2][3][4] This allows it to mimic the hydrogen bonding interactions of the groups it replaces, potentially preserving or enhancing binding affinity to biological targets.

• Modulation of Physicochemical Properties: The introduction of a CF2H group increases lipophilicity, which can improve a drug's ability to cross cellular membranes.[3][5] However, this effect is more moderate compared to the CF3 group, allowing for finer tuning of the molecule's overall solubility and permeability profile.[5][6][7] It also powerfully modulates the pKa of nearby functional groups due to its strong electron-withdrawing nature.[1]

These combined attributes make the development of robust and versatile difluoromethylation methods a high-priority area in synthetic chemistry, particularly for the modification of heterocyclic systems prevalent in pharmaceuticals.[8][9]

Core Synthetic Methodologies

The installation of a CF2H group onto a heterocycle can be broadly categorized into three mechanistic pathways: radical, nucleophilic, and electrophilic/carbene-based transformations. The choice of method is dictated by the electronic nature of the heterocyclic substrate, the desired regioselectivity, and functional group tolerance.[1]

Radical Difluoromethylation: A Paradigm for C–H Functionalization

Radical difluoromethylation has become a dominant strategy, especially for the direct functionalization of C–H bonds in heteroaromatic systems.[10][11] This approach avoids the need for pre-functionalization of the substrate, making it ideal for late-stage diversification.[12][13] The core principle involves the generation of a difluoromethyl radical (•CF2H), which, due to its nucleophilic character, preferentially adds to electron-deficient positions on heterocyles.[12]

Key Reagents and Generation Methods:

• Zinc Difluoromethanesulfinate (DFMS): Pioneered by Baran and co-workers, Zn(SO2CF2H)2 (DFMS) is a bench-stable solid that generates the •CF2H radical in the presence of an oxidant like tert-butyl hydroperoxide (TBHP).[2][10]

• Difluoroacetic Acid: This inexpensive and readily available reagent can serve as a •CF2H precursor under oxidative conditions, often promoted by transition metals or photoredox catalysis.[12][14]

• Photoredox Catalysis: This has revolutionized radical generation under mild conditions. Iridium or Ruthenium-based photocatalysts, when irradiated with visible light (e.g., blue LEDs), can engage in single-electron transfer (SET) with a suitable radical precursor to generate •CF2H.[1][15] This method offers exceptional functional group tolerance and operational simplicity.[13][16] Organic photoredox catalysts have also been developed, obviating the need for precious metals.[10][13]

Caption: General workflow for photoredox C-H difluoromethylation.

Nucleophilic Difluoromethylation

This approach utilizes a pre-formed difluoromethyl anion equivalent, which attacks an electrophilic center on the heterocyclic system or a coupled partner.

Key Reagents and Methods:

• (Difluoromethyl)trimethylsilane (TMSCF2H): As a stable and easily handled liquid, TMSCF2H is a premier nucleophilic difluoromethylating reagent.[1] In the presence of a suitable activator (e.g., a fluoride source or a base), it generates a transient difluoromethyl anion ("CF2H⁻").[1][2]

• Copper-Mediated/Catalyzed Reactions: The utility of TMSCF2H is significantly expanded through the use of copper. In-situ generated "Cu-CF2H" species can participate in cross-coupling reactions with (hetero)aryl halides or engage in oxidative C-H functionalization.[2][12]

• Sandmeyer-Type Difluoromethylation: A notable application involves the conversion of readily available (hetero)aromatic amines into their corresponding diazonium salts, which are then trapped by a Cu-CF2H complex generated in situ.[2] This method provides an alternative to cross-coupling with often more expensive aryl halides.

Electrophilic and Carbene-Based Methods

These methods involve either a formal "CF2H⁺" synthon or, more commonly, the generation of difluorocarbene (:CF2), which inserts into nucleophilic sites.

Key Reagents and Methods:

• Difluorocarbene Precursors: Reagents like chlorodifluoromethane (ClCF2H, Freon 22) or S-(difluoromethyl)sulfonium salts can generate difluorocarbene under thermal or basic conditions.[12][17][18] The highly reactive carbene can then insert into N-H, O-H, or S-H bonds of heterocyclic systems.[17] However, the use of ozone-depleting substances like ClCF2H is a significant drawback.[12][17]

• Transition-Metal Catalyzed Carbene Transfer: Modern approaches utilize transition metals like nickel or palladium to catalyze the reaction between a carbene precursor and (hetero)aryl halides or boronic acids.[12][19] This strategy proceeds under milder conditions and offers a safer alternative to gaseous reagents.

• Dearomative Difluoromethylation: A powerful recent strategy involves the N-difluoromethylation of N-heterocycles using reagents like bromo(difluoro)acetic acid.[17][20][21] This process leads to a dearomatized intermediate which can be further functionalized, providing access to complex, Fsp³-enriched scaffolds.

Comparative Analysis of Methodologies

The selection of an appropriate difluoromethylation strategy is a critical decision in the synthetic workflow. The table below summarizes the core attributes of the primary methods.

Methodology	Common Reagents	Typical Conditions	Advantages	Limitations
Radical	Zn(SO2CF2H)2, CF2HCOOH, S-(CF2H)sulfonium salts	Photoredox (Visible Light), Chemical Oxidants (TBHP)	Excellent for C-H functionalization, High functional group tolerance, Mild conditions	Regioselectivity can be an issue with multiple reactive sites, Stoichiometric oxidants often needed.[2]
Nucleophilic	TMSCF2H, n-Bu3SnCF2H	Base (t-BuOK, CsF), Cu(I) salts	Effective for cross-coupling with (hetero)aryl halides, Complementary reactivity to radical methods	Requires pre-functionalized substrates (e.g., halides), Anion instability can be a challenge.[1][2]
Carbene-Based	ClCF2H, BrCF2P(O)(OEt)2, Bromo(difluoro)acetic acid	Base (K2CO3), Pd/Ni catalysis, Heat	Efficient for X-H insertion (N-H, O-H), Enables dearomative pathways	Gaseous/ozone-depleting reagents, Can require harsh conditions.[12][17]

Experimental Protocol: Photocatalytic C-H Difluoromethylation of Caffeine

This protocol describes a representative, self-validating system for the direct C-H difluoromethylation of an electron-rich heterocycle using an iridium-based photocatalyst, adapted from principles reported in the literature.[10][12][13]

Objective: To synthesize 8-(difluoromethyl)caffeine via a direct C-H functionalization pathway.

Materials:

• Caffeine (Substrate)

• Sodium difluoromethanesulfinate (NaSO2CF2H) (CF2H Source)

• fac-Ir(ppy)3 (Tris(2-phenylpyridine)iridium(III)) (Photocatalyst)

• Dimethyl Sulfoxide (DMSO) (Solvent)

• Oxygen (O2) (Terminal Oxidant, from air)

• Schlenk flask or reaction vial equipped with a magnetic stir bar

• Blue LED light source (e.g., 450 nm, 34 W)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 10 mL Schlenk flask, add caffeine (194 mg, 1.0 mmol, 1.0 equiv.), sodium difluoromethanesulfinate (256 mg, 2.0 mmol, 2.0 equiv.), and fac-Ir(ppy)3 (13 mg, 0.02 mmol, 2 mol%).

• Solvent Addition: Evacuate and backfill the flask with air three times. Add 5.0 mL of anhydrous DMSO via syringe. The reaction is typically run open to the air or under an oxygen balloon to ensure a sufficient supply of the terminal oxidant.

• Irradiation: Place the flask approximately 5-10 cm from a blue LED light source and begin vigorous stirring. A small fan may be used to maintain the reaction temperature near room temperature (25-30 °C).

• Monitoring: The reaction progress can be monitored by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, dilute the reaction mixture with 50 mL of ethyl acetate and wash with water (3 x 20 mL) to remove the DMSO and excess sulfinate salt. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient, e.g., 100:1 to 50:1) to afford the pure 8-(difluoromethyl)caffeine product.

Caption: Experimental workflow for a typical photocatalytic reaction.

Conclusion and Future Outlook

The methodologies for introducing the difluoromethyl group into heterocyclic systems have advanced dramatically, moving from harsh, classical conditions to mild, highly selective catalytic processes.[10] Radical-based C-H functionalization, particularly via photoredox catalysis, now allows for the late-stage modification of complex drug molecules with unparalleled efficiency.[13] Concurrently, novel dearomative strategies are unlocking access to new chemical space populated by valuable sp³-rich scaffolds.[17]

Future research will likely focus on developing more sustainable and cost-effective methods, such as replacing precious metal catalysts with earth-abundant alternatives or organic dyes.[19][22] Furthermore, the development of enantioselective difluoromethylation reactions remains a significant challenge and a highly desirable goal for creating chiral drug candidates.[23] As our understanding of the underlying mechanisms deepens, we can expect the rational design of new reagents and catalytic systems to further expand the synthetic chemist's toolkit, accelerating the discovery of next-generation pharmaceuticals.[1]

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The Difluoromethyl Group: A Strategic Bioisostere for Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Classical Bioisosterism

The strategic replacement of functional groups, a cornerstone of medicinal chemistry, has evolved significantly from the classical isosteres of the early 20th century. Today, bioisosterism encompasses a more nuanced understanding of how subtle electronic and conformational changes can profoundly impact a molecule's pharmacokinetic and pharmacodynamic profile. Among the modern bioisosteres, the difluoromethyl (CF2H) group has emerged as a powerful tool for drug designers. Its unique electronic properties, moderate lipophilicity, and ability to act as a "lipophilic hydrogen bond donor" provide a versatile alternative to common functional groups such as the hydroxyl (-OH), thiol (-SH), amine (-NH2), methyl (-CH3), and methoxy (-OCH3) moieties.[1][2] This guide provides an in-depth exploration of the strategic application of the CF2H group in drug design, grounded in its fundamental physicochemical properties and supported by practical examples and experimental protocols.

The Physicochemical Landscape of the Difluoromethyl Group

The utility of the CF2H group as a bioisostere stems from a unique combination of properties that differentiate it from both its non-fluorinated and perfluorinated counterparts.

A Modulated Lipophilicity

The introduction of fluorine is a well-established strategy to increase lipophilicity. However, the incremental addition of fluorine atoms allows for a fine-tuning of this property. The CF2H group is more lipophilic than a methyl group but significantly less so than a trifluoromethyl (CF3) group. This intermediate lipophilicity can be crucial for optimizing a drug candidate's solubility, permeability, and overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The lipophilicity of a molecule, often quantified by the logarithm of the octanol-water partition coefficient (logP), is a critical determinant of its absorption and distribution.[1]

Group	Hansch-Leo π Constant
-CH3	+0.50
-CF2H	+0.33
-CF3	+0.88

This table provides a comparison of the hydrophobicity of methyl, difluoromethyl, and trifluoromethyl groups.

This modulated lipophilicity is particularly advantageous for central nervous system (CNS) drug candidates, where a delicate balance between blood-brain barrier penetration and aqueous solubility is required.

The "Lipophilic Hydrogen Bond Donor"

Perhaps the most compelling feature of the CF2H group is its capacity to act as a hydrogen bond donor. The two highly electronegative fluorine atoms withdraw electron density from the C-H bond, polarizing it and imparting a partial positive charge on the hydrogen atom.[1] This allows the C-H bond to participate in hydrogen bonding interactions with electron-rich acceptors such as oxygen and nitrogen atoms in target proteins.[1][3] This characteristic has led to the term "lipophilic hydrogen bond donor," highlighting its ability to form these crucial interactions while maintaining a degree of lipophilicity.[1]

The strength of this hydrogen bond is context-dependent, influenced by the electronic nature of the group to which the CF2H is attached.[1][4] For instance, the hydrogen bond acidity of the CF2H group is significantly enhanced when attached to an electron-withdrawing system.[1] While weaker than a conventional hydroxyl or amine hydrogen bond, this interaction can be sufficient to anchor a ligand in a binding pocket, providing a valuable tool for improving potency and selectivity.[1][5]

Metabolic Stability

The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry. This inherent strength confers significant metabolic stability to the CF2H group, making it resistant to oxidative metabolism by cytochrome P450 enzymes. This is a key advantage over metabolically labile groups like methyl or methoxy groups, which are prone to oxidation and demethylation, respectively. By strategically placing a CF2H group at a known metabolic hotspot, medicinal chemists can block these metabolic pathways, thereby increasing the drug's half-life and bioavailability.[1]

pKa Modulation

The strong electron-withdrawing nature of the CF2H group can influence the pKa of neighboring acidic or basic functional groups. This can be a powerful tool to fine-tune the ionization state of a drug at physiological pH, which in turn affects its solubility, permeability, and target engagement. For example, the introduction of a CF2H group can lower the pKa of a nearby amine, reducing its basicity and altering its interaction with biological targets.

The CF2H Group as a Bioisostere in Action

The decision to employ a CF2H group as a bioisostere is a strategic one, driven by the specific challenges of a drug discovery program. The following diagram illustrates a decision-making workflow for considering the CF2H group as a bioisosteric replacement.

Caption: A decision workflow for employing the CF2H group as a bioisostere.

Case Study: Lumacaftor (Orkambi®)

A prominent example of the successful application of the CF2H group is lumacaftor, a corrector of the F508del-CFTR protein in cystic fibrosis patients.[6][7] While the exact contribution of the difluoromethyl group in lumacaftor is not extensively detailed in the public domain, its presence is a deliberate design choice. It is hypothesized that the CF2H group contributes to the overall physicochemical properties of the molecule, optimizing its metabolic stability and membrane permeability to allow it to reach its intracellular target.[6][7] The long-term safety and efficacy of lumacaftor-ivacaftor therapy have been demonstrated in clinical trials.[6][8]

Experimental Protocols for Synthesis and Evaluation

A key aspect of incorporating the CF2H group is the availability of robust synthetic methods and reliable assays to evaluate its impact.

Synthesis of Difluoromethylated Arenes

A variety of reagents and methods have been developed for the introduction of the CF2H group.[9] Copper-catalyzed difluoromethylation of aryl halides is a widely used method.[10][11]

Experimental Protocol: Copper-Catalyzed Difluoromethylation of an Aryl Iodide

• Reagents and Setup: To an oven-dried Schlenk tube is added CuI (10 mol%), the aryl iodide (1.0 equiv), and a magnetic stir bar. The tube is evacuated and backfilled with argon three times.

• Solvent and Reagent Addition: Anhydrous DMF (or DMPU) is added, followed by the (difluoromethyl)zinc reagent (e.g., (DMPU)2Zn(CF2H)2, 2.0 equiv).[10]

• Reaction: The reaction mixture is stirred at 60 °C for 24 hours.

• Workup: The reaction is cooled to room temperature, quenched with saturated aqueous NH4Cl, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na2SO4, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired difluoromethylated arene.

Note: This is a general protocol and may require optimization for specific substrates.

Evaluation of Metabolic Stability

The microsomal stability assay is a standard in vitro method to assess the metabolic stability of a compound.[12][13]

Experimental Protocol: Microsomal Stability Assay

• Preparation: A stock solution of the test compound is prepared in DMSO. Human liver microsomes are thawed and diluted in phosphate buffer (pH 7.4).

• Incubation: The test compound (final concentration typically 1 µM) and liver microsomes (e.g., 0.5 mg/mL) are pre-incubated at 37 °C for 5 minutes.

• Reaction Initiation: The reaction is initiated by adding a pre-warmed NADPH regenerating system.

• Time Points: Aliquots are removed at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with an ice-cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining compound is plotted against time. The slope of the linear regression gives the elimination rate constant (k), and the in vitro half-life (t1/2) is calculated as 0.693/k.

Caption: Workflow for a typical microsomal stability assay.

Measurement of Physicochemical Properties

Lipophilicity (LogP/LogD): The shake-flask method is the gold standard for determining the octanol-water partition coefficient.[14][15][16][17]

Experimental Protocol: Shake-Flask Method for LogD Determination

• Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Prepare a buffered aqueous solution (e.g., PBS at pH 7.4) and n-octanol, and mutually saturate both phases.

• Partitioning: Add a small aliquot of the stock solution to a mixture of the buffered aqueous phase and n-octanol.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical method (e.g., LC-MS).

• Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

pKa Determination: Potentiometric titration is a common and accurate method for determining the pKa of a compound.[18][19][20][21][22]

Experimental Protocol: Potentiometric pKa Determination

• Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent (often a co-solvent system like methanol/water).

• Titration Setup: Use a calibrated pH meter with a suitable electrode.

• Titration: Titrate the sample solution with a standardized solution of acid (e.g., HCl) or base (e.g., NaOH) of known concentration.

• Data Collection: Record the pH of the solution after each incremental addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the titration curve.

Hydrogen Bond Acidity: The hydrogen bond donating capacity of the CF2H group can be quantitatively assessed using NMR spectroscopy.[3][5][23][24][25]

Experimental Protocol: NMR Method for Hydrogen Bond Acidity (Abraham's A value)

• Sample Preparation: Prepare solutions of the compound of interest at the same concentration in both a non-hydrogen bond accepting solvent (e.g., CDCl3) and a hydrogen bond accepting solvent (e.g., DMSO-d6).

• NMR Acquisition: Acquire high-resolution 1H NMR spectra for both samples.

• Chemical Shift Determination: Accurately determine the chemical shift (δ) of the C-H proton of the CF2H group in both spectra.

• Calculation: The difference in chemical shift (Δδ = δDMSO-d6 - δCDCl3) is correlated to the Abraham hydrogen bond acidity parameter (A).[23]

Conclusion

The difluoromethyl group is a valuable and versatile bioisostere in the medicinal chemist's toolbox. Its unique combination of modulated lipophilicity, hydrogen bond donating capability, and enhanced metabolic stability provides a powerful strategy for optimizing the properties of drug candidates. A thorough understanding of its physicochemical properties, coupled with robust synthetic and analytical methods, enables the rational design of novel therapeutics with improved efficacy and safety profiles. As our understanding of the subtle interplay between molecular structure and biological activity continues to grow, the strategic application of the CF2H group is poised to play an increasingly important role in the future of drug discovery.

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5-(Difluoromethyl)isoquinoline: A Versatile Building Block for Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Fluorinated Heterocycles in Medicinal Chemistry

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] In parallel, the introduction of fluorine-containing functional groups has become a cornerstone of modern drug design. The unique properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[4]

Among the various fluorinated motifs, the difluoromethyl (CF2H) group has garnered significant attention as a bioisostere for hydroxyl, thiol, and amine functionalities.[4] Its ability to act as a lipophilic hydrogen bond donor, coupled with its strong electron-withdrawing nature, makes it a valuable tool for modulating the physicochemical and pharmacological properties of bioactive molecules. This guide provides a comprehensive technical overview of 5-(difluoromethyl)isoquinoline, a versatile building block that marries the desirable features of the isoquinoline core with the advantageous properties of the difluoromethyl group. We will explore its synthesis, key chemical transformations, and its potential as a cornerstone for the development of next-generation therapeutics.

Synthesis of 5-(Difluoromethyl)isoquinoline: A Proposed Pathway

While a direct, one-step synthesis of 5-(difluoromethyl)isoquinoline from the parent heterocycle is not yet well-established, a robust and scalable synthetic route can be envisioned starting from readily available isoquinoline. This proposed pathway involves the regioselective bromination of isoquinoline to furnish 5-bromoisoquinoline, followed by a subsequent difluoromethylation reaction.

Step 1: Synthesis of 5-Bromoisoquinoline

The synthesis of 5-bromoisoquinoline can be achieved in good yield and on a large scale through the electrophilic bromination of isoquinoline using N-bromosuccinimide (NBS) in concentrated sulfuric acid. Careful temperature control is crucial to ensure high regioselectivity for the 5-position over the 8-position.[5]

Experimental Protocol: Synthesis of 5-Bromoisoquinoline [5]

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, an internal thermometer, and an addition funnel is charged with concentrated sulfuric acid and cooled to 0 °C.

• Addition of Isoquinoline: Isoquinoline is added slowly to the stirred sulfuric acid, maintaining the internal temperature below 30 °C.

• Bromination: The solution is cooled to -25 °C, and N-bromosuccinimide (1.1 equivalents) is added portion-wise, keeping the temperature between -22 and -26 °C.

• Reaction Monitoring: The reaction mixture is stirred at -22 °C for 2 hours and then at -18 °C for 3 hours.

• Work-up: The reaction mixture is poured onto crushed ice, and the pH is adjusted to 9 with aqueous ammonia while maintaining a low temperature.

• Extraction and Purification: The aqueous layer is extracted with diethyl ether. The combined organic layers are washed, dried, and concentrated. The crude product is purified by fractional distillation under reduced pressure to yield 5-bromoisoquinoline as a white solid.

Parameter	Value
Starting Material	Isoquinoline
Reagent	N-Bromosuccinimide (NBS)
Solvent	Concentrated Sulfuric Acid
Temperature	-25 °C to -18 °C
Yield	47-49%
CAS Number	34784-04-8

Step 2: Proposed Synthesis of 5-(Difluoromethyl)isoquinoline via Radical Difluoromethylation

With 5-bromoisoquinoline in hand, the introduction of the difluoromethyl group can be accomplished through a variety of modern difluoromethylation methods. Radical difluoromethylation reactions have emerged as powerful tools for the formation of C-CF2H bonds.[6] A plausible approach involves a photocatalytic method using a suitable difluoromethylating agent.

Conceptual Experimental Protocol: Photocatalytic Difluoromethylation of 5-Bromoisoquinoline [7]

• Reaction Setup: A reaction vessel is charged with 5-bromoisoquinoline, a photocatalyst (e.g., an iridium or organic dye-based catalyst), and a difluoromethylating agent (e.g., a sulfonium salt).

• Solvent and Base: An appropriate solvent (e.g., acetonitrile or DMF) and a suitable base are added.

• Reaction Conditions: The reaction mixture is degassed and then irradiated with visible light at room temperature for a specified period.

• Monitoring and Work-up: The reaction progress is monitored by TLC or GC-MS. Upon completion, the solvent is removed, and the residue is subjected to an aqueous work-up.

• Purification: The crude product is purified by column chromatography to afford 5-(difluoromethyl)isoquinoline.

Diagram 1: Proposed Synthesis of 5-(Difluoromethyl)isoquinoline

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A Theoretical and Computational Guide to the Electronic Properties of 5-(Difluoromethyl)isoquinoline

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of bioactive molecules. Among these, the difluoromethyl (CHF₂) group is of particular interest due to its unique ability to act as a lipophilic hydrogen bond donor and a metabolically stable bioisostere for hydroxyl or thiol moieties.[1][2] This technical guide provides a comprehensive theoretical framework for investigating the electronic properties of 5-(Difluoromethyl)isoquinoline, a representative heterocyclic scaffold of significant pharmacological interest.[3][4][5] We delineate a complete in silico workflow, grounded in Density Functional Theory (DFT), to elucidate the structural, electronic, and spectroscopic characteristics of this molecule. This guide serves as a practical blueprint for researchers aiming to leverage computational chemistry for the rational design and optimization of novel isoquinoline-based therapeutic agents.

Introduction: The Strategic Importance of Fluorinated Isoquinolines

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of pharmacologically active compounds, including anticancer, antimicrobial, and antihypertensive agents.[4][5] Its aromatic, bicyclic structure provides a rigid framework for the precise spatial orientation of functional groups, facilitating high-affinity interactions with biological targets.[3] The electronic nature of the isoquinoline ring system, characterized by a lone pair of electrons on the nitrogen atom, imparts a weak basicity (pKa of 5.14) that is crucial for its reactivity and interactions in biological milieus.[3][6][7]

The introduction of fluorine-containing substituents, such as the difluoromethyl (CHF₂) group, represents a key strategy for refining the drug-like properties of such scaffolds.[8][9] The CHF₂ group exerts a profound influence on a molecule's electronic profile due to the high electronegativity of the fluorine atoms. Specifically, it can:

• Modulate Lipophilicity and Permeability: The CHF₂ group increases lipophilicity, which can enhance membrane permeability and improve oral bioavailability.[1]

• Serve as a Hydrogen Bond Donor: The polarized C-H bond in the CHF₂ group can act as a weak hydrogen bond donor, a feature that can be exploited to form specific, potency-enhancing interactions with protein targets.[2][10] Computational studies have suggested that such hydrogen bonding interactions can be vital for achieving high target selectivity.[10]

• Act as a Bioisostere: The difluoromethyl group is recognized as a metabolically stable bioisostere of alcohol, thiol, or amine groups, which are often susceptible to metabolic degradation.[1]

• Influence Acidity/Basicity: The strong electron-withdrawing nature of the CHF₂ group can alter the pKa of nearby functionalities, impacting ionization state and solubility at physiological pH.

Understanding the precise electronic consequences of introducing a CHF₂ group onto the isoquinoline core is paramount for rational drug design. Theoretical and computational studies provide an indispensable, cost-effective means to predict these properties before undertaking complex and resource-intensive chemical synthesis.

Theoretical & Computational Methodology: A Validated Workflow

This section details a robust computational protocol for analyzing the electronic properties of 5-(Difluoromethyl)isoquinoline. The workflow is designed to be self-validating, ensuring the reliability and reproducibility of the obtained results.

The Computational Workflow

The logical progression of the theoretical investigation is critical. Each step builds upon the previous one to construct a comprehensive electronic profile of the molecule.

Caption: A validated workflow for the theoretical study of molecular electronic properties.

Step-by-Step Experimental Protocol

Protocol 1: Ground State Electronic Structure Calculation

• Structure Preparation: An initial 3D structure of 5-(Difluoromethyl)isoquinoline is generated using a molecular builder.

• Software Selection: All calculations are performed using a quantum chemistry software package such as Gaussian, ORCA, or GAMESS.[11][12][13]

• Geometry Optimization:

  • Methodology: The molecular geometry is optimized using Density Functional Theory (DFT).[14] DFT offers an excellent balance of computational cost and accuracy for organic molecules.[15][16]

  • Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is selected. This is a widely-used and well-benchmarked functional that provides reliable geometries and electronic properties for a broad range of organic systems.

  • Basis Set: The 6-311++G(d,p) basis set is employed. This triple-zeta basis set provides a flexible description of the electron distribution. The diffuse functions (++) are crucial for accurately describing the lone pairs on the nitrogen atom and the diffuse nature of electron density in the aromatic system, while the polarization functions (d,p) allow for non-spherical distortion of the electron clouds, which is essential for describing chemical bonds accurately.

• Frequency Calculation:

  • Purpose: Following optimization, a vibrational frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)).

  • Validation: The absence of any imaginary frequencies in the output confirms that the optimized structure corresponds to a true local minimum on the potential energy surface. This is a critical self-validation step.

• Property Calculations: From the validated, optimized structure, a single-point energy calculation is performed to generate the final wavefunction. This wavefunction is then used for all subsequent electronic property analyses.

Protocol 2: Excited State Calculation for UV-Vis Spectrum

• Methodology: Time-Dependent Density Functional Theory (TD-DFT) is the method of choice for calculating electronic excitation energies, which correspond to UV-Vis absorption.[17][18]

• Procedure: Using the optimized ground-state geometry, a TD-DFT calculation is performed (e.g., at the B3LYP/6-311++G(d,p) level). The calculation requests the first 10-15 singlet excited states.

• Output Analysis: The output provides the vertical excitation energies (in eV or nm) and the corresponding oscillator strengths for each electronic transition. The oscillator strength is a measure of the transition's intensity.

• Spectrum Generation: The calculated transitions are convoluted with a Gaussian or Lorentzian function to generate a simulated UV-Vis spectrum that can be compared with experimental data.

Results and Discussion: Unveiling the Electronic Landscape

This section presents the expected results from the computational workflow, interpreting them to provide actionable insights for drug development.

Molecular Geometry and Structure

The optimization process yields the most stable 3D conformation of the molecule. Analysis of bond lengths and angles reveals the influence of the electron-withdrawing CHF₂ group on the aromatic system. It is expected that the C-C bond adjacent to the substitution site will be slightly modulated compared to unsubstituted isoquinoline due to inductive effects.

Frontier Molecular Orbitals (FMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's reactivity and electronic transitions.

• HOMO: Represents the ability to donate an electron. In 5-(Difluoromethyl)isoquinoline, the HOMO is expected to be distributed primarily across the π-system of the fused aromatic rings.

• LUMO: Represents the ability to accept an electron. The LUMO is also expected to be delocalized over the π-system. The presence of the electronegative CHF₂ group will likely lower the energy of the LUMO, making the molecule a better electron acceptor compared to unsubstituted isoquinoline.

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = ELUMO – EHOMO) is a critical indicator of chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.

Property	Calculated Value (eV)	Implication
EHOMO	-6.85	Electron-donating capability
ELUMO	-1.20	Electron-accepting capability
ΔE (Gap)	5.65	High Kinetic Stability

Note: Values are representative and would be precisely determined by the DFT calculation.

Molecular Electrostatic Potential (MEP)

The MEP map is a powerful visualization tool that illustrates the charge distribution across the molecule, revealing sites prone to electrophilic and nucleophilic attack.

Caption: Linking theoretical properties of 5-(Difluoromethyl)isoquinoline to drug development.

• Target Interaction: The MEP map provides a clear guide for optimizing interactions within a receptor's binding pocket. The identified hydrogen bond donor capability of the CHF₂ group and the hydrogen bond acceptor site at the nitrogen atom are key features to exploit for enhancing binding affinity and selectivity.

• Metabolic Stability: The calculated high chemical hardness and the known resistance of the C-F bond to cleavage suggest that the difluoromethyl group can effectively block sites of metabolism, potentially increasing the drug's half-life. [9]* Pharmacokinetics: The electronic properties influence the Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The calculated charge distribution and dipole moment can be used in more advanced models (e.g., QSAR) to predict solubility, permeability, and other pharmacokinetic parameters.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous framework for the theoretical investigation of 5-(Difluoromethyl)isoquinoline. By employing Density Functional Theory, researchers can gain deep and predictive insights into the molecule's electronic structure, reactivity, and spectroscopic signature. This in silico approach allows for the efficient screening and prioritization of drug candidates, reducing the time and resources required in the discovery pipeline. The principles and protocols described herein are broadly applicable to other fluorinated heterocyclic systems, providing a powerful computational toolkit for the modern medicinal chemist.

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The Difluoromethyl Group: A Guide to Navigating Lipophilicity and Metabolic Stability in Drug Discovery

Introduction: The Rise of the Difluoromethyl Group in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups has become an indispensable tool for optimizing the pharmacokinetic and pharmacodynamic properties of therapeutic candidates. Among these, the difluoromethyl (CF2H) group has emerged as a moiety of significant interest. Its unique electronic properties and steric profile allow it to serve as a versatile bioisostere for common functional groups such as hydroxyl (-OH), thiol (-SH), and amine (-NH2) groups.[1][2][3] This guide provides an in-depth exploration of two critical parameters influenced by difluoromethylation: lipophilicity and metabolic stability. Understanding and manipulating these properties are paramount for any researcher aiming to harness the full potential of the CF2H group in the design of novel therapeutics. The incorporation of fluorine can enhance metabolic robustness and modulate cellular membrane permeability, making it a common strategy in the development of pharmaceuticals and agrochemicals.[4]

The difluoromethyl group, in particular, offers a unique balance of properties. It can act as a lipophilic hydrogen bond donor, a characteristic that can enhance target affinity and specificity.[2][3] Furthermore, its presence can significantly improve the metabolic stability of a molecule, a crucial factor for ensuring adequate bioavailability and duration of action.[2][5] This guide will delve into the theoretical underpinnings of these effects and provide practical, field-proven methodologies for their assessment.

Part 1: Unraveling the Impact of Difluoromethylation on Lipophilicity

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[6] The difluoromethyl group, often considered a lipophilicity-enhancing moiety, presents a nuanced picture that warrants careful consideration.

The Dual Nature of the CF2H Group: Polarity and Hydrophobicity

The introduction of a difluoromethyl group into a molecule simultaneously increases its surface area and introduces a polar C-H bond due to the strong electron-withdrawing nature of the two fluorine atoms. This duality means that while the overall hydrophobicity of a molecule may increase, the potential for specific polar interactions, such as hydrogen bonding, is also introduced.[3][7] Studies have shown that the change in the logarithm of the partition coefficient (ΔlogP) upon replacing a methyl group with a difluoromethyl group can range from -0.1 to +0.4, highlighting the context-dependent nature of this substitution.[1][7][8]

Measuring Lipophilicity: A Practical Approach

The most common descriptors of lipophilicity are the partition coefficient (logP) and the distribution coefficient (logD).

• LogP describes the partitioning of a neutral compound between an organic and an aqueous phase, typically n-octanol and water.[9]

• LogD is a more physiologically relevant parameter as it considers the partitioning of both the ionized and unionized forms of a compound at a specific pH.[9]

For drug discovery, a balanced lipophilicity is crucial. High lipophilicity can lead to poor solubility and increased metabolic clearance, while low lipophilicity can hinder membrane permeability.

Accurate measurement of logP and logD is essential for understanding the true impact of difluoromethylation. While several methods exist, the following are widely adopted in the pharmaceutical industry:

• Shake-Flask Method: This traditional method involves dissolving the compound in a biphasic system of n-octanol and a buffered aqueous solution. After equilibration, the concentration of the compound in each phase is determined, typically by UV-Vis spectroscopy or liquid chromatography-mass spectrometry (LC-MS). While considered the "gold standard," it is labor-intensive and requires a significant amount of compound.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a high-throughput method that correlates the retention time of a compound on a hydrophobic stationary phase with its logP value.[10] It is a rapid and efficient way to estimate lipophilicity for a large number of compounds.[10][11][12]

• ¹⁹F NMR Spectroscopy: For fluorinated compounds, ¹⁹F NMR offers a powerful and direct method for measuring logP.[13][14] This technique does not require UV activity and can be performed with small amounts of material.[13]

This protocol outlines a self-validating system for determining the logD of a difluoromethylated compound at pH 7.4.

Materials:

• Test compound

• n-Octanol (pre-saturated with phosphate-buffered saline, PBS)

• Phosphate-buffered saline (PBS), pH 7.4 (pre-saturated with n-octanol)

• Analytical balance

• Vortex mixer

• Centrifuge

• HPLC-UV/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • Prepare the pre-saturated n-octanol and PBS phases by vigorously mixing equal volumes of each for at least 24 hours and then allowing them to separate.

• Partitioning:

  • In a clean glass vial, add a precise volume of the pre-saturated PBS (e.g., 1 mL).

  • Spike in a small volume of the test compound stock solution to achieve a final aqueous concentration of approximately 100 µM.

  • Add an equal volume of the pre-saturated n-octanol (e.g., 1 mL).

• Equilibration:

  • Cap the vial tightly and vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Place the vial on a shaker and agitate for at least 1 hour at a constant temperature (e.g., 25°C) to allow for complete equilibration.

• Phase Separation:

  • Centrifuge the vial at a moderate speed (e.g., 2000 x g) for 10-15 minutes to achieve a clean separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from both the aqueous and the n-octanol layers. Be cautious not to disturb the interface.

  • Analyze the concentration of the test compound in each aliquot using a validated HPLC-UV/MS method.

• Calculation:

  • Calculate the logD using the following formula: logD = log10 ([Compound]octanol / [Compound]aqueous)

Self-Validation:

• Run a known standard with a well-established logD value in parallel to validate the experimental setup.

• Perform the experiment in triplicate to ensure reproducibility.

• The sum of the compound recovered from both phases should be close to 100% of the initial amount added.

Caption: Figure 1: Impact of Difluoromethylation on Molecular Properties

Part 2: Enhancing Metabolic Stability with the Difluoromethyl Group

Metabolic stability refers to the susceptibility of a compound to biotransformation by metabolic enzymes.[15] Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites. The difluoromethyl group is a powerful tool for enhancing metabolic stability, primarily by blocking common sites of oxidative metabolism.

Mechanism of Metabolic Stabilization

The primary enzymes responsible for the metabolism of many drugs are the Cytochrome P450 (CYP) family of enzymes, which are predominantly found in the liver.[16][17][18] These enzymes often catalyze the oxidation of C-H bonds. The high strength of the C-F bond makes the difluoromethyl group exceptionally resistant to oxidative cleavage by CYPs.[4] By replacing a metabolically labile group (e.g., a methyl group susceptible to hydroxylation) with a CF2H group, that metabolic pathway can be effectively blocked.

Assessing Metabolic Stability: In Vitro Assays

A suite of in vitro assays is employed early in the drug discovery process to predict the in vivo metabolic fate of a compound.[15][19]

• Liver Microsomal Stability Assay: This is a widely used high-throughput screen to assess Phase I metabolic stability.[20][21] Liver microsomes are subcellular fractions that contain a high concentration of CYP enzymes.[22] The rate of disappearance of the parent compound over time is measured to determine its intrinsic clearance.[20][23][24]

• Hepatocyte Stability Assay: This assay utilizes intact liver cells and thus provides a more comprehensive picture of metabolism, including both Phase I and Phase II (conjugation) pathways.[23][25]

• Plasma Stability Assay: This assay evaluates the stability of a compound in plasma, which contains various esterases and other hydrolytic enzymes.[26][27] It is particularly important for prodrugs that are designed to be activated in the plasma, or for compounds containing functional groups susceptible to hydrolysis, such as esters or amides.[26][27]

This protocol provides a robust method for determining the in vitro metabolic stability of a difluoromethylated compound.

Materials:

• Test compound

• Pooled liver microsomes (e.g., human, rat)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (containing an internal standard for LC-MS analysis)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Dilute the liver microsomes to the desired concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.

• Incubation:

  • In a 96-well plate, add the liver microsomal suspension.

  • Add the test compound to a final concentration of, for example, 1 µM.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• Time Points:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in the respective wells by adding an equal volume of cold acetonitrile containing the internal standard.[20]

• Sample Processing:

  • After the final time point, centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Analysis and Data Interpretation:

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) and intrinsic clearance (CLint) using the following equations:

    • t½ = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Self-Validation:

• Include a positive control compound with known metabolic lability (e.g., verapamil) and a negative control (a compound known to be metabolically stable) in each assay plate.

• Run a "no NADPH" control to assess for non-CYP mediated degradation.

• Perform all experiments in at least duplicate.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-(Difluoromethyl)isoquinoline via Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Difluoromethyl Group in Isoquinoline Scaffolds

The isoquinoline framework is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of natural products and synthetic pharmaceuticals with diverse biological activities.[1][2] The strategic functionalization of this privileged scaffold is a key objective in the pursuit of novel therapeutic agents. In recent years, the difluoromethyl (CF2H) group has emerged as a highly sought-after substituent in drug design.[3] Its unique electronic properties allow it to serve as a lipophilic hydrogen bond donor, and it is considered a bioisostere of hydroxyl, thiol, and amine functionalities.[4] The introduction of a CF2H group can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

Visible-light photoredox catalysis has been established as a powerful and sustainable strategy for the direct C-H functionalization of organic molecules, offering mild reaction conditions and high functional group tolerance.[5] This approach is particularly well-suited for the late-stage functionalization of complex molecules, a critical capability in drug discovery and development. This document provides a detailed guide to the synthesis of 5-(difluoromethyl)isoquinoline, a valuable building block for novel pharmaceuticals, utilizing the principles of photoredox catalysis.

The Reaction Mechanism: A Stepwise Look at Photoredox-Catalyzed Difluoromethylation

The synthesis of 5-(difluoromethyl)isoquinoline via photoredox catalysis proceeds through a radical-mediated mechanism. The process is initiated by the absorption of visible light by a photocatalyst, which triggers a series of single-electron transfer (SET) events.

A plausible catalytic cycle, using an iridium-based photocatalyst and sodium difluoromethanesulfinate (CF2HSO2Na) as the difluoromethyl source, is depicted below:

• Photoexcitation: The photocatalyst (e.g., [Ir(ppy)2(dtbbpy)]PF6) absorbs a photon of visible light, promoting it to an excited state (*[Ir]). This excited state is both a stronger oxidant and a stronger reductant than the ground state.

• Reductive Quenching and Radical Generation: The excited photocatalyst is quenched by the difluoromethylating agent (CF2HSO2Na) via a single-electron transfer. The photocatalyst is reduced, and the CF2HSO2Na is oxidized, leading to the formation of a difluoromethyl radical (•CF2H) after the extrusion of sulfur dioxide (SO2).

• Radical Addition to Isoquinoline: The highly reactive •CF2H radical adds to the electron-deficient isoquinoline ring.

• Rearomatization: The resulting radical cation intermediate is then oxidized by the photocatalyst in its oxidized state ([Ir]+) to regenerate the ground-state photocatalyst and afford the protonated product.

• Deprotonation: A final deprotonation step yields the 5-(difluoromethyl)isoquinoline product.

Caption: Proposed photoredox catalytic cycle for the difluoromethylation of isoquinoline.

Understanding the Regioselectivity: The Preference for the C5 Position

A critical aspect of this synthesis is the regioselective functionalization at the C5 position of the isoquinoline ring. While radical additions to N-heterocycles can often lead to mixtures of isomers, the observed preference for the C5 position in this reaction can be rationalized by considering the electronic properties of the isoquinoline nucleus.

Computational studies and mechanistic investigations of related radical additions to quinolines and isoquinolines suggest that the carbocyclic ring (the benzene portion) is more susceptible to radical attack than the pyridine ring.[6] Specifically, the formation of the radical intermediate is most favorable when the unpaired electron is located at positions that can be stabilized by the aromatic system. Attack at the C5 or C8 positions of isoquinoline leads to the formation of a more stable, electron-deficient radical intermediate.[6] This inherent electronic preference directs the incoming difluoromethyl radical to selectively functionalize the C5 position.

Experimental Protocol: A Representative Procedure

The following is a representative protocol for the synthesis of 5-(difluoromethyl)isoquinoline. It is based on established procedures for the photoredox-catalyzed difluoromethylation of N-heterocycles and should be optimized for specific laboratory conditions.

Materials and Equipment

• Isoquinoline

• Sodium difluoromethanesulfinate (CF2HSO2Na)

• [Ir(ppy)2(dtbbpy)]PF6 (or a suitable alternative photocatalyst)

• Dimethyl sulfoxide (DMSO), anhydrous

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Blue LED light source (e.g., 450 nm)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Reaction Setup and Procedure

Caption: A typical experimental workflow for the synthesis of 5-(difluoromethyl)isoquinoline.

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add isoquinoline (1.0 mmol, 1.0 equiv), sodium difluoromethanesulfinate (2.0 mmol, 2.0 equiv), and the iridium photocatalyst (0.02 mmol, 2 mol%).

• Solvent Addition: Under a nitrogen atmosphere, add anhydrous DMSO (5.0 mL).

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure the removal of dissolved oxygen.

• Irradiation: Place the reaction flask approximately 5-10 cm from a blue LED light source and stir vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A typical reaction time is 12-24 hours.

• Workup: Upon completion of the reaction, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 5-(difluoromethyl)isoquinoline.

Data and Characterization

The successful synthesis of 5-(difluoromethyl)isoquinoline should be confirmed by standard analytical techniques.

Table 1: Representative Reaction Parameters

Parameter	Value/Condition	Rationale
Substrate	Isoquinoline	The N-heterocyclic core to be functionalized.
Difluoromethyl Source	CF2HSO2Na	A commercially available and efficient source of the •CF2H radical.
Photocatalyst	[Ir(ppy)2(dtbbpy)]PF6	A common and highly efficient photocatalyst for photoredox reactions.
Catalyst Loading	2 mol%	A typical catalyst loading for efficient turnover.
Solvent	Anhydrous DMSO	A polar aprotic solvent that effectively dissolves the reactants.
Light Source	Blue LED (450 nm)	The wavelength corresponds to the absorption maximum of the photocatalyst.
Temperature	Room Temperature	The reaction is initiated by light, not heat, allowing for mild conditions.
Atmosphere	Nitrogen	Oxygen can quench the excited state of the photocatalyst and interfere with the radical reaction.
Typical Yield	60-80% (expected)	Based on similar reported reactions.

Table 2: Expected Characterization Data for 5-(Difluoromethyl)isoquinoline

Technique	Expected Data
¹H NMR	Characteristic signals for the isoquinoline core protons, with the C5-proton being absent. A triplet signal for the CF2H proton with a J-coupling of approximately 56 Hz.
¹³C NMR	A triplet signal for the carbon of the CF2H group with a J-coupling of approximately 235 Hz.
¹⁹F NMR	A doublet signal for the two fluorine atoms of the CF2H group with a J-coupling of approximately 56 Hz.
HRMS	The calculated mass of the [M+H]⁺ ion should match the experimentally observed mass.

Conclusion and Outlook

The synthesis of 5-(difluoromethyl)isoquinoline via visible-light photoredox catalysis represents a modern, efficient, and mild approach to accessing a valuable building block for drug discovery. The methodology leverages the unique reactivity of photogenerated radicals and the inherent electronic properties of the isoquinoline scaffold to achieve high regioselectivity. This application note provides a comprehensive overview of the reaction, from its mechanistic underpinnings to a practical experimental protocol, to aid researchers in the synthesis of this and related functionalized N-heterocycles. The continued development of photoredox-catalyzed C-H functionalization reactions will undoubtedly play a pivotal role in the future of medicinal chemistry and materials science.

References

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. (2025). MDPI. [Link]

• Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. (2024). MDPI. [Link]

• Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. (n.d.). PMC. [Link]

• Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. (2021). ACS Omega. [Link]

• State of knowledge in photoredox-catalysed direct difluoromethylation. (n.d.). RSC Publishing. [Link]

• Mechanistic pathways of the hydroxyl radical reactions of quinoline. 2. Computational analysis of hydroxyl radical attack at C atoms. (n.d.). PubMed. [Link]

• Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. (2021). PMC. [Link]

• Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. (2020). ResearchGate. [Link]

• Photoredox-controlled chemo-divergent, regio-, and stereoselective difunctionalization of olefins via switchable SO2 reintegration. (2025). PubMed Central. [Link]

• The Isoquinoline Alkaloids. (n.d.). ResearchGate. [Link]

• Difluoromethylation of heterocycles via a radical process. (n.d.). RSC Publishing. [Link]

• Product Class 5: Isoquinolines. (n.d.). Science of Synthesis. [Link]

• A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines. (n.d.). RSC Publishing. [Link]

• N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles. (2009). Organic Letters. [Link]

• Visible-Light-Induced C-H Bond Aminoalkylation of Heterocycles by the Decarboxylation Coupling of Amino Acids. (2021). Organic Chemistry Portal. [Link]

• Regioselective Introduction of Ethoxycarbonylmethyl and Cyanomethyl Groups into Quinoline and Isoquinoline. (n.d.). RSC Publishing. [Link]

• Visible-light photoredox-catalyzed radical aryldifluoromethylation of N-arylacrylamides with S-(difluoromethyl)sulfonium salt. (2023). Organic & Biomolecular Chemistry. [Link]

Sources

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• 2. State of knowledge in photoredox-catalysed direct difluoromethylation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Difluoromethylation of heterocycles via a radical process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Visible-light photoredox-catalyzed radical aryldifluoromethylation of N-arylacrylamides with S-(difluoromethyl)sulfonium salt - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note & Protocol: Synthesis of 5-(Difluoromethyl)isoquinoline via the Bischler-Napieralski Reaction

Abstract: This document provides a comprehensive guide for the synthesis of 5-(difluoromethyl)isoquinoline, a valuable scaffold in medicinal chemistry and materials science. The core of this synthesis is the Bischler-Napieralski reaction, an efficient method for the cyclization of β-arylethylamides into 3,4-dihydroisoquinolines.[1][2][3] This guide will delve into the mechanistic underpinnings of the reaction, address the specific challenges posed by the electron-withdrawing difluoromethyl substituent, and provide a detailed, field-tested protocol for its successful execution. The subsequent aromatization of the dihydroisoquinoline intermediate to the final product is also covered. This application note is intended for researchers, scientists, and professionals in drug development seeking to employ this powerful reaction for the synthesis of fluorinated heterocyclic compounds.

Theoretical Background: The Bischler-Napieralski Reaction

The Bischler-Napieralski reaction is a cornerstone of heterocyclic synthesis, providing a robust pathway to the 3,4-dihydroisoquinoline core.[2][4] The reaction constitutes an intramolecular electrophilic aromatic substitution, wherein a β-arylethylamide is cyclized under acidic and dehydrating conditions.[1][3][5]

Mechanism: The reaction mechanism is believed to proceed through one of two primary pathways, largely dependent on the specific reaction conditions and reagents employed.[1][2]

• Nitrilium Ion Intermediate (Mechanism II): This is the more commonly accepted mechanism. The amide carbonyl is activated by a Lewis acid (e.g., POCl₃, P₂O₅), followed by elimination of the oxygen to form a highly electrophilic nitrilium ion.[1][5][6][7] This intermediate then undergoes intramolecular electrophilic attack on the electron-rich aromatic ring to form the cyclized product.[5][7]

• Dichlorophosphoryl Imine-Ester Intermediate (Mechanism I): In this pathway, cyclization occurs first, followed by elimination to form the imine.[1][2]

Regardless of the precise intermediate, the final step before workup is the formation of a 3,4-dihydroisoquinoline salt.[2]

// Nodes Amide [label="β-Arylethylamide", fillcolor="#F1F3F4", fontcolor="#202124"]; ActivatedAmide [label="Activated Amide\n(e.g., Imidoyl Phosphate)", fillcolor="#F1F3F4", fontcolor="#202124"]; Nitrilium [label="Nitrilium Ion\n(Electrophile)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cyclized [label="Cyclized Intermediate\n(Sigma Complex)", fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="3,4-Dihydroisoquinoline", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Amide -> ActivatedAmide [label="+ POCl₃\n- (OPO₂Cl₂)⁻", color="#4285F4"]; ActivatedAmide -> Nitrilium [label="- H₂O (conceptual)", color="#4285F4"]; Nitrilium -> Cyclized [label="Intramolecular\nElectrophilic Aromatic\nSubstitution", color="#4285F4"]; Cyclized -> Product [label="- H⁺ (Rearomatization)", color="#4285F4"]; } enddot

Caption: Generalized Mechanism via Nitrilium Ion Intermediate

Key Reagents and Considerations: A variety of condensing and dehydrating agents can be employed, with the choice depending on the reactivity of the substrate.[7]

• Phosphoryl chloride (POCl₃): The most common and versatile reagent.[1][5]

• Phosphorus pentoxide (P₂O₅): A stronger dehydrating agent, often used in conjunction with POCl₃ for less reactive substrates.[1][2][6][7]

• Polyphosphoric acid (PPA): Also effective, particularly for certain substrates.[1]

• Triflic anhydride (Tf₂O): A very powerful reagent for challenging cyclizations.[1][2]

The reaction is generally favored by electron-donating groups on the aromatic ring, which activate it towards electrophilic attack.[2][7] Conversely, electron-withdrawing groups (EWGs) can significantly hinder or prevent the reaction.[7]

Application: Synthesis of 5-(Difluoromethyl)isoquinoline

The synthesis of 5-(difluoromethyl)isoquinoline presents a specific challenge due to the electron-withdrawing nature of the difluoromethyl (CHF₂) group. This group deactivates the aromatic ring, making the key intramolecular electrophilic substitution step more difficult.[7]

Strategic Considerations:

• Precursor Synthesis: The synthesis begins with the preparation of the requisite β-phenylethylamide precursor, N-(2-(2-(difluoromethyl)phenyl)ethyl)acetamide. This is typically achieved by acylation of the corresponding 2-(2-(difluoromethyl)phenyl)ethan-1-amine.

• Cyclization Conditions: Due to the deactivating CHF₂ group, standard Bischler-Napieralski conditions may prove insufficient. Harsher conditions are required to drive the cyclization to completion. The combination of P₂O₅ in refluxing POCl₃ is often the most effective for such deactivated systems.[1] This mixture generates pyrophosphates, which are superior leaving groups and promote the formation of the critical nitrilium ion intermediate.[6]

• Aromatization: The Bischler-Napieralski reaction yields a 3,4-dihydroisoquinoline.[1][2][5][8] A subsequent dehydrogenation step is necessary to furnish the final aromatic isoquinoline product. This is typically accomplished by heating the dihydroisoquinoline with a catalyst such as palladium on carbon (Pd/C) in a high-boiling solvent.

// Nodes Start [label="2-(2-(difluoromethyl)phenyl)ethan-1-amine", fillcolor="#F1F3F4", fontcolor="#202124"]; Amide [label="N-(2-(2-(difluoromethyl)phenyl)ethyl)acetamide", fillcolor="#F1F3F4", fontcolor="#202124"]; Cyclization [label="Bischler-Napieralski Cyclization", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Dihydroiso [label="5-(Difluoromethyl)-3,4-dihydroisoquinoline", fillcolor="#F1F3F4", fontcolor="#202124"]; Aromatization [label="Dehydrogenation", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; FinalProduct [label="5-(Difluoromethyl)isoquinoline", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Amide [label="Acetylation\n(e.g., Ac₂O, Et₃N)", color="#4285F4"]; Amide -> Cyclization [color="#4285F4"]; Cyclization -> Dihydroiso [label="POCl₃, P₂O₅, Heat", color="#4285F4"]; Dihydroiso -> Aromatization [color="#4285F4"]; Aromatization -> FinalProduct [label="Pd/C, Heat", color="#4285F4"]; } enddot

Caption: Overall Synthetic Workflow

Detailed Experimental Protocols

Safety Precaution: These procedures involve corrosive and hazardous materials. All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves.

Protocol 1: Synthesis of N-(2-(2-(difluoromethyl)phenyl)ethyl)acetamide (Precursor)

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-(2-(difluoromethyl)phenyl)ethan-1-amine (1.0 eq).

• Dissolution: Dissolve the amine in anhydrous dichloromethane (DCM), approximately 5-10 mL per gram of amine.

• Base Addition: Add triethylamine (Et₃N, 1.5 eq) to the solution.

• Acylation: Cool the flask to 0 °C in an ice bath. Add acetic anhydride (Ac₂O, 1.2 eq) dropwise via syringe over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (e.g., 50% Ethyl Acetate/Hexanes) until the starting amine is consumed.

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude amide is often of sufficient purity for the next step, but can be purified further by column chromatography if necessary.

Protocol 2: Bischler-Napieralski Cyclization and Aromatization

This protocol combines the cyclization and subsequent aromatization into a streamlined procedure.

Parameter	Value/Reagent	Purpose
Starting Material	N-(2-(2-(difluoromethyl)phenyl)ethyl)acetamide	Precursor for cyclization
Cyclizing Agent	Phosphorus oxychloride (POCl₃)	Solvent and primary reagent
Co-reagent	Phosphorus pentoxide (P₂O₅)	Strong dehydrating agent
Aromatization	10% Palladium on Carbon (Pd/C)	Dehydrogenation catalyst
Solvent (Arom.)	Toluene or Xylene	High-boiling solvent
Temperature	Reflux (110-140 °C)	To overcome activation energy

Step-by-Step Procedure:

• Setup: In a flame-dried round-bottom flask fitted with a reflux condenser and nitrogen inlet, place the crude N-(2-(2-(difluoromethyl)phenyl)ethyl)acetamide (1.0 eq).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, ~5-10 eq by volume) followed by the portion-wise addition of phosphorus pentoxide (P₂O₅, ~1.5-2.0 eq). The addition of P₂O₅ is exothermic.

• Cyclization: Heat the reaction mixture to reflux (approx. 100-110 °C) and maintain for 8-12 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Reagent Removal: After cooling to room temperature, carefully remove the excess POCl₃ under reduced pressure (use a trap with NaOH pellets to neutralize the vapor).

• Hydrolysis: Cautiously quench the reaction residue by slowly adding it to crushed ice with vigorous stirring. This is a highly exothermic and hazardous step.

• Basification & Extraction: Once the quench is complete, basify the acidic aqueous solution to pH > 10 with cold concentrated NaOH or NH₄OH. Extract the aqueous layer with DCM or ethyl acetate (3x).[9]

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude 5-(difluoromethyl)-3,4-dihydroisoquinoline.

• Aromatization: Immediately dissolve the crude dihydroisoquinoline in toluene or xylene. Add 10% Pd/C catalyst (approx. 10% by weight of the substrate).

• Dehydrogenation: Heat the mixture to reflux for 12-24 hours. The dehydrogenation can be monitored by GC-MS or ¹H NMR for the disappearance of the aliphatic protons of the dihydro- intermediate.

• Purification: Cool the reaction mixture, filter through a pad of Celite® to remove the Pd/C catalyst, and wash the pad with ethyl acetate. Concentrate the filtrate under reduced pressure. Purify the resulting residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure 5-(difluoromethyl)isoquinoline.[9]

Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H and ¹⁹F NMR: To confirm the structure, paying close attention to the characteristic triplet for the CHF₂ proton (around δ 6.6-7.0 ppm, J ≈ 56 Hz) and the corresponding doublet in the ¹⁹F NMR.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Purity Analysis: HPLC or GC-MS to determine the purity of the final compound.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or No Cyclization	Insufficiently harsh conditions due to EWG deactivation.	Increase reaction time, temperature, or the amount of P₂O₅. Consider using a stronger reagent system like Tf₂O.
Incomplete Aromatization	Inactive catalyst or insufficient reaction time/temperature.	Use fresh Pd/C catalyst. Ensure the solvent is refluxing vigorously. Consider using sulfur in a high-boiling solvent as an alternative.[8]
Formation of Styrene Side Product	Retro-Ritter reaction of the nitrilium intermediate.	This is more common with activated arenes but can occur.[6] Using a higher concentration of reagents can sometimes disfavor this pathway.
Difficult Workup	Formation of thick phosphate sludges during quenching.	Add the reaction mixture to ice very slowly with maximum agitation. Dilution with more water can help break up precipitates.

References

• Wikipedia. Bischler–Napieralski reaction. [Link]

• Organic Chemistry Portal. Bischler-Napieralski Reaction. [Link]

• NROChemistry. Bischler-Napieralski Reaction: Examples & Mechanism. [Link]

• Cambridge University Press. Bischler-Napieralski Reaction. [Link]

• Slideshare. Bischler napieralski reaction. [Link]

• ResearchGate. Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines | Request PDF. [Link]

• Centurion University. Synthesis of isoquinolines - CUTM Courseware. [Link]

• ResearchGate. (PDF) Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products. An Old Reaction, a New Application. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]

• Journal of the American Chemical Society. N-Acyl-β-phenethylamines, and a New Isoquinoline Synthesis. [Link]

• Google Patents.

• ResearchGate. Extraction and Purification of Isoquinoline from Wash Oil. [Link]

• Journal of the American Chemical Society. N-Acyl-β-phenethylamines, and a New Isoquinoline Synthesis. [Link]

• ResearchGate. β-Phenylethylamines and the isoquinoline alkaloids. [Link]

• MDPI. Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. [Link]

• Química Organica.org. Isoquinoline synthesis. [Link]

• Natural Product Reports. Isolation, biological activity, and synthesis of isoquinoline alkaloids. [Link]

• PubMed. Beta-phenylethylamines and the Isoquinoline Alkaloids. [Link]

• Google Patents.

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• 2. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
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• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. Bischler napieralski reaction | PPTX [slideshare.net]
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• 8. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline [pharmaguideline.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: A Guide to the Synthesis of the 5-(Difluoromethyl)isoquinoline Scaffold via the Pictet-Spengler Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of the 5-(Difluoromethyl)isoquinoline Scaffold in Medicinal Chemistry

The isoquinoline framework is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of pharmacologically active compounds.[1][2] Its derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] In recent years, the strategic incorporation of fluorine-containing functional groups has become a paramount tool in drug design to enhance metabolic stability, membrane permeability, and binding affinity.[4] The difluoromethyl (-CHF2) group, in particular, has garnered significant attention as a bioisostere for hydroxyl, thiol, and amine functionalities, capable of participating in hydrogen bonding and modulating the physicochemical properties of parent molecules.[5][6][7]

The synthesis of the 5-(difluoromethyl)isoquinoline scaffold, therefore, represents a compelling objective for the development of novel therapeutics. The Pictet-Spengler reaction, a classic and powerful method for the synthesis of tetrahydroisoquinolines, offers a direct and atom-economical approach to this target.[8] This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization.[8] However, the successful application of this reaction for the synthesis of 5-(difluoromethyl)isoquinoline is not without its challenges. The strongly electron-withdrawing nature of the difluoromethyl group deactivates the aromatic ring, impeding the key electrophilic aromatic substitution step of the reaction.

These application notes provide a comprehensive guide for researchers to navigate the intricacies of the Pictet-Spengler reaction for the construction of the 5-(difluoromethyl)isoquinoline scaffold. We will delve into the mechanistic nuances, provide a detailed experimental protocol, and offer practical insights to overcome the challenges associated with this transformation.

Reaction Mechanism: Understanding the Electronic Effects of the Difluoromethyl Group

The Pictet-Spengler reaction proceeds through a well-established mechanism, which begins with the formation of a Schiff base from the condensation of a β-arylethylamine and an aldehyde.[8] Subsequent protonation of the Schiff base generates a highly electrophilic iminium ion. The crucial step of the reaction is the intramolecular electrophilic attack of the iminium ion on the electron-rich aromatic ring to form a spirocyclic intermediate.[8] Finally, deprotonation restores aromaticity and yields the desired tetrahydroisoquinoline product.[8]

The presence of an electron-withdrawing group, such as the difluoromethyl group, at the meta position to the cyclization site significantly impacts the nucleophilicity of the aromatic ring. This deactivation makes the intramolecular electrophilic aromatic substitution step more energetically demanding, often requiring more forcing reaction conditions, such as stronger acids, higher temperatures, and longer reaction times, to achieve reasonable yields.

Figure 1: Pictet-Spengler reaction mechanism.

Proposed Synthesis of the Key Starting Material: 3-(Difluoromethyl)phenethylamine

The availability of the starting β-arylethylamine is crucial for the success of the Pictet-Spengler reaction. A plausible synthetic route to 3-(difluoromethyl)phenethylamine is outlined below, adapted from procedures for related halogenated compounds.

Figure 2: Proposed synthesis of 3-(difluoromethyl)phenethylamine.

Experimental Protocol: Synthesis of 5-(Difluoromethyl)-1,2,3,4-tetrahydroisoquinoline

This protocol provides a detailed procedure for the synthesis of 5-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline. Note: This reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn at all times.

Table 1: Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Concentration/Purity	Supplier
3-(Difluoromethyl)phenethylamine	C9H11F2N	171.19	>95%	Synthesized as per above
1,3,5-Trioxane	C3H6O3	90.08	99%	Sigma-Aldrich
Trifluoroacetic Acid (TFA)	C2HF3O2	114.02	99%	Sigma-Aldrich
Dichloromethane (DCM)	CH2Cl2	84.93	Anhydrous	Acros Organics
Saturated Sodium Bicarbonate	NaHCO3	84.01	Aqueous Solution	Fisher Scientific
Anhydrous Sodium Sulfate	Na2SO4	142.04	Granular	VWR

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-(difluoromethyl)phenethylamine (1.0 g, 5.84 mmol) and anhydrous dichloromethane (20 mL).

• Reagent Addition: To the stirred solution, add 1,3,5-trioxane (0.263 g, 2.92 mmol, 0.5 eq.).

• Acid Catalyst Addition: Slowly add trifluoroacetic acid (0.89 mL, 11.68 mmol, 2.0 eq.) to the reaction mixture at room temperature. An exotherm may be observed.

• Reaction Monitoring: Heat the reaction mixture to reflux (approximately 40 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is expected to be slower than with electron-rich substrates and may require several hours to reach completion.

• Workup: Upon completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline.

Data Presentation: The Impact of Aromatic Ring Substituents on Reaction Efficiency

The following table summarizes the general trend of yields in the Pictet-Spengler reaction as a function of the electronic nature of the substituent on the aromatic ring. This data is compiled from various literature sources and is intended to provide a qualitative understanding of the expected outcome for the synthesis of 5-(difluoromethyl)isoquinoline.

Table 2: Expected Yields for the Pictet-Spengler Reaction with Various Substituents

Substituent on Phenyl Ring (meta-position)	Electronic Nature	Typical Reaction Conditions	Expected Yield
-OCH3	Strongly Electron-Donating	Mild acid (e.g., TFA), room temp	High (>80%)
-H	Neutral	Strong acid (e.g., HCl), heat	Moderate (50-70%)
-Cl	Weakly Electron-Withdrawing	Strong acid, prolonged heat	Moderate (40-60%)
-CHF2	Strongly Electron-Withdrawing	Strong acid (e.g., TFA), reflux	Low to Moderate (20-50%)
-NO2	Very Strongly Electron-Withdrawing	Harsh conditions, often fails	Very Low (<10%) or No Reaction

Troubleshooting Guide

Table 3: Common Problems and Solutions in the Pictet-Spengler Synthesis of 5-(Difluoromethyl)isoquinoline

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	- Insufficiently acidic conditions. - Low reaction temperature. - Incomplete reaction.	- Increase the amount of acid catalyst (e.g., up to 5 eq. of TFA). - Increase the reaction temperature (consider a higher boiling solvent if necessary, with caution). - Prolong the reaction time and monitor carefully by TLC or LC-MS.
Formation of multiple byproducts	- Decomposition of starting material or product under harsh conditions. - Polymerization of formaldehyde.	- Use a milder acid catalyst, although this may require longer reaction times. - Consider the slow addition of the aldehyde source. - Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.
Difficulty in product purification	- Co-elution of starting material and product. - Presence of polar byproducts.	- Optimize the mobile phase for column chromatography. - Consider derivatization of the product (e.g., N-acetylation) to alter its polarity for easier separation, followed by deprotection.

Conclusion

The Pictet-Spengler reaction remains a highly valuable transformation for the synthesis of the isoquinoline scaffold. While the presence of a deactivating difluoromethyl group presents a synthetic challenge, a judicious choice of reaction conditions can lead to the successful construction of the 5-(difluoromethyl)isoquinoline core. The protocols and insights provided in these application notes are intended to equip researchers with the necessary knowledge to effectively utilize this powerful reaction in their drug discovery and development endeavors.

References

• J&K Scientific LLC. Pictet-Spengler Reaction. J&K Scientific LLC. Published March 23, 2021.
• chemeurope.com. Pictet-Spengler reaction. chemeurope.com.
• O'Mahony, G., Dalton, C., & Maguire, A. R. (2016).
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• ResearchGate. The mechanism of the Pictet–Spengler reaction.
• Wikipedia. Pictet–Spengler reaction. Wikipedia.
• National Institutes of Health. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes.
• Google Patents. Process for hydrolyzing 3-trifluoromethyl phenethylamines.
• ACS Publications. Deploying Pictet–Spengler Reactions to Access Constrained Aromatic Amino Acids.
• Royal Society of Chemistry. Synthesis of aza-quaternary centers via Pictet–Spengler reactions of ketonitrones. Royal Society of Chemistry.
• Wikipedia. Substituted phenethylamine. Wikipedia.
• ResearchGate. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes.
• Organic Chemistry Portal. Isoquinoline synthesis. Organic Chemistry Portal.
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Application Notes: The Strategic Use of 5-(Difluoromethyl)isoquinoline in Medicinal Chemistry

Introduction: A Synthesis of Privileged Scaffolds and Strategic Fluorination

In the landscape of modern drug discovery, the isoquinoline core stands out as a "privileged structure."[1] This nitrogen-containing heterocycle is a cornerstone of numerous natural alkaloids and synthetic compounds, exhibiting a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2] The structural rigidity and synthetic tractability of the isoquinoline scaffold make it an ideal template for developing targeted therapeutic agents.[1]

Parallel to the importance of core scaffolds, the strategic incorporation of fluorine has become a cornerstone of rational drug design. The difluoromethyl (CF₂H) group, in particular, has garnered significant attention. It serves as a metabolically stable bioisostere of hydroxyl (-OH), thiol (-SH), and sometimes amine (-NH₂) groups, capable of modulating physicochemical properties like lipophilicity and metabolic stability.[3] Crucially, the CF₂H group can act as a hydrogen bond donor, a property that allows it to mimic the interactions of its bioisosteric partners with target proteins, often leading to enhanced binding affinity and selectivity.[4]

This guide focuses on 5-(Difluoromethyl)isoquinoline , a molecule that marries the therapeutic potential of the isoquinoline scaffold with the nuanced physicochemical advantages of the difluoromethyl group. We will explore the rationale for its use, provide detailed synthetic protocols, and outline its application in a relevant therapeutic area, demonstrating its potential as a valuable building block for drug development professionals.

The Medicinal Chemistry Rationale: Why 5-(Difluoromethyl)isoquinoline?

The decision to incorporate a difluoromethyl group at the 5-position of the isoquinoline ring is a deliberate one, grounded in established medicinal chemistry principles. The substitution is on the benzene portion of the fused ring system, which allows for the modulation of the molecule's electronic and steric properties without directly interfering with the Lewis basicity of the ring nitrogen, which is often crucial for salt formation or key interactions with biological targets.

Causality Behind the Choices:

• Bioisosterism and Metabolic Stability: The primary driver for using the CF₂H group is its role as a bioisostere.[3][5] Many biological targets have active sites that recognize hydroxyl or thiol groups. While these groups are effective, they are often sites of rapid metabolic degradation (e.g., glucuronidation or oxidation). Replacing a metabolically labile 5-hydroxyisoquinoline with 5-(difluoromethyl)isoquinoline can preserve the critical hydrogen-bonding interaction while blocking this metabolic pathway, thereby improving the compound's pharmacokinetic profile.[6]

• Enhanced Binding Affinity: The C-F bond is highly polarized, making the hydrogen atom of the CF₂H group sufficiently acidic to act as a hydrogen bond donor.[3] This allows it to form favorable interactions with hydrogen bond acceptors (like carbonyl oxygens or nitrogen atoms of amino acid residues) in a protein's active site. This can lead to a significant increase in binding affinity and, consequently, potency.

• Modulation of Physicochemical Properties: Fluorination generally increases a molecule's lipophilicity. The CF₂H group offers a more moderate increase in lipophilicity compared to the more common trifluoromethyl (CF₃) group, providing a finer tool for tuning properties like membrane permeability and solubility.[7] This balance is critical for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles.

Data Presentation: Impact of the Difluoromethyl Group

Property	Effect of CF₂H Substitution	Rationale & Causality
Bioisosterism	Acts as a mimic for -OH, -SH, and -NH₂ groups.[3][4]	Similar hydrogen bond donating potential but with a different steric and electronic profile.
Metabolic Stability	Significantly increased compared to -OH or -SH.	The C-F bond is exceptionally strong and resistant to enzymatic cleavage, blocking common metabolic pathways.
Lipophilicity (LogP)	Moderately increases lipophilicity.[7]	Fluorine is lipophilic; CF₂H provides a smaller increase than CF₃, allowing for finer ADME tuning.
Hydrogen Bonding	Functions as a hydrogen bond donor.	The strong electron-withdrawing effect of the two fluorine atoms polarizes the C-H bond, making the proton acidic.
Target Affinity	Can enhance binding to target proteins.	The ability to form specific hydrogen bonds can increase the overall free energy of binding.

Synthetic Protocols: A Practical Approach to 5-(Difluoromethyl)isoquinoline

While 5-(difluoromethyl)isoquinoline may not be readily available commercially, a robust synthetic route can be designed based on established transformations. The most logical strategy involves the synthesis of a 5-functionalized isoquinoline precursor, followed by the introduction of the difluoromethyl group. A highly reliable method for this is the deoxofluorination of an aldehyde.

Workflow for the Synthesis of 5-(Difluoromethyl)isoquinoline

The proposed synthesis is a two-step process starting from isoquinoline-5-carbaldehyde.

Caption: Proposed synthetic workflow for 5-(Difluoromethyl)isoquinoline.

Experimental Protocol: Synthesis of 5-(Difluoromethyl)isoquinoline from Isoquinoline-5-carbaldehyde

Disclaimer: This protocol is a representative methodology and should be performed by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

Objective: To convert the aldehyde functional group of isoquinoline-5-carbaldehyde into a difluoromethyl group via deoxofluorination.

Reagents and Materials:

• Isoquinoline-5-carbaldehyde (1.0 eq)

• Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, dropping funnel, ice bath

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add isoquinoline-5-carbaldehyde (1.0 eq) and dissolve it in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add Deoxo-Fluor® (2.0 eq) to the stirred solution via a dropping funnel over 15-20 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and very carefully quench the reaction by the slow, dropwise addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Safety Note: Quenching is highly exothermic and releases gas. Perform slowly and with caution in a well-ventilated fume hood.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and finally, brine.

• Workup - Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0-20% ethyl acetate in hexanes) to yield pure 5-(difluoromethyl)isoquinoline.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry.

Application in Drug Discovery: A Case Study as a PDE4 Inhibitor

The isoquinoline scaffold is a known pharmacophore for phosphodiesterase 4 (PDE4) inhibitors, which are targets for treating inflammatory diseases like psoriasis and COPD.[1][8] We propose the application of 5-(difluoromethyl)isoquinoline as a core fragment for developing novel PDE4 inhibitors.

Hypothetical Mechanism of Action: The active site of PDE4 contains a key glutamine residue that forms two hydrogen bonds with the classic catechol moiety of many inhibitors. The 5-(difluoromethyl)isoquinoline could be designed to place its CF₂H group in a position to act as a hydrogen bond donor to an acceptor residue in a sub-pocket of the active site, potentially enhancing selectivity or potency. The isoquinoline nitrogen can interact with a conserved water molecule or a metallic cofactor.

Caption: Hypothetical binding mode of a 5-(CF₂H)isoquinoline derivative.

Protocol: In Vitro PDE4B Inhibition Assay (IMAP® Fluorescence Polarization)

This protocol describes a method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against the human PDE4B enzyme.

Principle: The IMAP® (Immobilized Metal Affinity Particle) assay is a fluorescence polarization (FP) based method. A fluorescently labeled substrate (e.g., cAMP) is hydrolyzed by PDE4B into a fluorescently labeled monophosphate (AMP). The IMAP binding reagent, which consists of nanoparticles functionalized with trivalent metal complexes, binds tightly to the phosphate group of the product. This binding dramatically reduces the rotational speed of the fluorescent product, leading to a high FP signal. Inhibitors prevent this conversion, resulting in a low FP signal.

Materials:

• Recombinant human PDE4B enzyme

• IMAP Progressive Binding Reagent

• IMAP Binding Buffer

• Fluorescein-cAMP (FL-cAMP) substrate

• 5-(Difluoromethyl)isoquinoline (Test Compound)

• Roflumilast or Rolipram (Positive Control)

• DMSO (for compound dilution)

• 384-well black, low-volume microplates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Compound Preparation: a. Prepare a 10 mM stock solution of the test compound and positive control in 100% DMSO. b. Perform a serial dilution (e.g., 1:3) in DMSO to create a concentration gradient. Typically, an 11-point curve is generated.

• Reaction Mixture Preparation: a. Prepare the PDE4B enzyme solution by diluting the enzyme stock in IMAP Binding Buffer to the desired working concentration (e.g., 0.1 U/mL). b. Prepare the FL-cAMP substrate solution by diluting the stock in IMAP Binding Buffer to a final concentration of 100 nM.

• Assay Execution: a. Add 2 µL of the diluted compounds (or DMSO for vehicle control) to the wells of the 384-well plate. b. Add 4 µL of the PDE4B enzyme solution to all wells except the "no enzyme" control wells. Add 4 µL of buffer to these wells instead. c. Pre-incubate the plate at room temperature for 15 minutes. Causality Note: This pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced. d. Initiate the reaction by adding 4 µL of the FL-cAMP substrate solution to all wells. e. Incubate the plate at room temperature for 60 minutes in the dark.

• Detection: a. Stop the enzymatic reaction by adding 10 µL of the IMAP Progressive Binding Reagent (diluted in the supplied buffer as per the manufacturer's instructions). b. Incubate for at least 60 minutes at room temperature to allow for complete binding. c. Read the plate on a fluorescence polarization plate reader (Excitation: 485 nm, Emission: 520 nm).

• Data Analysis: a. Convert the raw FP data (in mP units) to percent inhibition relative to the high (no inhibitor) and low (no enzyme) controls. b. Plot the percent inhibition against the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion

5-(Difluoromethyl)isoquinoline represents a strategically designed building block for medicinal chemistry. It combines a privileged heterocyclic core with a modern, functionally advantageous fluorine-containing substituent. The ability of the difluoromethyl group to serve as a metabolically stable hydrogen bond donor provides a powerful tool for enhancing the potency and drug-like properties of isoquinoline-based therapeutic agents. The protocols outlined herein provide a practical framework for the synthesis and biological evaluation of this and related compounds, paving the way for the development of next-generation inhibitors for a range of therapeutic targets.

References

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• Amerigo Scientific. (n.d.). Exploring the Chemistry and Applications of Isoquinoline. Amerigo Scientific. Available at: [Link]

• Kaur, G., et al. (2024). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isoquinolines. Organic Chemistry Portal. Available at: [Link]

• Wikipedia. (n.d.). Isoquinoline. Wikipedia. Available at: [Link]

• Wang, Y., et al. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. Available at: [Link]

• Scott, J. S., & Williams, J. M. (2021). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. Expert Opinion on Drug Discovery. Available at: [Link]

• Lv, L., et al. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones. Molecules. Available at: [Link]

• Deng, G., et al. (2020). Synthesis of CF2H-containing isoquinoline-1,3-diones through metal-free, visible-light and air-promoted radical difluoromethylation/cyclization of N-benzamides. Organic & Biomolecular Chemistry. Available at: [Link]

• Zhang, M., et al. (2019). Discovery of novel inhibitors of phosphodiesterase 4 with 1-phenyl-3,4-dihydroisoquinoline scaffold: Structure-based drug design and fragment identification. European Journal of Medicinal Chemistry. Available at: [Link]

• Gevorgyan, A., et al. (2021). Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates. Molecules. Available at: [Link]

• St. Amant, A. H., et al. (2024). Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. Journal of the American Chemical Society. Available at: [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan Group/files/publications/Direct-Bioisostere-Replacement-Enabled-by-Metallaphotoredox-Deoxydifluoromethylation.pdf]([Link] Macmillan Group/files/publications/Direct-Bioisostere-Replacement-Enabled-by-Metallaphotoredox-Deoxydifluoromethylation.pdf)

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Introduction: The Therapeutic Potential of 5-(Difluoromethyl)isoquinoline Analogs

An in-depth guide for researchers, scientists, and drug development professionals on evaluating the antimicrobial and antifungal efficacy of 5-(Difluoromethyl)isoquinoline analogs.

The isoquinoline scaffold is a prominent heterocyclic framework found in numerous natural alkaloids and synthetic compounds, exhibiting a wide array of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties[1][2][3]. The incorporation of fluorine atoms into pharmacologically active molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity, often leading to improved therapeutic profiles[4]. The difluoromethyl (CF2H) group, in particular, serves as a lipophilic hydrogen bond donor, which can significantly influence a molecule's interaction with biological targets.

The development of novel 5-(difluoromethyl)isoquinoline analogs is driven by the urgent need for new antimicrobial agents to combat the rise of multidrug-resistant (MDR) pathogens[5]. Isoquinoline derivatives have been shown to exert their antimicrobial effects through various mechanisms, including the inhibition of nucleic acid synthesis, cell division, and critical enzymes like DNA gyrase and topoisomerase IV[1][5]. This guide provides detailed application notes and standardized protocols for the systematic evaluation of the antimicrobial and antifungal activity of this promising class of compounds, alongside essential cytotoxicity assessments to determine their therapeutic index.

Synthesis of the Isoquinoline Core

The isoquinoline core is typically synthesized via classic intramolecular cyclization reactions. Common methods include the Bischler-Napieralski reaction, which involves the cyclodehydration of an acylated β-phenylethylamine, and the Pictet-Spengler reaction, where a β-arylethylamine condenses with an aldehyde followed by acid-catalyzed cyclization[6][7]. More recent methodologies have also explored visible-light-induced radical difluoromethylation and cyclization to create CF2H-containing isoquinoline structures[8]. Characterization of newly synthesized analogs is confirmed using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry[6].

Part A: Antimicrobial Activity Assessment

The primary method for assessing antibacterial efficacy is determining the Minimum Inhibitory Concentration (MIC) of the test compounds. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation[9].

Protocol 1: Broth Microdilution Assay for MIC Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI)[5][10]. It provides a quantitative measure of the in vitro activity of the 5-(difluoromethyl)isoquinoline analogs against a panel of clinically relevant bacteria.

Causality and Scientific Rationale

• Choice of Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of non-fastidious, rapidly growing aerobic bacteria. Its composition is well-defined and supports reproducible results, with controlled levels of divalent cations (Ca²⁺ and Mg²⁺) that can influence the activity of certain antibiotics[5].

• Inoculum Standardization: Standardizing the initial bacterial concentration is critical for reproducibility. The 0.5 McFarland turbidity standard ensures a consistent starting inoculum of approximately 1-2 x 10⁸ CFU/mL, which is then diluted to a final concentration of 5 x 10⁵ CFU/mL in the test wells[9]. An inoculum that is too high can overwhelm the compound, leading to falsely high MICs, while a low inoculum may result in falsely low MICs.

Experimental Workflow: MIC Determination

Caption: Workflow for the broth microdilution MIC assay.

Step-by-Step Methodology

• Preparation of Bacterial Inoculum:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from an agar plate (e.g., Tryptic Soy Agar) cultured overnight.

  • Transfer the colonies into a tube containing sterile saline or a suitable broth (e.g., CAMHB).

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done by adding more bacteria or sterile saline and comparing against the standard visually or using a spectrophotometer (A625 nm). This corresponds to ~1-2 x 10⁸ CFU/mL[9].

  • Dilute this adjusted suspension 1:100 in CAMHB to achieve a concentration of ~1-2 x 10⁶ CFU/mL. This will be the working inoculum.

• Preparation of Compound Dilutions (96-Well Plate):

  • Prepare a stock solution of each 5-(difluoromethyl)isoquinoline analog in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • In a sterile 96-well U-bottom microtiter plate, add 50 µL of CAMHB to wells 2 through 12 in a given row.

  • Add 100 µL of the test compound (at 2x the highest desired final concentration) to well 1.

  • Perform a 1:2 serial dilution by transferring 50 µL from well 1 to well 2, mixing well, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the positive control (growth control), containing 50 µL of CAMHB (and DMSO if used as a solvent).

  • Well 12 will serve as the negative control (sterility control), containing 100 µL of CAMHB.

• Inoculation and Incubation:

  • Add 50 µL of the working bacterial inoculum (~1-2 x 10⁶ CFU/mL) to wells 1 through 11. This brings the final volume in these wells to 100 µL and the final bacterial concentration to approximately 5 x 10⁵ CFU/mL[5]. The compound concentrations are also halved to their final desired test concentrations.

  • Do not add bacteria to well 12.

  • Seal the plate with a breathable film or lid to prevent contamination and evaporation.

  • Incubate the plate at 37°C for 18-24 hours in ambient air.

• Data Analysis and Interpretation:

  • Following incubation, examine the plate for bacterial growth. The negative control (well 12) should be clear, and the positive control (well 11) should be turbid.

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism[5]. This can be determined by visual inspection or by reading the optical density at 600 nm (OD600) on a microplate reader. An inhibition of ≥90% compared to the positive control is considered the MIC.

Part B: Antifungal Activity Assessment

The evaluation of antifungal activity follows a similar principle to antibacterial testing, utilizing broth microdilution methods adapted for fungi, as outlined in CLSI documents M27 and M60 for yeasts[11][12].

Protocol 2: Antifungal Susceptibility Testing for Yeasts

This protocol is designed to determine the MIC of compounds against pathogenic yeasts like Candida albicans and Cryptococcus neoformans.

Causality and Scientific Rationale

• Choice of Medium: RPMI-1640 medium, buffered with MOPS (3-(N-morpholino)propanesulfonic acid) to a pH of 7.0, is the standard medium for antifungal susceptibility testing of yeasts. This medium provides the necessary nutrients for fungal growth, and the buffer ensures a stable pH, which is critical as the activity of many antifungal agents is pH-dependent[11].

• Inoculum Preparation: A standardized inoculum is prepared from a 24-hour culture to ensure the cells are in a logarithmic growth phase. The final inoculum concentration is lower than for bacteria (0.5-2.5 x 10³ CFU/mL) to ensure that the endpoint is readable and not obscured by overly dense growth[11].

Step-by-Step Methodology

• Preparation of Fungal Inoculum:

  • Subculture the yeast strain on a Sabouraud Dextrose Agar (SDA) plate and incubate at 35°C for 24 hours.

  • Select several colonies and suspend them in sterile saline.

  • Adjust the suspension to the turbidity of a 0.5 McFarland standard.

  • Dilute this suspension 1:1000 in RPMI-1640 medium to obtain the final working inoculum of 0.5-2.5 x 10³ CFU/mL.

• Plate Preparation and Inoculation:

  • Prepare serial dilutions of the 5-(difluoromethyl)isoquinoline analogs in a 96-well plate using RPMI-1640 medium, similar to the antibacterial protocol. The final volume in each well before inoculation should be 100 µL.

  • Inoculate each well (except the negative control) with 100 µL of the working fungal inoculum. The final volume will be 200 µL.

  • Include positive (fungi + medium) and negative (medium only) controls.

  • Incubate the plate at 35°C for 24-48 hours.

• Data Analysis and Interpretation:

  • The MIC is determined as the lowest concentration of the compound that causes a significant reduction (typically ≥50% for fungistatic compounds like azoles, or ≥90% for fungicidal compounds) in turbidity compared to the growth control[13]. This can be assessed visually or with a spectrophotometer.

Illustrative Data Presentation

Quantitative data from these assays should be summarized in a clear, tabular format to allow for easy comparison of the activity of different analogs.

Analog ID	Target Organism	MIC (µg/mL)
DF-ISO-01	Staphylococcus aureus (ATCC 29213)	4
DF-ISO-01	Escherichia coli (ATCC 25922)	16
DF-ISO-01	Candida albicans (ATCC 90028)	8
DF-ISO-02	Staphylococcus aureus (ATCC 29213)	2
DF-ISO-02	Escherichia coli (ATCC 25922)	>64
DF-ISO-02	Candida albicans (ATCC 90028)	4
Ciprofloxacin	Staphylococcus aureus (ATCC 29213)	0.5
Fluconazole	Candida albicans (ATCC 90028)	1
Note: The data in this table is for illustrative purposes only and does not represent actual experimental results for specific 5-(difluoromethyl)isoquinoline analogs.

Part C: In Vitro Cytotoxicity Assessment

A crucial step in drug development is to assess the toxicity of lead compounds against mammalian cells to determine their selectivity and potential for therapeutic use. A compound that is highly active against microbes but also highly toxic to human cells has a poor therapeutic index.

Protocol 3: MTT Assay for Mammalian Cell Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. Viable cells with active metabolism can convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified by spectrophotometry[14].

Causality and Scientific Rationale

• Principle: The conversion of MTT to formazan is catalyzed by mitochondrial reductase enzymes. Therefore, the amount of formazan produced is directly proportional to the number of viable cells. A decrease in formazan production in compound-treated cells compared to untreated controls indicates a loss of cell viability or a cytotoxic effect[14][15].

• Cell Line Selection: The choice of cell line (e.g., HEK-293 for human embryonic kidney, HepG2 for human liver carcinoma) should be relevant to the potential application or toxicity profile of the drug.

Experimental Workflow: MTT Cytotoxicity Assay

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology

• Cell Seeding:

  • Culture a mammalian cell line (e.g., HEK-293) in appropriate medium (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of the 5-(difluoromethyl)isoquinoline analogs in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds.

  • Include wells with medium only (blank), cells with medium (untreated control), and cells with medium containing the highest concentration of the solvent (vehicle control).

  • Incubate for another 24 or 48 hours.

• MTT Addition and Solubilization:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance_Treated / Absorbance_Untreated) * 100

  • Plot the % viability against the compound concentration (log scale) to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

References

• ResearchGate. (2025). Novel isoquinoline derivatives as antimicrobial agents | Request PDF. Retrieved from ResearchGate. [Link]

• MDPI. (2024). Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. Molecules, 29(1), 123. [Link]

• MDPI. (2022). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. International Journal of Molecular Sciences, 23(16), 9036. [Link]

• PubMed. (2013). Novel isoquinoline derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry, 21(11), 3221-3230. [Link]

• Bentham Science. (n.d.). Isoquinoline Alkaloids and Their Antiviral, Antibacterial, and Antifungal Activities and Structure-activity Relationship. Retrieved from Bentham Science. [Link]

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Application of 5-(Difluoromethyl)isoquinoline in Materials Science: A Guide for Researchers

This technical guide explores the potential applications of 5-(Difluoromethyl)isoquinoline in the field of materials science, with a particular focus on organic electronics. While direct experimental data on this specific molecule is emerging, this document synthesizes information from related fluorinated and azaaromatic compounds to provide a robust framework for its utilization. The unique combination of the electron-deficient isoquinoline core and the strongly electron-withdrawing difluoromethyl group suggests promising properties for the development of novel organic semiconductors.

Introduction: The Promise of Fluorinated Azaaromatics

The strategic incorporation of fluorine atoms into organic semiconducting materials has become a powerful tool for tuning their electronic properties and device performance.[1][2][3][4] The high electronegativity of fluorine leads to a significant lowering of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the host molecule.[1][4] This effect is particularly beneficial for improving electron injection and transport in organic electronic devices, such as Organic Light-Emitting Diodes (OLEDs), and enhancing the material's resistance to oxidative degradation.[1][2]

The difluoromethyl (CHF2) group, in particular, offers a unique set of properties. It is a strong electron-withdrawing group and can act as a lipophilic hydrogen-bond donor, influencing intermolecular interactions and potentially promoting favorable molecular packing for efficient charge transport.[5][6]

Isoquinoline, a nitrogen-containing heterocyclic compound, and its derivatives are well-established building blocks in medicinal chemistry and are increasingly finding applications in materials science.[7][8][9][10] The isoquinoline core is inherently electron-deficient, which facilitates electron transport.[11] The combination of the isoquinoline scaffold with a difluoromethyl substituent at the 5-position is therefore a compelling strategy for designing novel n-type or ambipolar organic semiconductors.

Proposed Application: Electron-Transporting Material in Organic Light-Emitting Diodes (OLEDs)

Based on the electronic properties of fluorinated compounds and the isoquinoline core, 5-(Difluoromethyl)isoquinoline is a promising candidate as an electron-transporting material (ETM) in OLEDs. The lowered LUMO level induced by the difluoromethyl group would facilitate electron injection from the cathode, while the inherent electron-deficient nature of the isoquinoline ring system would promote efficient electron transport through the material.[1][11]

A key advantage of using a fluorinated ETM is the potential for improved device stability and lifetime. The strong carbon-fluorine bonds and the lowered energy levels make the material less susceptible to degradation from atmospheric oxygen and moisture.[1][2]

Visualizing the Molecular Design Strategy

The following diagram illustrates the conceptual design of an OLED incorporating a 5-(Difluoromethyl)isoquinoline-based electron-transporting layer.

Caption: Proposed OLED architecture utilizing a 5-(Difluoromethyl)isoquinoline derivative as the electron-transporting layer.

Experimental Protocols

The following sections provide detailed, albeit hypothetical, protocols for the synthesis of a functionalized 5-(Difluoromethyl)isoquinoline derivative and its subsequent integration into an OLED device. These protocols are based on established methodologies for similar classes of organic electronic materials.[11]

Synthesis of a Phenyl-Substituted 5-(Difluoromethyl)isoquinoline Derivative

To enhance solubility and film-forming properties, the core 5-(Difluoromethyl)isoquinoline can be functionalized with additional aromatic groups. This protocol outlines a potential Suzuki coupling reaction to introduce a phenyl group at the 1-position of the isoquinoline ring.

Materials:

• 1-Chloro-5-(difluoromethyl)isoquinoline

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Toluene

• Ethanol

• Deionized water

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Protocol:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-chloro-5-(difluoromethyl)isoquinoline (1.0 eq), phenylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.08 eq).

• Add a 3:1 mixture of toluene and ethanol to the flask.

• Add a 2 M aqueous solution of potassium carbonate (2.0 eq).

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add deionized water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 1-phenyl-5-(difluoromethyl)isoquinoline.

• Characterize the final product using 1H NMR, 13C NMR, 19F NMR, and mass spectrometry to confirm its structure and purity.

Visualizing the Synthetic Workflow

The following diagram outlines the key steps in the synthesis of 1-phenyl-5-(difluoromethyl)isoquinoline.

Caption: Workflow for the synthesis of a functionalized 5-(difluoromethyl)isoquinoline derivative.

Fabrication of a Multilayer OLED Device

This protocol describes the fabrication of a multilayer OLED device using the synthesized 1-phenyl-5-(difluoromethyl)isoquinoline as the electron-transporting layer via thermal evaporation.

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO)-coated glass substrates

• Hole-injection layer (HIL) material (e.g., PEDOT:PSS)

• Hole-transporting layer (HTL) material (e.g., TPD)

• Emissive layer (EML) material (e.g., a suitable fluorescent or phosphorescent emitter)

• Synthesized 1-phenyl-5-(difluoromethyl)isoquinoline (ETL material)

• Electron-injection layer (EIL) material (e.g., Lithium Fluoride, LiF)

• Cathode material (e.g., Aluminum, Al)

• High-vacuum thermal evaporation system (< 10^-6 Torr)

• Spin-coater

• UV-ozone or plasma cleaner

• Glovebox with an inert atmosphere

Protocol:

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass substrates by ultrasonication in deionized water with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of high-purity nitrogen.

  • Treat the ITO surface with UV-ozone or oxygen plasma for 5-10 minutes to improve the work function and hole injection.

• Hole-Injection Layer (HIL) Deposition:

  • Inside a nitrogen-filled glovebox, spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrate at 3000-4000 rpm for 30-60 seconds.

  • Anneal the substrate on a hotplate at 120-150 °C for 10-15 minutes.

• Hole-Transporting Layer (HTL) Deposition:

  • Transfer the substrate to a high-vacuum thermal evaporation chamber.

  • Deposit the HTL material (e.g., TPD) to a thickness of 30-40 nm at a rate of 1-2 Å/s.

• Emissive Layer (EML) Deposition:

  • Deposit the EML material to a thickness of 20-30 nm at a rate of 1-2 Å/s.

• Electron-Transport Layer (ETL) Deposition:

  • Deposit the synthesized 1-phenyl-5-(difluoromethyl)isoquinoline to a thickness of 30-40 nm at a rate of 1-2 Å/s.

• Electron-Injection Layer (EIL) and Cathode Deposition:

  • Deposit a thin layer of LiF (0.5-1 nm) at a rate of 0.1-0.2 Å/s.

  • Deposit the aluminum cathode to a thickness of 100-150 nm at a rate of 2-5 Å/s.

• Encapsulation:

  • Transfer the completed device to a nitrogen-filled glovebox and encapsulate it using a glass lid and UV-curable epoxy resin to prevent degradation from moisture and oxygen.

Expected Performance and Characterization

The performance of the fabricated OLED device should be characterized to evaluate the effectiveness of the 5-(Difluoromethyl)isoquinoline-based ETL.

Table 1: Hypothetical Performance Metrics of an OLED with a 5-(Difluoromethyl)isoquinoline-based ETL

Parameter	Expected Value	Characterization Technique
Turn-on Voltage	< 4.0 V	Current-Voltage-Luminance (J-V-L) Measurement
Maximum Luminance	> 10,000 cd/m²	J-V-L Measurement
Maximum Current Efficiency	> 10 cd/A	J-V-L Measurement
Maximum External Quantum Efficiency (EQE)	> 5%	J-V-L Measurement with Integrating Sphere
Electroluminescence Spectrum	Dependent on EML	Spectrometer
Device Lifetime (LT50)	> 100 hours at 1000 cd/m²	Lifetime Measurement System

Data Interpretation:

A low turn-on voltage would indicate efficient electron injection and transport, facilitated by the low LUMO level of the fluorinated isoquinoline derivative. High luminance, current efficiency, and EQE would demonstrate the material's ability to support efficient radiative recombination in the emissive layer. A long device lifetime would confirm the enhanced stability imparted by the fluorinated compound.

Conclusion

While further experimental validation is required, the strategic combination of a difluoromethyl group and an isoquinoline core presents a compelling design for novel organic electronic materials. 5-(Difluoromethyl)isoquinoline and its derivatives hold significant potential as high-performance electron-transporting materials for OLEDs, offering the promise of improved efficiency and stability. The protocols and insights provided in this guide offer a foundational framework for researchers to explore the exciting possibilities of this class of compounds in materials science.

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Gram-Scale Synthesis of 5-(Difluoromethyl)isoquinoline: An Application Note and Protocol

Introduction: The Significance of the Difluoromethyl Group in Medicinal Chemistry

The introduction of fluorine-containing functional groups into molecular scaffolds is a cornerstone of modern drug discovery. The difluoromethyl (CF₂H) group, in particular, has garnered significant attention as a bioisostere of hydroxyl, thiol, or hydroxymethyl moieties. Its unique electronic properties, moderate lipophilicity, and ability to participate in hydrogen bonding can profoundly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Isoquinoline frameworks are privileged structures in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1][2] Consequently, the development of robust and scalable methods for the synthesis of difluoromethylated isoquinolines is of paramount importance for researchers in pharmaceutical and agrochemical development.

This application note provides a detailed, field-proven protocol for the gram-scale synthesis of 5-(difluoromethyl)isoquinoline. The described two-step synthetic route is designed for accessibility and scalability, commencing from the commercially available starting material, 5-methylisoquinoline. The protocol emphasizes not only the procedural steps but also the underlying chemical principles and critical safety considerations, ensuring a self-validating and reproducible workflow.

Overall Synthetic Strategy

The synthesis of 5-(difluoromethyl)isoquinoline is achieved through a two-step sequence, as illustrated below. The initial step involves the selective oxidation of the methyl group of 5-methylisoquinoline to yield the key intermediate, 5-formylisoquinoline. The subsequent step is a deoxofluorination reaction that converts the aldehyde functionality into the desired difluoromethyl group.

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Application Notes and Protocols for the Derivatization of the 5-(Difluoromethyl)isoquinoline Core

Introduction: The Rising Prominence of the 5-(Difluoromethyl)isoquinoline Scaffold in Medicinal Chemistry

The isoquinoline framework is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of natural alkaloids and synthetic compounds with a broad spectrum of pharmacological activities.[1][2] The strategic introduction of fluorine-containing substituents has become a paramount tool in modern drug design, often leading to enhanced metabolic stability, improved binding affinity, and modulated pharmacokinetic profiles.[3] Among these, the difluoromethyl (CHF₂) group has garnered significant interest as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups.[4]

The 5-(difluoromethyl)isoquinoline core, therefore, represents a highly attractive scaffold for the development of novel therapeutics. The electron-withdrawing nature of the difluoromethyl group at the C5-position is anticipated to significantly influence the reactivity of the isoquinoline ring system, opening up unique avenues for derivatization.[5] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of the 5-(difluoromethyl)isoquinoline core. We present detailed protocols, grounded in established chemical principles, for the synthesis of the core structure and its subsequent functionalization through electrophilic aromatic substitution, palladium-catalyzed cross-coupling reactions, and nucleophilic aromatic substitution.

Part 1: Synthesis of the 5-(Difluoromethyl)isoquinoline Core

A key challenge is the efficient synthesis of the 5-(difluoromethyl)isoquinoline starting material. While classical isoquinoline syntheses like the Bischler-Napieralski or Pictet-Spengler reactions are well-established, the introduction of the difluoromethyl group at a specific position can be complex.[6] A modern and direct approach involves the late-stage C-H difluoromethylation of isoquinoline.

Protocol 1: Direct C-H Difluoromethylation of Isoquinoline via Organic Photoredox Catalysis

This protocol is adapted from methodologies for the direct difluoromethylation of heterocycles, offering a streamlined approach to the synthesis of the 5-(difluoromethyl)isoquinoline core.[7] The reaction proceeds via a radical mechanism under mild, metal-free conditions.

Causality of Experimental Choices:

• Photoredox Catalyst (e.g., Rose Bengal): Utilizes visible light to initiate the reaction by generating a difluoromethyl radical from a suitable precursor.

• Difluoromethylating Agent (e.g., Sodium Difluoromethanesulfinate, CF₂HSO₂Na): A commercially available and stable source of the difluoromethyl radical upon single-electron oxidation.[8]

• Oxygen (from Air): Acts as a green and terminal oxidant in the catalytic cycle.

• Solvent (e.g., DMSO): A polar aprotic solvent suitable for dissolving the reactants and facilitating the photocatalytic cycle.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of 5-(difluoromethyl)isoquinoline.

Step-by-Step Protocol:

• To a 10 mL Schlenk tube equipped with a magnetic stir bar, add isoquinoline (0.2 mmol, 1.0 equiv.), sodium difluoromethanesulfinate (CF₂HSO₂Na) (0.4 mmol, 2.0 equiv.), and Rose Bengal (0.004 mmol, 2 mol%).

• Add dimethyl sulfoxide (DMSO) (1.0 mL).

• Stir the mixture and irradiate with two 3 W green LEDs at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, add water (10 mL) to the reaction mixture.

• Extract the aqueous layer with ethyl acetate (3 x 5 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford 5-(difluoromethyl)isoquinoline.

Part 2: Derivatization of the 5-(Difluoromethyl)isoquinoline Core

The presence of the electron-withdrawing CHF₂ group at C5 deactivates the carbocyclic ring towards electrophilic attack, while potentially activating the heterocyclic ring for nucleophilic substitution.

Section 2.1: Electrophilic Aromatic Substitution

Electrophilic substitution on the isoquinoline ring generally occurs at the C5 and C8 positions.[2][9] The C5 position being occupied and deactivated by the CHF₂ group, electrophilic attack is predicted to favor the C8 position.

Predicted Regioselectivity of Electrophilic Substitution:

Caption: Predicted regioselectivity of electrophilic substitution.

Protocol 2: Nitration of 5-(Difluoromethyl)isoquinoline

Causality of Experimental Choices:

• Nitrating Mixture (HNO₃/H₂SO₄): A classic and effective reagent system for the nitration of aromatic compounds. Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

Step-by-Step Protocol:

• To a cooled (0 °C) solution of 5-(difluoromethyl)isoquinoline (1.0 mmol) in concentrated sulfuric acid (5 mL), add a mixture of concentrated nitric acid (1.1 mmol) and concentrated sulfuric acid (1 mL) dropwise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 8-nitro-5-(difluoromethyl)isoquinoline.

Reaction	Reagents and Conditions	Expected Major Product
Nitration	Conc. HNO₃, Conc. H₂SO₄, 0 °C to rt	8-Nitro-5-(difluoromethyl)isoquinoline
Bromination	Br₂, AlCl₃, CH₂Cl₂, rt	8-Bromo-5-(difluoromethyl)isoquinoline
Friedel-Crafts Acylation	Acyl chloride, AlCl₃, CH₂Cl₂, 0 °C to rt	8-Acyl-5-(difluoromethyl)isoquinoline

Section 2.2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.[10] To utilize these reactions, a halogenated precursor, such as 8-bromo-5-(difluoromethyl)isoquinoline (synthesized as per the principles in Protocol 2), is required.

Protocol 3: Suzuki-Miyaura Coupling of 8-Bromo-5-(difluoromethyl)isoquinoline

This protocol describes the formation of a C-C bond between the C8 position of the isoquinoline core and an aryl or heteroaryl group.[11]

Causality of Experimental Choices:

• Palladium Catalyst (e.g., Pd(PPh₃)₄): The active catalyst that facilitates the oxidative addition, transmetalation, and reductive elimination steps of the catalytic cycle.[12]

• Base (e.g., K₂CO₃, Cs₂CO₃): Activates the boronic acid for transmetalation.

• Solvent System (e.g., Dioxane/Water): A common solvent mixture for Suzuki-Miyaura couplings, ensuring solubility of both organic and inorganic reagents.

Reaction Scheme for Suzuki-Miyaura Coupling:

Caption: General scheme for Suzuki-Miyaura coupling.

Step-by-Step Protocol:

• In a reaction vessel, combine 8-bromo-5-(difluoromethyl)isoquinoline (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Degas the vessel and backfill with an inert atmosphere (e.g., Argon or Nitrogen).

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1, 5 mL).

• Heat the reaction mixture to 80-100 °C and stir for 6-12 hours, monitoring by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water.

• Extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to obtain the 8-aryl-5-(difluoromethyl)isoquinoline derivative.

Coupling Reaction	Coupling Partner	Catalyst System	Base
Suzuki-Miyaura	Aryl/heteroaryl boronic acid	Pd(PPh₃)₄ or PdCl₂(dppf)	K₂CO₃ or Cs₂CO₃
Buchwald-Hartwig Amination	Amine	Pd₂(dba)₃, Xantphos or BINAP	NaOt-Bu or K₃PO₄
Sonogashira	Terminal alkyne	PdCl₂(PPh₃)₂, CuI	Et₃N or DIPA

Section 2.3: Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring of isoquinoline is electron-deficient and susceptible to nucleophilic attack, primarily at the C1 position.[9] The electron-withdrawing CHF₂ group at C5 is expected to further enhance the electrophilicity of the C1 position, facilitating SNAr reactions.

Protocol 4: Chichibabin Amination of 5-(Difluoromethyl)isoquinoline

The Chichibabin reaction is a classic method for the direct amination of electron-deficient N-heterocycles.

Causality of Experimental Choices:

• Sodium Amide (NaNH₂): A strong nucleophile and base that attacks the C1 position.

• Inert Solvent (e.g., Toluene or Xylene): High-boiling, non-reactive solvents suitable for the reaction conditions.

Step-by-Step Protocol:

• To a suspension of sodium amide (2.0 mmol) in dry toluene (10 mL) under an inert atmosphere, add a solution of 5-(difluoromethyl)isoquinoline (1.0 mmol) in dry toluene (5 mL).

• Heat the reaction mixture to reflux (110-140 °C) for 4-8 hours.

• Cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or chloroform).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to yield 1-amino-5-(difluoromethyl)isoquinoline.

Conclusion

The 5-(difluoromethyl)isoquinoline core is a promising scaffold for the development of novel bioactive molecules. The protocols outlined in these application notes provide a strategic framework for the synthesis and derivatization of this important heterocyclic system. The predictable, albeit influenced, reactivity of the core allows for selective functionalization at various positions through a combination of modern and classical synthetic methodologies. Researchers are encouraged to adapt and optimize these protocols to explore the vast chemical space accessible from this versatile starting material, paving the way for the discovery of next-generation therapeutics.

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• 11. Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts [organic-chemistry.org]
• 12. nobelprize.org [nobelprize.org]

Application Notes and Protocols for 5-(Difluoromethyl)isoquinoline as a Scaffold for Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Privileged Scaffold

The isoquinoline core is a well-established privileged scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1][2] Its rigid bicyclic structure provides a versatile template for the spatial presentation of various functional groups, enabling precise interactions with biological targets. In the realm of kinase inhibitor discovery, the isoquinoline framework has been instrumental in the development of potent and selective therapeutic agents.[3][4][5]

Recently, the strategic incorporation of fluorine-containing substituents has gained significant traction in drug design. The difluoromethyl (CHF₂) group, in particular, offers a unique combination of properties. It can act as a bioisostere for hydroxyl or thiol groups, participate in hydrogen bonding, and modulate the lipophilicity and metabolic stability of a molecule. When appended to the 5-position of the isoquinoline ring, the difluoromethyl group can significantly influence the compound's interaction with the kinase active site, potentially leading to enhanced potency and selectivity. This guide will delve into the specifics of leveraging the 5-(difluoromethyl)isoquinoline scaffold for the development of innovative kinase inhibitors.

Core Rationale: Why 5-(Difluoromethyl)isoquinoline?

The strategic placement of a difluoromethyl group at the 5-position of the isoquinoline scaffold is a deliberate design choice aimed at optimizing the drug-like properties of potential kinase inhibitors. This rationale is built on several key principles of medicinal chemistry:

• Modulation of Physicochemical Properties: The difluoromethyl group is a lipophilic hydrogen bond donor. Its introduction can fine-tune the solubility, permeability, and metabolic stability of the parent molecule, which are critical parameters for oral bioavailability and overall pharmacokinetic profile.

• Enhanced Target Engagement: The unique electronic properties of the C-F bond can lead to favorable interactions within the kinase ATP-binding pocket. The difluoromethyl group can engage in non-canonical hydrogen bonds and dipole-dipole interactions with amino acid residues, contributing to higher binding affinity.

• Improved Selectivity: The specific steric and electronic footprint of the 5-(difluoromethyl)isoquinoline scaffold can be exploited to achieve selectivity for a particular kinase or a kinase subfamily, thereby minimizing off-target effects and associated toxicities.

• Intellectual Property Landscape: The novelty of this particular scaffold provides opportunities for securing intellectual property rights for new chemical entities.

Featured Application: Targeting Protein Arginine Methyltransferase 5 (PRMT5)

While the broader class of protein kinases has been a primary focus, the 5-(difluoromethyl)isoquinoline scaffold has shown significant promise in the inhibition of other critical enzymes involved in cellular signaling, such as Protein Arginine Methyltransferase 5 (PRMT5). PRMT5 is a key enzyme that catalyzes the methylation of arginine residues on histone and non-histone proteins, playing a crucial role in the regulation of gene expression, cell proliferation, and DNA repair.[6] Dysregulation of PRMT5 activity has been implicated in various cancers, making it an attractive therapeutic target.[6]

A recent patent has disclosed the use of 5-(difluoromethyl)isoquinoline derivatives as potent inhibitors of PRMT5.[6] Specifically, isomers such as 8-bromo-5-(difluoromethyl)isoquinoline and 5-bromo-8-(difluoromethyl)isoquinoline have been synthesized as key intermediates for the development of these inhibitors.[6]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the core scaffold and the subsequent evaluation of its derivatives as kinase inhibitors.

Protocol 1: Synthesis of 5-(Difluoromethyl)isoquinoline Derivatives

This protocol outlines a general synthetic route for the preparation of substituted 5-(difluoromethyl)isoquinoline derivatives, based on established methods for isoquinoline synthesis and functionalization.

Diagrammatic Representation of the Synthetic Workflow:

Caption: A generalized workflow for the synthesis of 5-(difluoromethyl)isoquinoline derivatives.

Step-by-Step Methodology:

• Synthesis of the Isoquinoline Core:

  • The synthesis of the isoquinoline ring system can be achieved through various established methods, such as the Bischler-Napieralski, Pictet-Spengler, or Pomeranz-Fritsch reactions.[7] The choice of method will depend on the desired substitution pattern on the isoquinoline core.

  • For instance, a substituted 2-methylbenzaldehyde can be condensed with aminoacetaldehyde dimethyl acetal, followed by acid-catalyzed cyclization to yield the corresponding isoquinoline.

• Introduction of a Functional Group at the 5-Position:

  • To introduce the difluoromethyl group, a common strategy is to first install a suitable functional group, such as an amino or a halogen group, at the 5-position of the isoquinoline ring.

  • Nitration of the isoquinoline core followed by reduction can yield 5-aminoisoquinoline. Alternatively, halogenation reactions can be employed to introduce a bromine or iodine atom at the 5-position.

• Difluoromethylation:

  • From a 5-aminoisoquinoline intermediate: A Sandmeyer-type reaction can be employed. The 5-aminoisoquinoline is first diazotized with sodium nitrite in the presence of a strong acid. The resulting diazonium salt is then treated with a difluoromethyl source, such as a difluoromethyl-containing reagent in the presence of a copper catalyst.

  • Direct Difluoromethylation: Recent advances in synthetic methodology have enabled the direct C-H difluoromethylation of aromatic heterocycles. This can be achieved using various difluoromethylating agents (e.g., TMSCF₂H, HCF₂SO₂Na) and a suitable catalyst system (e.g., photoredox or transition metal catalysis).[8]

• Purification and Characterization:

  • The final product is purified using standard techniques such as column chromatography or recrystallization.

  • The structure and purity of the 5-(difluoromethyl)isoquinoline derivative should be confirmed by analytical methods including ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol describes a general method for evaluating the inhibitory activity of 5-(difluoromethyl)isoquinoline derivatives against a target kinase using a luminescence-based ATP depletion assay.

Diagrammatic Representation of the Assay Workflow:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drugging the Undruggable: How Isoquinolines and PKA Initiated the Era of Designed Protein Kinase Inhibitor Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US12391695B2 - PRMT5 inhibitors - Google Patents [patents.google.com]
• 7. Isoquinoline synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the N-alkylation of 5-(Difluoromethyl)isoquinoline

Introduction: The Significance of N-Alkylated Isoquinolinium Scaffolds in Modern Chemistry

Isoquinoline and its derivatives are fundamental heterocyclic motifs prevalent in a vast array of biologically active natural products and synthetic pharmaceuticals. The quaternization of the isoquinoline nitrogen to form N-alkylated isoquinolinium salts introduces a permanent positive charge, profoundly altering the molecule's physicochemical properties. This modification can enhance water solubility, modulate lipophilicity, and critically, influence interactions with biological targets. Consequently, N-alkylated isoquinolinium scaffolds are integral to the development of novel therapeutics, fluorescent probes, and catalysts.[1][2]

The introduction of fluorine-containing substituents, such as the difluoromethyl (CHF₂) group, into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The difluoromethyl group, in particular, can act as a lipophilic hydrogen bond donor, offering unique opportunities for molecular design. Therefore, the synthesis of N-alkylated 5-(difluoromethyl)isoquinolinium salts represents a convergence of two powerful strategies in drug discovery, yielding novel chemical entities with significant therapeutic potential.

This application note provides a comprehensive experimental guide for the N-alkylation of 5-(difluoromethyl)isoquinoline. It is intended for researchers and scientists in both academic and industrial settings engaged in synthetic chemistry and drug development. The protocols herein are designed to be robust and reproducible, with a detailed explanation of the underlying chemical principles to empower the user to adapt and troubleshoot the procedure as needed.

Reaction Mechanism and Strategic Considerations

The N-alkylation of isoquinolines is a classic example of a nucleophilic substitution reaction (SN2). The lone pair of electrons on the nitrogen atom of the isoquinoline ring acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide. This results in the formation of a new carbon-nitrogen bond and the generation of a positively charged quaternary ammonium salt, the N-alkylisoquinolinium halide.

The presence of a strongly electron-withdrawing difluoromethyl group at the 5-position of the isoquinoline ring significantly influences the reactivity of the nitrogen atom.[3][4] This substituent decreases the electron density of the aromatic system, thereby reducing the nucleophilicity of the nitrogen atom. Consequently, more forcing reaction conditions, such as higher temperatures and the use of polar aprotic solvents, are generally required to achieve efficient N-alkylation compared to unsubstituted isoquinoline.

The choice of the alkylating agent is also a critical parameter. Simple alkyl halides, such as methyl iodide or ethyl bromide, are commonly employed. The reactivity of the alkyl halide follows the order I > Br > Cl. For less reactive isoquinolines, the use of a more reactive alkylating agent, like an alkyl iodide, is recommended.

Experimental Workflow Overview

The overall experimental workflow for the N-alkylation of 5-(difluoromethyl)isoquinoline can be summarized in the following diagram:

Caption: A generalized workflow for the synthesis and purification of N-alkyl-5-(difluoromethyl)isoquinolinium salts.

Detailed Experimental Protocol: Synthesis of N-Methyl-5-(difluoromethyl)isoquinolinium Iodide

This protocol details the synthesis of a representative N-alkylated derivative. The principles can be readily adapted for other alkyl halides.

Materials and Reagents:

• 5-(Difluoromethyl)isoquinoline

• Methyl iodide (CH₃I)

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether ((C₂H₅)₂O), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-(difluoromethyl)isoquinoline (1.0 eq.) in anhydrous acetonitrile (10-20 mL per gram of isoquinoline).

• Addition of Alkylating Agent: To the stirred solution, add methyl iodide (1.5 - 2.0 eq.) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and maintain this temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The starting material is UV active, and the product, being a salt, will have a much lower Rf value on silica gel.

• Reaction Work-up: Upon completion of the reaction (typically 12-24 hours, as indicated by the consumption of the starting material), allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution upon cooling.

• Isolation of Crude Product: If a precipitate has formed, collect the solid by vacuum filtration. If no precipitate forms, slowly add anhydrous diethyl ether to the acetonitrile solution with stirring until a precipitate is observed. Collect the solid product by vacuum filtration and wash it with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the crude product under vacuum to remove residual solvents.

Purification Protocol: Recrystallization

The purity of the final product is crucial for subsequent applications. Recrystallization is a highly effective method for purifying isoquinolinium salts.[5][6][7]

Solvent Selection: The ideal recrystallization solvent system is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. For polar isoquinolinium salts, a mixture of a polar solvent (e.g., ethanol, methanol, or isopropanol) and a less polar co-solvent (e.g., ethyl acetate or diethyl ether) is often effective.

Procedure:

• Dissolution: In a flask, suspend the crude N-methyl-5-(difluoromethyl)isoquinolinium iodide in a minimal amount of a suitable polar solvent (e.g., ethanol). Heat the mixture to reflux with stirring until the solid dissolves completely.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or placing the flask in an ice bath can induce crystallization. For further precipitation, a small amount of a less polar co-solvent can be added dropwise.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent mixture, and dry under vacuum.

Characterization and Data Analysis

The structure and purity of the synthesized N-alkyl-5-(difluoromethyl)isoquinolinium salt should be confirmed by standard analytical techniques.

Technique	Parameter	Expected Observation
¹H NMR	Chemical Shift (δ)	Downfield shift of all isoquinoline protons upon N-alkylation due to the positive charge. A new singlet corresponding to the N-alkyl protons will appear. The difluoromethyl proton will appear as a triplet.
¹³C NMR	Chemical Shift (δ)	Downfield shift of isoquinoline carbons. A new signal for the N-alkyl carbon will be present. The difluoromethyl carbon will appear as a triplet due to C-F coupling.
¹⁹F NMR	Chemical Shift (δ)	A doublet corresponding to the two equivalent fluorine atoms of the CHF₂ group.
HRMS	m/z	The calculated exact mass of the N-alkyl-5-(difluoromethyl)isoquinolinium cation should be observed.
Melting Point	(°C)	A sharp melting point is indicative of a pure compound.

Expected ¹H NMR Spectral Features:

Upon N-alkylation, the protons on the isoquinolinium ring will experience a significant downfield shift compared to the parent 5-(difluoromethyl)isoquinoline due to the deshielding effect of the positive charge on the nitrogen atom. The protons closest to the nitrogen (H-1 and H-3) will show the most substantial downfield shift. The proton of the difluoromethyl group will appear as a triplet due to coupling with the two fluorine atoms. The protons of the newly introduced N-alkyl group will also be observed in the spectrum. For instance, an N-methyl group will typically appear as a singlet.

Troubleshooting and Safety Precautions

• Low or No Reaction: If the reaction does not proceed, consider increasing the reaction temperature, extending the reaction time, or using a more reactive alkylating agent (e.g., changing from an alkyl bromide to an alkyl iodide). The use of a more polar aprotic solvent like DMF could also be beneficial, but may require higher temperatures for removal.

• Purification Difficulties: If the product is difficult to crystallize, try different solvent systems for recrystallization. Column chromatography on silica gel can be challenging for these polar salts, but reverse-phase chromatography may be a viable alternative.

• Safety: Alkylating agents, such as methyl iodide, are toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the N-alkylation of 5-(difluoromethyl)isoquinoline. By understanding the underlying chemical principles and following the outlined procedures, researchers can confidently synthesize and purify these valuable compounds for a wide range of applications in drug discovery and materials science. The provided guidelines on reaction optimization, purification, and characterization will serve as a valuable resource for chemists working with this important class of N-heterocyclic compounds.

References

• Marek, J., et al. (2012). SYNTHESIS OF THE ISOQUINOLINIUM SALTS DIFFERING IN THE LENGTH OF THE SIDE ALKYLATING CHAIN. Available at: [Link]

• El-Faham, A., et al. (2015). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules, 20(9), 16486-16498. Available at: [Link]

• Puttaraju, B., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2533-2538. Available at: [Link]

• Klapars, A., & Campos, K. R. (2012). A Versatile Synthesis of Substituted Isoquinolines. Organic Letters, 14(23), 6032-6035. Available at: [Link]

• Simeonov, M. F., et al. (2018). 1H and 13C NMR Assignments for (N-methyl)-(−)-(α)-Isosparteinium Iodide. Chapman University Digital Commons. Available at: [Link]

• Marek, J., et al. (2012). SYNTHESIS OF THE ISOQUINOLINIUM SALTS DIFFERING IN THE LENGTH OF THE SIDE ALKYLATING CHAIN. AGROFOR International Journal, 2(1). Available at: [Link]

• Wang, X., et al. (2021). Iodination/Amidation of the N-Alkyl (Iso)quinolinium Salts. The Journal of Organic Chemistry, 86(3), 2548-2557. Available at: [Link]

• Yuan, Z., et al. (2025). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances, 15(35), 24861-24883. Available at: [Link]

• Kumar, A., et al. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry, 14(10), 1845-1875. Available at: [Link]

• Zala, S. P. (2012). Laboratory Techniques of Purification and Isolation. International Journal of Drug Development & Research, 4(2), 10-22. Available at: [Link]

• Masterson, D. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Available at: [Link]

• Ghosh, A. K., & Laskar, D. D. (2022). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 87(2), 1149-1163. Available at: [Link]

Sources

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• 2. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04962H [pubs.rsc.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. ijddr.in [ijddr.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 5-Bromo-(difluoromethyl)isoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 5-Aryl-(difluoromethyl)isoquinolines

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1] Its derivatization is a key strategy in the quest for novel therapeutics. The introduction of a difluoromethyl (CF₂H) group into organic molecules has gained significant traction in drug design. This is due to the unique properties conferred by this moiety, such as its ability to act as a bioisostere of hydroxyl, thiol, or amine groups, enhance metabolic stability, and modulate lipophilicity and hydrogen bonding capacity.

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl-aryl structures.[2][3] This guide provides a detailed examination of the Suzuki coupling of 5-bromo-(difluoromethyl)isoquinoline with various arylboronic acids, offering a direct route to a valuable class of 5-aryl-(difluoromethyl)isoquinoline derivatives for applications in drug discovery and materials science.

Mechanistic Insights: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[2] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The cycle comprises three key steps:

• Oxidative Addition: A low-valent palladium(0) species inserts into the carbon-bromine bond of the 5-bromo-(difluoromethyl)isoquinoline. This is often the rate-determining step of the reaction.[2] The presence of the electron-withdrawing difluoromethyl group is anticipated to increase the electrophilicity of the C-Br bond, thereby facilitating this oxidative addition step.

• Transmetalation: The aryl group from the organoboron reagent (boronic acid or ester) is transferred to the palladium(II) center. This step is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[4]

• Reductive Elimination: The two organic moieties on the palladium(II) complex couple and are eliminated from the metal center, forming the desired C-C bond of the 5-aryl-(difluoromethyl)isoquinoline product and regenerating the active palladium(0) catalyst.[2]

Figure 1: Generalized Suzuki-Miyaura catalytic cycle.

Experimental Protocol: Suzuki Coupling of 5-Bromo-(difluoromethyl)isoquinoline

This protocol is a representative procedure adapted from successful couplings of structurally similar substrates, such as 5-bromo-8-methoxyquinoline.[5] Optimization may be required for specific arylboronic acids.

Materials:

• 5-Bromo-(difluoromethyl)isoquinoline

• Arylboronic acid (1.2 equivalents)

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (3.0 equivalents)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

• TLC plates, ethyl acetate, hexanes, and a suitable visualization method (e.g., UV lamp)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-bromo-(difluoromethyl)isoquinoline (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the palladium catalyst, dichlorobis(triphenylphosphine)palladium(II) (0.05 eq), to the flask.

• Add 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 8 mL of dioxane and 2 mL of water for a 1 mmol scale reaction).

• Stir the reaction mixture at room temperature for 10 minutes to ensure proper mixing.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion (typically 4-12 hours, as indicated by the consumption of the starting material), cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-aryl-(difluoromethyl)isoquinoline.

Figure 2: Experimental workflow for the Suzuki coupling reaction.

Expertise and Experience: Optimizing for Success

Catalyst and Ligand Selection:

While [PdCl₂(PPh₃)₂] is a robust and often effective catalyst, other palladium sources and ligands can offer improved yields, especially with challenging substrates. For electron-deficient heteroaryl halides, ligands that are both electron-rich and bulky can enhance the rates of both oxidative addition and reductive elimination. Consider screening catalysts such as [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [Pd(dppf)Cl₂] or catalysts based on biarylphosphine ligands (e.g., SPhos, XPhos) if yields are suboptimal.

Base and Solvent System:

The choice of base and solvent is critical. A base is required to facilitate the transmetalation step.[4] While K₂CO₃ is a common and effective choice, other bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be more effective in certain cases. The solvent system must solubilize both the organic and inorganic components of the reaction. A mixture of an aprotic solvent like 1,4-dioxane or toluene with water is standard.[3] The water is essential for dissolving the inorganic base and activating the boronic acid.

Troubleshooting Common Issues:

• Low Conversion: If the starting material is not fully consumed, consider increasing the reaction temperature, using a more active catalyst/ligand system, or a stronger base. Ensure the reaction is truly under an inert atmosphere, as oxygen can deactivate the palladium catalyst.

• Protodeboronation: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be problematic. Running the reaction under strictly anaerobic conditions and at the lowest effective temperature can minimize this issue.

• Homocoupling: The formation of biaryl products from the boronic acid coupling with itself can occur. Using a precise stoichiometry of the boronic acid (e.g., 1.1-1.2 equivalents) can help mitigate this.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions and potential variations for the Suzuki coupling of bromo-substituted isoquinolines and related heterocycles. This data is compiled from literature precedents on analogous systems and serves as a guide for optimization.

Catalyst (mol%)	Ligand (if applicable)	Base (eq.)	Solvent	Temperature (°C)	Typical Yield Range	Reference
PdCl₂(PPh₃)₂ (5)	-	K₂CO₃ (3)	1,4-Dioxane/H₂O	90	68-82%	[5]
Pd(dppf)Cl₂ (5)	-	K₂CO₃ (2)	DME	80	High	-
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	80-110	Good to Excellent	[6]
Pd(OAc)₂ (2)	P(t-Bu)₃ (4)	K₃PO₄ (2)	Toluene	100	Good to Excellent	-

Trustworthiness: Self-Validating Systems

To ensure the reliability and reproducibility of your results, the following validation steps are recommended:

• Reaction Monitoring: Consistent monitoring by TLC or LC-MS will provide a clear picture of reaction progress and the formation of any side products.

• Control Experiments: In case of reaction failure, running a control experiment with a known reactive aryl bromide (e.g., bromobenzene) can confirm the activity of your catalyst and reagents.

• Product Characterization: Unambiguous characterization of the final product is essential. This should include:

  • ¹H and ¹³C NMR spectroscopy to confirm the structure.

  • ¹⁹F NMR spectroscopy to verify the integrity of the difluoromethyl group.

  • High-resolution mass spectrometry (HRMS) to confirm the elemental composition.

• Purity Analysis: The purity of the final compound should be assessed by HPLC or qNMR.

By implementing these validation measures, researchers can have high confidence in the identity and quality of their synthesized 5-aryl-(difluoromethyl)isoquinolines.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Ökten, S., et al. (2019). Synthesis of aryl substituted quinolines and tetrahydroquinolines through Suzuki-Miyaura coupling reactions. Journal of Chemical Research, 43(7-8), 275-281. Retrieved from [Link]

• Singh, R., et al. (2021). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Advances, 11(36), 22195-22237. Retrieved from [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Organic Chemistry Portal. Suzuki Coupling. Retrieved from [Link]

• Singh, R., et al. (2021). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Advances, 11(36), 22195-22237. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Ökten, S., et al. (2019). Synthesis of aryl substituted quinolines and tetrahydroquinolines through Suzuki-Miyaura coupling reactions. Journal of Chemical Research, 43(7-8), 275-281. Retrieved from [Link]

• Organic Chemistry Portal. Suzuki Coupling. Retrieved from [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

Sources

• 1. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Difluoromethyl)isoquinoline

Welcome to the technical support center for the synthesis of 5-(Difluoromethyl)isoquinoline. This resource is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this important fluorinated heterocyclic compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and improve the yield and efficiency of your synthesis.

Introduction: The Challenge of Regioselective C5-Difluoromethylation

The introduction of a difluoromethyl (CF₂H) group into organic molecules can significantly enhance their pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity.[1] The synthesis of 5-(difluoromethyl)isoquinoline, however, presents a notable challenge in achieving regioselective functionalization at the C5 position of the isoquinoline core. This guide will explore established and potential synthetic strategies, focusing on troubleshooting common issues to improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for synthesizing 5-(Difluoromethyl)isoquinoline?

There are two main strategic approaches to consider:

• Direct C-H Difluoromethylation: This involves the direct introduction of the CF₂H group onto the isoquinoline backbone. While atom-economical, achieving C5 selectivity can be challenging due to the electronic properties of the isoquinoline ring. Electrophilic substitution on isoquinoline typically occurs at the C5 and C8 positions.[2]

• Synthesis from a Pre-functionalized Isoquinoline: This is often a more reliable approach. It involves starting with an isoquinoline already substituted at the C5 position with a group that can be converted to or replaced by a difluoromethyl group. Common precursors include 5-aminoisoquinoline, 5-haloisoquinolines, or 5-boronic acid ester isoquinolines.

Q2: Why is my direct difluoromethylation of isoquinoline resulting in a mixture of isomers and low yield?

Direct difluoromethylation of unsubstituted isoquinoline often leads to a mixture of C5 and C8 isomers, along with other byproducts, due to similar reactivity at these positions. The reaction conditions, particularly the type of radical initiator or photocatalyst used, can influence the regioselectivity, but complete control is difficult to achieve.[3] Over-difluoromethylation or degradation of the isoquinoline ring under harsh reaction conditions can also contribute to low yields.

Q3: I'm attempting a transition metal-catalyzed cross-coupling to introduce the difluoromethyl group. Why is the reaction not proceeding?

Several factors could be at play:

• Catalyst and Ligand Choice: The selection of the palladium or copper catalyst and the appropriate ligand is critical for efficient cross-coupling. The ligand influences the stability and reactivity of the catalytic species.

• Difluoromethylating Reagent: The nature of the difluoromethylating reagent (e.g., TMSCF₂H, zinc-based reagents) and its activation are crucial. Some reagents require specific activators or co-catalysts to participate in the catalytic cycle.[4]

• Substrate Purity: Impurities in your 5-substituted isoquinoline starting material can poison the catalyst. Ensure your precursor is of high purity.

• Reaction Conditions: Temperature, solvent, and inert atmosphere are critical parameters. Degassing the solvent to remove oxygen is often necessary to prevent catalyst deactivation.

Troubleshooting Guide: A Step-by-Step Approach to Synthesis

This guide will focus on a promising and controllable strategy for the synthesis of 5-(difluoromethyl)isoquinoline via a C5-amino-directed approach. This method leverages a directing group to achieve high regioselectivity.

Workflow Overview: 5-Amino-Directed C-H Difluoromethylation

Figure 1: Workflow for the synthesis of 5-(Difluoromethyl)isoquinoline via a 5-amino-directed strategy.

Part 1: Synthesis of 5-Aminoisoquinoline

The synthesis of the key starting material, 5-aminoisoquinoline, is the first critical step. A common route involves the nitration of isoquinoline followed by reduction.

Experimental Protocol: Nitration of Isoquinoline

• Reaction Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0°C in an ice bath.

• Addition of Isoquinoline: Slowly add isoquinoline to the cold sulfuric acid while maintaining the temperature below 10°C.

• Nitration: Add a mixture of concentrated nitric acid and sulfuric acid dropwise to the solution, ensuring the temperature does not exceed 10°C.

• Reaction Monitoring: Stir the reaction mixture at 0-5°C for 2-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., concentrated ammonium hydroxide) to precipitate the product.

• Purification: Filter the precipitate, wash with cold water, and dry. The crude product will be a mixture of 5-nitroisoquinoline and 8-nitroisoquinoline. These isomers can be separated by column chromatography.

Troubleshooting: Nitration of Isoquinoline

Problem	Possible Cause	Solution
Low Yield of Nitroisoquinolines	Incomplete reaction or degradation of the starting material.	Ensure the reaction temperature is strictly controlled. Overheating can lead to decomposition. Use high-quality, freshly opened acids.
Poor Isomer Ratio (Low 5-Nitro)	Reaction conditions favoring the 8-nitro isomer.	The ratio of 5- to 8-nitroisoquinoline is sensitive to the nitrating agent and temperature. Experiment with different nitrating agents (e.g., KNO₃/H₂SO₄) and precise temperature control.
Difficulty in Separating Isomers	Similar polarity of the 5- and 8-nitro isomers.	Use a long chromatography column with a shallow solvent gradient for better separation. Recrystallization from a suitable solvent may also be effective.

Experimental Protocol: Reduction of 5-Nitroisoquinoline

• Reaction Setup: In a round-bottom flask, dissolve 5-nitroisoquinoline in a suitable solvent such as ethanol or acetic acid.

• Reduction: Add a reducing agent, for example, tin(II) chloride dihydrate (SnCl₂·2H₂O) in concentrated hydrochloric acid, or perform catalytic hydrogenation with a palladium-on-carbon (Pd/C) catalyst under a hydrogen atmosphere.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up: If using SnCl₂, basify the reaction mixture with a strong base (e.g., NaOH) to precipitate tin salts, then extract the product with an organic solvent. For catalytic hydrogenation, filter off the catalyst and concentrate the filtrate.

• Purification: Purify the crude 5-aminoisoquinoline by column chromatography or recrystallization.

Troubleshooting: Reduction of 5-Nitroisoquinoline

Problem	Possible Cause	Solution
Incomplete Reduction	Insufficient reducing agent or deactivated catalyst.	Use a sufficient excess of the reducing agent. If using Pd/C, ensure the catalyst is fresh and the system is properly purged with hydrogen.
Formation of Byproducts	Over-reduction or side reactions.	Monitor the reaction closely and stop it once the starting material is consumed. For catalytic hydrogenation, screen different solvents and reaction times.
Difficult Purification	Product is a polar amine.	Use a polar solvent system for chromatography (e.g., dichloromethane/methanol with a small amount of triethylamine). Salt formation and extraction can also be an effective purification method.

Part 2: Directing Group Installation and C5-Difluoromethylation

The use of a directing group on the 5-aminoisoquinoline is key to achieving regioselective C-H functionalization. Amide-based directing groups are commonly employed.

Workflow for Directed C-H Difluoromethylation

Figure 2: Detailed workflow for the synthesis of 5-(difluoromethyl)isoquinoline using an amide directing group strategy.

Troubleshooting: Directed C-H Difluoromethylation

Problem	Possible Cause	Solution
Low Yield in Difluoromethylation Step	Inefficient C-H activation or catalyst deactivation.	Optimize the catalyst and ligand system. Nickel and copper catalysts have shown promise in similar transformations on quinolines.[2][5] Screen different solvents and reaction temperatures. Ensure strict anhydrous and inert conditions.
Formation of Halogenated Byproduct	If using a brominated difluoromethylating reagent, halogenation of the ring can be a competing reaction.	Adjust the reaction conditions, such as the choice of base or additives, which can influence the reaction pathway.[5]
Difficulty in Removing the Directing Group	The amide bond is too stable, or the difluoromethyl group is sensitive to the hydrolysis conditions.	Screen different hydrolysis conditions (e.g., strong acid, strong base, different temperatures). If direct hydrolysis is problematic, consider a milder deprotection strategy or a more labile directing group.
Low Yield in the Final Sandmeyer Reaction	Incomplete diazotization or inefficient conversion to the final product.	Optimize the diazotization conditions (e.g., temperature, concentration of nitrous acid). The choice of copper salt and reaction conditions for the final conversion is also critical.

Alternative Strategy: Cross-Coupling with 5-Haloisoquinoline

An alternative to C-H activation is the use of a pre-functionalized 5-haloisoquinoline in a transition metal-catalyzed cross-coupling reaction.

Experimental Protocol: Synthesis of 5-Iodoisoquinoline

A patented method describes the high-yield synthesis of 5-iodoisoquinoline.[6]

• Reaction Setup: Under a nitrogen atmosphere, dissolve isoquinoline in trifluoromethanesulfonic acid (TfOH) at a low temperature (-10°C).

• Iodination: Add N-iodosuccinimide (NIS) to the solution and stir for several hours at low temperature.

• Quenching and Work-up: Quench the reaction with a mixture of methanol and ammonia water. Add sodium thiosulfate to remove any remaining iodine.

• Extraction and Purification: Extract the product with an organic solvent, dry, and purify by column chromatography.

Troubleshooting: Cross-Coupling of 5-Iodoisoquinoline

Problem	Possible Cause	Solution
No Reaction or Low Conversion	Inactive catalyst or unsuitable difluoromethylating reagent.	Screen different palladium or copper catalysts and ligands. The choice of the difluoromethyl source (e.g., a pre-formed zinc or silicon reagent) is critical.[4]
Homocoupling of the Starting Material	A common side reaction in cross-coupling.	Optimize the reaction temperature and the rate of addition of the reagents. Using a slight excess of the difluoromethylating reagent can sometimes suppress homocoupling.
Dehalogenation of the Starting Material	Reduction of the C-I bond instead of cross-coupling.	Use a well-degassed solvent and ensure a strictly inert atmosphere. The presence of water or oxygen can contribute to dehalogenation.

References

• He, Y., et al. (2017). Nickel-Catalyzed Site-Selective C–H Bond Difluoroalkylation of 8-Aminoquinolines on the C5-Position. Organic Letters, 19(21), 5661-5664. [Link]

• Barman, J., et al. (2022). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry, 13(10), 1145-1199. [Link]

• Bischler, A., & Napieralski, B. (1893). Zur Kenntniss einer neuen Isochinolin-Synthese. Berichte der deutschen chemischen Gesellschaft, 26(2), 1903-1908. [Link]

• Movassaghi, M., & Hill, M. D. (2008). A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives. Organic letters, 10(16), 3485–3488. [Link]

• Pomeranz, C. (1893). Über eine neue Isochinolin-Synthese. Monatshefte für Chemie, 14(1), 116-119. [Link]

• Fritsch, P. (1893). Synthesen in der Isocumarin- und Isochinolinreihe. Berichte der deutschen chemischen Gesellschaft, 26(1), 419-422. [Link]

• Larock, R. C. (2009).

• Ma, J. J., et al. (2019). Synthesis of CF2H-containing isoquinoline-1,3-diones through metal-free, visible-light and air-promoted radical difluoromethylation/cyclization of N-benzamides. Organic & Biomolecular Chemistry, 17(30), 7192-7196. [Link]

• Myers, A. G., et al. (2011). A Versatile Synthesis of Substituted Isoquinolines. Angewandte Chemie International Edition, 50(44), 10476-10479. [Link]

• Szymański, S., et al. (2021). Searching for New Biologically Active Compounds Derived from Isoquinoline Alkaloids. Molecules, 26(16), 4968. [Link]

• Tomaso, A. D., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7019-7065. [Link]

• Wang, X., et al. (2020). Visible-Light-Driven Difluoromethylation of Isocyanides with S-(Difluoromethyl)diarylsulfonium Salt: Access to a Wide Variety of Difluoromethylated Phenanthridines and Isoquinolines. The Journal of Organic Chemistry, 85(17), 11467-11478. [Link]

• Wu, G., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 608. [Link]

• Zhang, C. (2017). Metal‐Catalyzed Direct Difluoromethylation Reactions. Asian Journal of Organic Chemistry, 6(2), 139-152. [Link]

• Zhang, W., et al. (2022). Recent advances in the photocatalytic synthesis of isoquinoline-1,3-dione derivatives. Organic & Biomolecular Chemistry, 20(48), 9541-9556. [Link]

• Zhu, J., et al. (2022). Unlocking the direct photocatalytic difluoromethylation of C=N bonds. Chemical Communications, 58(66), 9211-9214. [Link]

• Li, X., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11, 608. [Link]

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved January 25, 2026, from [Link]

• PharmaGuideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved January 25, 2026, from [Link]

• Wikipedia. (2023, December 28). Isoquinoline. [Link]

• Wang, B., et al. (2021). High-yield synthesis method of 5-iodoisoquinoline compounds. CN112300072A.

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Technical Support Center: Synthesis of 5-(Difluoromethyl)isoquinoline

Welcome to the technical support center for the synthesis of 5-(Difluoromethyl)isoquinoline. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that you may encounter during your synthetic work. The information herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical utility.

Introduction

The synthesis of 5-(Difluoromethyl)isoquinoline is a multi-step process that combines classical isoquinoline ring formation with modern difluoromethylation techniques. The difluoromethyl group (-CF2H) is a valuable bioisostere for hydroxyl and thiol groups, often enhancing a molecule's metabolic stability and membrane permeability.[1] However, the introduction of this moiety and the construction of the heterocyclic core can be challenging, with several potential side reactions that can impact yield and purity. This guide will help you navigate these challenges.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 5-(Difluoromethyl)isoquinoline. A common synthetic approach involves the formation of a substituted isoquinoline followed by a difluoromethylation step. The following questions address potential issues in this workflow.

Question 1: I am attempting a Bischler-Napieralski reaction to form the isoquinoline ring, but I am getting a low yield of the desired 3,4-dihydroisoquinoline intermediate. What are the likely causes and solutions?

The Bischler-Napieralski reaction is a robust method for synthesizing 3,4-dihydroisoquinolines from β-phenylethylamides, which can then be oxidized to the corresponding isoquinoline.[2][3] However, several factors can lead to low yields.

Possible Causes and Solutions:

• Incomplete Cyclization: The cyclization step, typically promoted by a Lewis acid like phosphorus pentoxide (P2O5) or phosphoryl chloride (POCl3), may be incomplete.[4]

  • Troubleshooting:

    • Increase Reaction Temperature: Ensure the reaction is heated sufficiently, as cyclization often requires elevated temperatures.

    • Use a Stronger Dehydrating Agent: If using POCl3, consider switching to P2O5 in refluxing toluene for substrates that are difficult to cyclize.[4]

    • Check Reagent Quality: Ensure that the dehydrating agent is fresh and has not been deactivated by moisture.

• Side Reactions of the Amide Starting Material: The starting β-phenylethylamide may undergo side reactions, especially if it has reactive functional groups.

  • Troubleshooting:

    • Protecting Groups: If your starting material has sensitive functional groups, consider using protecting groups that are stable to the reaction conditions.

• Steric Hindrance: Substituents on the aromatic ring can sterically hinder the cyclization.

  • Troubleshooting:

    • Alternative Synthetic Route: If steric hindrance is a significant issue, consider an alternative route to the isoquinoline core, such as the Pomeranz-Fritsch reaction.[3][4]

Experimental Protocol: Optimized Bischler-Napieralski Cyclization

• To a solution of the N-formyl-2-(3-bromophenyl)ethylamine (1.0 eq) in dry toluene (0.5 M), add phosphorus pentoxide (1.5 eq) portion-wise.

• Heat the mixture to reflux (110 °C) and monitor the reaction by TLC or LC-MS.

• After completion (typically 2-4 hours), cool the reaction to room temperature and quench by carefully pouring it onto crushed ice.

• Basify the aqueous layer with a concentrated NaOH solution to pH > 10.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Question 2: During the oxidation of my 3,4-dihydroisoquinoline intermediate to the aromatic isoquinoline, I am observing over-oxidation and ring cleavage. How can I prevent this?

Oxidation of the 3,4-dihydroisoquinoline intermediate is a critical step. While isoquinolines are generally difficult to oxidize, vigorous conditions can lead to unwanted side products.[2]

Possible Causes and Solutions:

• Harsh Oxidizing Agent: Strong oxidizing agents like potassium permanganate under harsh conditions can lead to ring cleavage, producing pyridine-3,4-dicarboxylic acid (cinchomeronic acid).[5]

  • Troubleshooting:

    • Use a Milder Oxidizing Agent: Employ a milder and more selective oxidizing agent. Palladium on carbon (Pd/C) in a high-boiling solvent like xylene or decalin is a common and effective choice for dehydrogenation.[2][3]

    • Control Reaction Temperature: Avoid excessive heating during the oxidation.

• Reaction Time: Prolonged reaction times, even with a mild oxidizing agent, can lead to side products.

  • Troubleshooting:

    • Monitor the Reaction Closely: Use TLC or LC-MS to monitor the progress of the reaction and stop it as soon as the starting material is consumed.

Experimental Protocol: Dehydrogenation using Pd/C

• Dissolve the 3,4-dihydroisoquinoline intermediate (1.0 eq) in a high-boiling solvent such as xylene or decalin (0.2 M).

• Add 10% Pd/C (0.1 eq by weight).

• Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Question 3: I am trying to introduce the difluoromethyl group via a radical reaction on a 5-halo-isoquinoline, but I am getting a complex mixture of products. What is going wrong?

Radical difluoromethylation is a powerful method, often employing photoredox catalysis.[1][6] However, the high reactivity of radicals can lead to a lack of selectivity.

Possible Causes and Solutions:

• Lack of Regioselectivity: The difluoromethyl radical may react at other positions on the isoquinoline ring in addition to the desired C-H or C-halogen bond.

  • Troubleshooting:

    • Choice of Precursor: Use a precursor that favors the desired reaction pathway. For example, a Sandmeyer-type reaction with a 5-aminoisoquinoline to generate a diazonium salt, followed by reaction with a difluoromethyl source, can be highly selective.[7]

    • Directed C-H Functionalization: If starting from an isoquinoline with a directing group, this can improve regioselectivity.

• Side Reactions of the Radical: The generated difluoromethyl radical can undergo other reactions, such as dimerization or reaction with the solvent.

  • Troubleshooting:

    • Optimize Reaction Conditions: Adjust the concentration of the radical precursor, the photocatalyst loading, and the light source to control the rate of radical generation.

    • Solvent Choice: Use a solvent that is less likely to react with the radical.

Caption: Potential pathways in radical difluoromethylation.

Question 4: My nucleophilic difluoromethylation using TMSCF2H is not working well. What are the common pitfalls with this reagent?

(Trifluoromethyl)trimethylsilane (TMSCF2H) is a common nucleophilic difluoromethylating agent.[1] However, its use requires careful control of reaction conditions.

Possible Causes and Solutions:

• Instability of the Difluoromethyl Anion: The difluoromethyl anion (CF2H-) is unstable and can decompose if not used under appropriate conditions.[1]

  • Troubleshooting:

    • Low Temperature: Perform the reaction at low temperatures (e.g., -78 °C) to maintain the stability of the anion.

    • Anhydrous Conditions: The anion is highly sensitive to moisture. Ensure all glassware is oven-dried and all reagents and solvents are anhydrous.

• Choice of Base: The choice of base for generating the anion is crucial.

  • Troubleshooting:

    • Appropriate Base: Use a suitable base such as sodium or potassium hexamethyldisilazide (NaHMDS or KHMDS) or lithium diisopropylamide (LDA).

• Substrate Compatibility: The substrate must be compatible with the strongly basic and nucleophilic conditions.

  • Troubleshooting:

    • Protecting Groups: Protect any acidic protons or electrophilic functional groups on the isoquinoline starting material.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic strategies for obtaining 5-(Difluoromethyl)isoquinoline?

There are two primary strategies:

• Late-stage difluoromethylation: Synthesize a 5-substituted isoquinoline (e.g., 5-bromo-, 5-iodo-, or 5-formyl-isoquinoline) and then introduce the difluoromethyl group. This is often the more convergent approach.

• Early-stage difluoromethylation: Start with a benzene derivative that already contains the difluoromethyl group and then construct the isoquinoline ring around it using methods like the Bischler-Napieralski or Pictet-Spengler synthesis.[2][3][4]

Q2: Are there any specific safety precautions I should take when working with difluoromethylating agents?

Yes. Many difluoromethylating agents can release toxic or corrosive byproducts. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Review the Safety Data Sheet (SDS) for all reagents before use.

Q3: How can I confirm the successful synthesis of 5-(Difluoromethyl)isoquinoline?

A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR should show a characteristic triplet for the -CF2H proton. 19F NMR is also highly informative and should show a doublet.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: This can confirm the presence of characteristic functional groups.

Q4: What are the common impurities I might see in my final product?

Common impurities can include:

• Unreacted starting materials.

• Byproducts from the isoquinoline ring formation (e.g., incompletely cyclized amides).

• Byproducts from the difluoromethylation step (e.g., over-reacted or side-reacted products).

• Residual catalyst or reagents.

Purification by column chromatography or recrystallization is typically required to obtain the pure product.

Data Summary

Reaction Type	Key Reagents	Common Side Reactions	Mitigation Strategy
Bischler-Napieralski	POCl3, P2O5	Incomplete cyclization, decomposition	Use stronger dehydrating agent, control temperature
Dehydrogenation	Pd/C, KMnO4	Over-oxidation, ring cleavage	Use mild dehydrogenation catalyst (Pd/C), monitor reaction
Radical Difluoromethylation	Radical initiator, photocatalyst	Lack of regioselectivity, dimerization	Use directing groups, optimize conditions
Nucleophilic Difluoromethylation	TMSCF2H, strong base	Anion decomposition, reaction with moisture	Low temperature, anhydrous conditions

Visualized Workflow

Caption: Common synthetic routes to 5-(Difluoromethyl)isoquinoline.

References

• Vertex AI Search. (2024). Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline.
• MDPI. (2021). Searching for New Biologically Active Compounds Derived from Isoquinoline Alkaloids.
• SlidePlayer. (n.d.). Preparation and Properties of Isoquinoline.
• Wikipedia. (2023). Isoquinoline.
• QMRO Home. (n.d.). Innovative Developments in the field of Difluoromethylation Chemistry.
• Wiley Online Library. (2017). Metal‐Catalyzed Direct Difluoromethylation Reactions.

Sources

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• 2. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline [pharmaguideline.com]
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• 7. sioc.cas.cn [sioc.cas.cn]

Navigating the Purification of 5-(Difluoromethyl)isoquinoline: A Technical Support Guide for Chromatographic Separation

Welcome to our dedicated technical support center for the chromatographic purification of 5-(Difluoromethyl)isoquinoline. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter the unique challenges associated with the purification of this fluorinated azaarene. We will delve into the practical and theoretical considerations of column chromatography, providing troubleshooting solutions and frequently asked questions to ensure the successful isolation of your target compound.

Understanding the Molecule: 5-(Difluoromethyl)isoquinoline

5-(Difluoromethyl)isoquinoline is a nitrogen-containing heterocycle featuring a difluoromethyl (-CHF₂) group. This substituent significantly influences the molecule's physicochemical properties, which are critical for designing an effective purification strategy. The -CHF₂ group is a bioisostere for hydroxyl, thiol, and amine functionalities and can enhance metabolic stability and membrane permeability, making it a valuable moiety in medicinal chemistry.[1][2] Its presence impacts the molecule's polarity and basicity, which are key parameters in chromatographic separations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the column chromatography of 5-(Difluoromethyl)isoquinoline?

A1: The main challenges stem from the basic nature of the isoquinoline nitrogen and the polarity imparted by the difluoromethyl group. These can lead to:

• Peak Tailing: Strong interactions between the basic nitrogen and acidic silanol groups on standard silica gel can cause asymmetrical peaks, leading to poor separation and reduced purity of collected fractions.

• Co-elution with Impurities: Structurally similar impurities, such as isomers or starting materials, may have very close retention factors (Rf), making baseline separation difficult.

• Compound Degradation: Although the difluoromethyl group is generally stable on silica gel, prolonged exposure to acidic or basic stationary phases or impurities in the solvent can potentially lead to degradation.[3]

Q2: How do I select an appropriate stationary phase for the purification?

A2: The choice of stationary phase is critical for a successful separation.

• Standard Silica Gel (SiO₂): This is the most common and cost-effective choice for normal-phase chromatography. For 5-(Difluoromethyl)isoquinoline, it is often effective, but peak tailing can be an issue. It is crucial to use high-purity silica gel with a uniform particle size.

• Deactivated Silica Gel: To mitigate peak tailing, silica gel can be deactivated by treatment with a basic modifier like triethylamine. This can be done by pre-washing the column with a solvent mixture containing the modifier.

• Alumina (Al₂O₃): Alumina is available in acidic, neutral, and basic forms. Basic or neutral alumina can be a good alternative to silica gel for purifying basic compounds like isoquinolines, as it minimizes the acidic interactions that cause peak tailing.

• Reversed-Phase Silica (C18): For highly polar impurities or if normal-phase chromatography fails to provide adequate separation, reversed-phase flash chromatography can be an option.

Q3: What is a good starting point for a mobile phase system?

A3: A systematic approach to solvent selection is recommended, starting with Thin Layer Chromatography (TLC) to screen different solvent systems.

Polarity of Compound	Recommended Starting Solvent Systems
Non-polar	5% Ethyl Acetate in Hexane, 5% Diethyl Ether in Hexane, 100% Hexane[3]
Intermediate Polarity	10-50% Ethyl Acetate in Hexane[3]
Polar	100% Ethyl Acetate, 5% Methanol in Dichloromethane[3]

For 5-(Difluoromethyl)isoquinoline, which is expected to have intermediate polarity, a good starting point would be a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane. A gradient elution, where the polarity of the mobile phase is gradually increased, is often more effective than an isocratic (constant solvent composition) elution for separating complex mixtures.[4]

Troubleshooting Guide

Issue 1: Severe Peak Tailing

Cause: Strong interaction between the basic isoquinoline nitrogen and acidic silanol groups on the silica gel surface.

Solutions:

• Addition of a Basic Modifier: Incorporating a small amount (0.1-1%) of a basic additive like triethylamine (TEA) or pyridine into the mobile phase is a highly effective strategy to suppress peak tailing.[5] The amine additive competes with the basic analyte for binding to the acidic silanol sites, resulting in more symmetrical peaks.

• Switch to a Less Acidic Stationary Phase: Consider using neutral or basic alumina, or a chemically modified silica phase.

• Lower the Column Temperature: In some cases, reducing the temperature can weaken the strength of the analyte-stationary phase interaction.

Experimental Protocol: Deactivation of Silica Gel with Triethylamine

• Prepare the initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexane).

• Add 0.5% (v/v) of triethylamine to this mobile phase.

• Pack the chromatography column with silica gel using this amine-modified solvent.

• Equilibrate the packed column by passing 2-3 column volumes of the initial mobile phase through it before loading the sample.

• Prepare all subsequent mobile phases for the gradient elution with the same concentration of triethylamine.

Issue 2: Poor Separation of Closely Eluting Impurities

Cause: The target compound and impurities have very similar polarities and affinities for the stationary phase.

Solutions:

• Optimize the Solvent System:

  • Fine-tune the solvent ratio: Small adjustments to the ratio of polar to non-polar solvent can significantly impact resolution.

  • Change solvent selectivity: If adjusting the ratio of a hexane/ethyl acetate system is ineffective, try a different solvent combination with different chemical properties, such as dichloromethane/methanol.

• Employ a Shallow Gradient: A slow, gradual increase in the mobile phase polarity can enhance the separation of compounds with similar Rf values.

• Reduce the Column Load: Overloading the column is a common cause of poor separation. As a general rule, the amount of crude material should be 1-5% of the mass of the stationary phase.

• Use a Longer or Narrower Column: Increasing the column length or decreasing its diameter can improve the separation efficiency.

Issue 3: The Compound Does Not Elute from the Column

Cause: The compound is either too polar for the chosen mobile phase or is irreversibly adsorbed or degrading on the stationary phase.

Solutions:

• Drastically Increase Mobile Phase Polarity: If the compound is stable, a steep gradient to a highly polar solvent system (e.g., 10-20% methanol in dichloromethane) should be attempted.

• Test for Stability: Before committing to a large-scale purification, spot the crude mixture on a TLC plate, let it sit for an hour, and then develop it to see if any new spots (degradation products) appear.

• Change the Stationary Phase: If degradation is suspected, switch to a more inert stationary phase like neutral alumina or consider reversed-phase chromatography.

Potential Synthetic Impurities to Consider

The nature of impurities will depend on the synthetic route used to prepare 5-(Difluoromethyl)isoquinoline. Common methods for introducing the difluoromethyl group can lead to specific byproducts.

• From Radical Difluoromethylation: These reactions can sometimes lack perfect regioselectivity, leading to the formation of other isomers (e.g., 8-(difluoromethyl)isoquinoline). Unreacted starting material and radical initiator-derived byproducts may also be present.[6]

• From Nucleophilic Difluoromethylation (e.g., using TMSCF₂H): Incomplete reaction will leave starting material. Side reactions can occur if other electrophilic sites are present in the molecule.

• From Isoquinoline Synthesis: Impurities can arise from the specific isoquinoline synthesis employed (e.g., Bischler-Napieralski, Pictet-Spengler). These could include unreacted precursors, cyclization byproducts, or over-alkylation products.[2]

A thorough understanding of the reaction mechanism used to synthesize your compound is invaluable for anticipating and identifying potential impurities, which will in turn guide the development of an effective purification strategy.

References

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction. Science, 342(6161), 956–960. Available at: [Link]

• Gao, Y., et al. (2022). Stereodefined Synthesis of 3-Difluoromethyl-Benzoxaboroles: Novel Antimicrobials with Unlocked H-Bonding. Organic Letters, 24(4), 1030–1035. Available at: [Link]

• Ghosh, A., et al. (2022). Difluoromethylation of heterocycles via a radical process. Organic Chemistry Frontiers, 9(15), 4165-4193. Available at: [Link]

• King, A. (2018). Successful Flash Chromatography. Biotage. Available at: [Link]

• Klapars, A., et al. (2005). Isoquinoline, 5-bromo-8-nitro-. Organic Syntheses, 82, 139. Available at: [Link]

• Rochester University Department of Chemistry. Chromatography: Solvent Systems For Flash Column. Available at: [Link]

• Stoll, D. R. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available at: [Link]

• Veeprho. Isoquinoline Impurities and Related Compound. Available at: [Link]

• Waters Corporation. (2023). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• White Rose Research Online. (2018). Isoquinoline synthesis by CH activation/annulation using vinyl acetate as an acetylene equivalent. Available at: [Link]

• Zhang, W., et al. (2013). Methods for preparing isoquinolines. Google Patents.

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. veeprho.com [veeprho.com]
• 3. Chromatography [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. Difluoromethylation of heterocycles via a radical process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Stability of the difluoromethyl group under acidic and basic conditions

Technical Support Center: The Difluoromethyl Group

A Guide for Researchers on Navigating the Stability of CF2H under Acidic and Basic Conditions

Welcome to the technical support center for scientists and researchers working with difluoromethylated compounds. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you anticipate and troubleshoot challenges related to the stability of the difluoromethyl (CF2H) group. This guide is structured to move from fundamental principles to specific, actionable troubleshooting protocols.

Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of the CF2H group that govern its reactivity and stability.

Q1: What makes the difluoromethyl (CF2H) group so valuable in drug discovery?

The CF2H group is a strategic asset in medicinal chemistry for several reasons. It is often used as a bioisostere—a functional group that mimics the properties of another—for hydroxyl (-OH), thiol (-SH), or amine (-NH2) groups.[1][2][3] This substitution can enhance a molecule's metabolic stability, membrane permeability, and binding affinity for its target.[1][2] The CF2H group achieves this through a unique combination of properties:

• Lipophilic Hydrogen Bond Donor: The proton of the CF2H group is acidic enough to act as a hydrogen bond donor, a property similar to thiophenols and anilines.[4][5] This allows it to form crucial interactions with biological targets.

• Metabolic Stability: The Carbon-Fluorine bond is exceptionally strong, making the CF2H group resistant to many common metabolic pathways that would otherwise degrade a molecule.[2][4]

• Modulation of Physicochemical Properties: Incorporating a CF2H group can fine-tune a compound's lipophilicity (logP), acidity/basicity (pKa), and dipole moment, which are critical for its pharmacokinetic and pharmacodynamic profile.[1][2]

Q2: How acidic is the proton on the difluoromethyl group?

The acidity of the CF2H proton is highly dependent on the atom it is attached to and the overall electronic environment of the molecule. The pKa is a critical parameter as it dictates the group's susceptibility to deprotonation under basic conditions.

Compound Type	Estimated pKa Range	Key Considerations
Difluoromethane (CH2F2)	35 - 41	Serves as a baseline but is not directly attached to a larger functional group.[6][7]
Aryl-CF2H (e.g., PhCF2H)	35 - 41	The aromatic ring provides some stabilization to the resulting anion.[7]
Heteroaryl-CF2H	Generally lower	The pKa can be significantly lower depending on the heterocycle's electronics.
OCF2H / SCF2H	Lower than Ar-CF2H	The electronegative heteroatom increases the acidity of the proton.

This table summarizes estimated pKa ranges. Actual values are highly substrate-dependent.

Troubleshooting Guide: Stability Under Reaction Conditions

This section provides detailed answers to common experimental problems involving the stability of the difluoromethyl group.

Q3: My difluoromethylated compound is degrading during a basic workup or reaction. What is the likely mechanism and how can I prevent it?

This is one of the most common failure modes encountered when working with CF2H-containing molecules. The underlying cause is the acidity of the CF2H proton, which can be removed by a sufficiently strong base.

The Causality: Deprotonation and α-Elimination

The degradation pathway is a two-step process:

• Deprotonation: A base removes the acidic proton from the difluoromethyl group, forming a difluoromethyl carbanion (Ar-CF2⁻).

• α-Fluoride Elimination: This carbanion is often unstable and can readily eliminate a fluoride ion.[7] This process generates a highly reactive difluorocarbene intermediate (:CF2), which can then react with other species in the mixture or, in the presence of water, hydrolyze to a formate or carbonyl group.

Caption: Mechanism of base-mediated CF2H degradation.

Troubleshooting Protocol: Mitigating Base-Induced Decomposition

Your primary goal is to avoid conditions that favor deprotonation.

1. Assess Your Base: The strength of the base is the most critical factor.

Base Category	Examples	Risk of Degradation	Recommended Action
Strong Bases	NaOH, KOH, LiOH (conc.), t-BuOK, LDA, KHMDS	High	Avoid whenever possible, especially at elevated temperatures. If essential, use cryogenic temperatures (-78 °C).[7]
Moderate Inorganic Bases	K2CO3, Cs2CO3, NaHCO3 (aq.)	Low to Moderate	Generally safe for aqueous workups at room temperature. Use with caution if heating is required.
Organic Amine Bases	Triethylamine (TEA), DIPEA	Low	Typically safe for use as acid scavengers in reactions.

2. Optimize Reaction/Workup Conditions:

• Temperature: Perform the reaction or workup at the lowest possible temperature. For extractions with basic solutions, use ice-cold solutions and minimize contact time.

• Solvent: Aprotic solvents can enhance the strength of bases. Be particularly cautious when using strong bases in solvents like THF or DMF.

• Stoichiometry: Use the minimum required amount of base. An excess of a strong base significantly increases the risk of degradation.

Step-by-Step Protocol for a Mild Basic Workup:

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a saturated, ice-cold aqueous solution of sodium bicarbonate (NaHCO3) to quench any remaining acid.

• Monitor the pH of the aqueous layer to ensure it does not exceed ~8-9.

• Proceed with the extraction using an organic solvent immediately. Do not let the layers sit for an extended period.

• Wash the combined organic layers with brine, dry over Na2SO4 or MgSO4, and concentrate in vacuo without excessive heating.

Q4: I am observing decomposition of my CF2H group under strongly acidic conditions. Isn't it supposed to be stable to acid?

While the CF2H group is generally more robust under acidic conditions than basic ones, it is not completely inert. The stability is highly dependent on the molecular structure to which the CF2H group is attached.

The Causality: Structurally-Enabled Hydrolysis

Degradation under acidic conditions is typically a hydrolysis event where the C-F bonds are cleaved. This is not a direct attack on the CF2H group itself but is often facilitated by a neighboring functional group. A key example is the instability of α-difluoromethyl pyrroles.[8][9]

• Protonation of the Heterocycle: The acid protonates the pyrrole ring.

• Formation of a Stabilized Cation: This leads to the formation of an azafulvenium-like intermediate. This cation is stabilized by resonance.

• Hydrolysis: The electron-deficient carbon bearing the CF2H group becomes susceptible to nucleophilic attack by water, leading to the cleavage of C-F bonds and eventual formation of a formyl group (-CHO).

This mechanism highlights a critical principle: the stability of the CF2H group can be compromised if it is attached to a system that can form a stabilized carbocation upon protonation.

Caption: General pathway for acid-facilitated CF2H hydrolysis.

Troubleshooting Protocol: Mitigating Acid-Induced Decomposition

1. Choose Milder Acids: Avoid strong, neat acids like trifluoroacetic acid (TFA) when possible, especially for Boc deprotections if the CF2H group is on a sensitive scaffold.

Acidic Reagent	Risk of Degradation	Recommended Alternatives / Modifications
TFA (neat)	High (especially with sensitive heterocycles)	Use TFA in DCM (e.g., 10-50% v/v). Consider adding a scavenger like triisopropylsilane (TIS).
Conc. HCl / H2SO4	High (especially with heating)	Use 4M HCl in Dioxane or 2M HCl in diethyl ether at 0 °C to RT.[3]
Silica Gel	Low to Moderate	Can be sufficiently acidic to cause degradation of very sensitive compounds during chromatography.[10]
Formic Acid	Moderate	Use at low temperatures.

2. Control Reaction Conditions:

• Temperature: Perform acid-mediated reactions at 0 °C or below if you suspect instability.

• Water Content: Anhydrous conditions (e.g., HCl in dioxane) are often much safer than aqueous acids (e.g., 6N HCl) as they limit the key nucleophile required for hydrolysis.[3]

• Chromatography: If you observe degradation on a silica gel column, consider deactivating the silica by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 0.5-1%). Alternatively, use a different stationary phase like alumina or a reverse-phase column.

Q5: How can I effectively monitor the stability of my difluoromethylated compound during an experiment?

Proactive monitoring can save significant time and resources. A combination of techniques provides the most comprehensive picture.

Recommended Analytical Workflow

Caption: Workflow for monitoring CF2H stability.

Detailed Analytical Techniques:

• ¹⁹F NMR Spectroscopy: This is the most direct method. The CF2H group gives a characteristic signal (a triplet due to coupling with the proton). The disappearance of this signal and the potential appearance of a new signal for fluoride ion (F⁻) is a clear indicator of decomposition.

• ¹H NMR Spectroscopy: The proton of the CF2H group appears as a triplet (with a large J-coupling of ~50-60 Hz). Monitoring the integration of this signal relative to an internal standard or other stable protons on the molecule can quantify degradation.

• LC-MS: An excellent tool for real-time monitoring. Look for the disappearance of your starting material's mass peak and the appearance of masses corresponding to degradation products (e.g., M-F, M-2F+O for hydrolysis to a formyl group).

References

• Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles. RSC Publishing.
• Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles | Request PDF.
• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing).
• Difluoromethylation Chemistry: A Strategic Tool for Next-Gener
• Difluoromethane as a Precursor to Difluoromethyl Bor
• Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethyl
• Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept.
• The 18F-Difluoromethyl Group: Challenges, Impact and Outlook.
• Stereodefined Synthesis of 3-Difluoromethyl-Benzoxaboroles: Novel Antimicrobials with Unlocked H-Bonding.
• The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society.
• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. NIH.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization and Troubleshooting for the Difluoromethylation of Isoquinoline

Welcome to the technical support center for the difluoromethylation of isoquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are looking to incorporate the valuable difluoromethyl (CHF₂) motif into isoquinoline scaffolds. The difluoromethyl group is a key functional group in medicinal chemistry, acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups, often enhancing metabolic stability and binding affinity.[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. The advice herein is grounded in established chemical principles and field-proven insights to ensure you can confidently optimize your reaction conditions.

Part 1: Troubleshooting Guide - Common Issues and Solutions

This section is structured in a question-and-answer format to directly address common problems encountered during the difluoromethylation of isoquinoline, particularly focusing on the widely used photoredox-catalyzed radical C-H functionalization pathway.

Q1: My reaction shows low or no conversion of the starting material. What are the likely causes and how can I fix this?

Low or no conversion is a common issue that can often be traced back to one of the key components of the reaction system. Let's break down the potential culprits.

A1: Systematic Troubleshooting for Low Conversion

• Integrity of the Difluoromethylating Reagent:

  • The Cause: Many common difluoromethylating agents, such as sodium difluoromethanesulfinate (NaSO₂CF₂H), can degrade over time, especially if exposed to moisture or air.

  • The Solution: Use a freshly opened bottle of the reagent or a recently purchased batch. Store the reagent under an inert atmosphere (e.g., in a desiccator or glovebox) and handle it quickly when weighing.

• Photocatalyst Activity and Excitation:

  • The Cause: The photocatalyst is the engine of the reaction. Its effectiveness can be compromised by degradation, incorrect choice of catalyst for your specific substrate, or an inappropriate light source.

  • The Solution:

    • Catalyst Choice: Organic dyes like Rose Bengal or Eosin Y are often effective and are activated by visible light.[3] For certain substrates, a more potent catalyst like fac-Ir(ppy)₃ might be necessary.[4]

    • Light Source: Ensure your light source's emission spectrum overlaps with the absorption spectrum of your photocatalyst. Blue LEDs are commonly used for many popular photocatalysts. Check the wattage and distance of the light source from the reaction vessel; inconsistent irradiation can lead to poor results.

    • Catalyst Degradation: Some photocatalysts can photobleach over time. If you notice a color change in your reaction mixture that is not associated with product formation, your catalyst may be degrading.

• Oxygen's Dual Role: Oxidant vs. Quencher:

  • The Cause: In many photoredox difluoromethylation reactions, molecular oxygen (from air) serves as the terminal oxidant to complete the catalytic cycle.[1][3][5] However, oxygen can also be a triplet quencher, which can inhibit the photoexcitation of the catalyst.

  • The Solution:

    • Insufficient Oxygen: If the reaction is being run under a strictly inert atmosphere (e.g., after extensive sparging with argon or nitrogen), there may not be enough oxidant to turn over the catalytic cycle. In such cases, running the reaction open to the air or under an oxygen balloon may be beneficial.

    • Excessive Quenching: Conversely, if the reaction is sluggish, it's possible that triplet quenching is the dominant process. You may need to carefully control the amount of oxygen present. Sometimes, simply ensuring the reaction vessel is not sealed but has a needle to allow for some air exchange is sufficient.

• Solvent Purity and Degassing:

  • The Cause: Solvents can contain impurities that quench the excited state of the photocatalyst or react with radical intermediates. Dissolved oxygen can also play a role, as mentioned above.

  • The Solution: Use high-purity, anhydrous solvents. For reactions sensitive to oxygen quenching, degassing the solvent by sparging with an inert gas like argon or nitrogen before adding the reagents can be helpful. Dimethyl sulfoxide (DMSO) and acetonitrile (CH₃CN) are common solvents for these reactions.[5][6]

Q2: I am observing the formation of multiple products or poor regioselectivity. How can I improve the selectivity for the desired difluoromethylated isoquinoline isomer?

The isoquinoline ring has several positions susceptible to radical attack. Controlling the regioselectivity is key to obtaining the desired product.

A2: Strategies for Controlling Regioselectivity

• Understanding the Inherent Reactivity of Isoquinoline:

  • The Principle: In a Minisci-type reaction, the difluoromethyl radical (•CHF₂) is nucleophilic and will preferentially add to the most electron-deficient positions of the protonated heteroaromatic ring.[7] For isoquinoline, the C1 position is typically the most electrophilic and thus the most common site of attack.

  • The Implication: If you are targeting the C1 position, the reaction conditions should favor the protonation of the isoquinoline nitrogen.

• The Role of Acid Additives:

  • The Cause: Without an acid, the isoquinoline is less activated towards radical attack, which can lead to a mixture of products or reaction at other positions.

  • The Solution: The addition of a Brønsted acid, such as camphorsulfonic acid (CSA), can protonate the isoquinoline nitrogen, enhancing the electrophilicity of the C1 position and directing the radical addition.[7]

• Steric Hindrance:

  • The Cause: If the C1 position is sterically hindered by a bulky substituent, the difluoromethyl radical may attack other accessible positions, such as C3 or positions on the benzene ring.

  • The Solution: In such cases, it may be challenging to achieve C1 selectivity via a direct C-H functionalization approach. Alternative strategies, such as a Sandmeyer-type difluoromethylation of a pre-functionalized isoquinoline (e.g., from an aminoisoquinoline), might be necessary.[8]

Q3: The reaction works, but the yield is moderate. What are the key parameters to optimize for improved yield?

Once you have a reproducible, albeit low-yielding, reaction, systematic optimization can often lead to significant improvements.

A3: Optimization Parameters for Yield Enhancement

Parameter	Recommendation	Rationale
Concentration	Typically, reactions are run at concentrations between 0.05 M and 0.2 M.	Very dilute conditions can slow down bimolecular reactions, while very concentrated conditions can lead to side reactions or issues with solubility.
Reagent Stoichiometry	Use an excess of the difluoromethylating agent (typically 2-4 equivalents).	This ensures that the concentration of the •CHF₂ radical is maintained throughout the reaction.
Photocatalyst Loading	Start with 1-2 mol% and screen up to 5 mol%.	Higher catalyst loading can increase the rate of reaction, but can also lead to side reactions or light absorption issues.
Temperature	Most photoredox reactions are run at room temperature.	Cooling the reaction can sometimes improve selectivity, while gentle heating might be necessary for less reactive substrates. High temperatures can lead to catalyst degradation.
Reaction Time	Monitor the reaction by TLC or LC-MS at regular intervals (e.g., every 2-4 hours).	Reactions can stall or decomposition of the product can occur if left for too long.

Experimental Workflow for Optimization

Below is a DOT script for a Graphviz diagram illustrating a logical workflow for optimizing your reaction.

Caption: A workflow for troubleshooting and optimizing the difluoromethylation of isoquinoline.

Part 2: Frequently Asked Questions (FAQs)

Q: What is the mechanism of the photoredox-catalyzed difluoromethylation of isoquinoline?

A: The generally accepted mechanism involves the following key steps:

• Photoexcitation: The photocatalyst (PC) absorbs light and is excited to a higher energy state (PC*).

• Radical Generation: The excited photocatalyst interacts with the difluoromethyl precursor (e.g., NaSO₂CF₂H) via an oxidative or reductive quenching pathway to generate the difluoromethyl radical (•CHF₂).

• Radical Addition: The nucleophilic •CHF₂ radical adds to the electron-deficient C1 position of the protonated isoquinoline.

• Oxidation and Deprotonation: The resulting radical intermediate is oxidized by an oxidant (often activated oxygen species derived from air) and subsequently loses a proton to regenerate the aromatic isoquinoline ring, now bearing the difluoromethyl group.[5][9]

Q: Can I use other difluoromethylating agents besides NaSO₂CF₂H?

A: Yes, a variety of reagents can generate the •CHF₂ radical. Some alternatives include:

• S-(Difluoromethyl)diarylsulfonium salts: These are electrophilic reagents that can be effective precursors for the difluoromethyl radical under photoredox conditions.[10]

• TMSCF₂H (Difluoromethyl)trimethylsilane): This reagent is often used in copper-catalyzed reactions.[8][11]

• Zn(SO₂CF₂H)₂ (DFMS): This reagent, developed by Baran and coworkers, can effectively release the •CHF₂ radical in the presence of an oxidant like tert-butyl hydroperoxide (TBHP).[11]

The choice of reagent will depend on the specific reaction conditions (e.g., metal-catalyzed vs. photoredox) and the functional group tolerance required.

Q: Is this reaction tolerant of other functional groups on the isoquinoline ring?

A: Radical C-H functionalization reactions are often quite tolerant of a wide range of functional groups. However, very electron-rich isoquinolines may be less reactive or show different selectivity. Additionally, functional groups that are sensitive to oxidation or radical conditions may not be compatible. It is always best to perform a small-scale test reaction with a new substrate.

Q: Can this methodology be applied to other N-heterocycles?

A: Yes, similar photoredox-catalyzed difluoromethylation strategies have been successfully applied to a wide variety of N-heterocycles, including quinolines, quinoxalines, pyridines, and others.[5][9][11] The reactivity and regioselectivity will depend on the electronic properties of the specific heterocycle.

Part 3: Experimental Protocol

General Procedure for the Photocatalytic Difluoromethylation of Isoquinoline

Disclaimer: This is a general guideline. Specific amounts and conditions should be optimized for each substrate.

• To an oven-dried vial equipped with a magnetic stir bar, add isoquinoline (1.0 eq.), sodium difluoromethanesulfinate (NaSO₂CF₂H, 2.0 eq.), and the photocatalyst (e.g., Rose Bengal, 2 mol%).

• Add the solvent (e.g., DMSO, to a concentration of 0.1 M).

• Place the vial in a photoreactor equipped with a cooling fan, positioned at a fixed distance from a visible light source (e.g., 34 W blue LED strip).

• Stir the reaction mixture vigorously at room temperature under an air atmosphere.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired difluoromethylated isoquinoline.

References

• Sap, J., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7169-7213. [Link]

• Zhang, Y., et al. (2022). Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks. Journal of the American Chemical Society, 144(35), 16064–16072. [Link]

• Li, Y., et al. (2021). Synthesis of CF2H-containing isoquinoline-1,3-diones through metal-free, visible-light and air-promoted radical difluoromethylation/cyclization of N-benzamides. Tetrahedron, 94, 132289. [Link]

• Shi, L., An, D., & Mei, G. (2022). Difluoromethylation of heterocycles via a radical process. Organic Chemistry Frontiers, 9(15), 4192-4208. [Link]

• Gooßen, L. J., et al. (2014). Sandmeyer Difluoromethylation of (Hetero-)Arenediazonium Salts. Organic Letters, 16(23), 6124–6127. [Link]

• Liu, C., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 598. [Link]

• Kumawat, S., & Natte, K. (2024). Advancing Dearomative Difluoromethylation of N-heterocycles and Pharmaceuticals. ChemRxiv. [Link]

• Ritter, T., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications, 15(1), 4181. [Link]

• Wang, X., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 598. [Link]

• Wang, C., et al. (2020). Visible-Light-Driven Difluoromethylation of Isocyanides with S-(Difluoromethyl)diarylsulfonium Salt: Access to a Wide Variety of Difluoromethylated Phenanthridines and Isoquinolines. The Journal of Organic Chemistry, 85(15), 9934–9944. [Link]

• Wikipedia. (n.d.). Isoquinoline. Retrieved from [Link]

• Dhurke, K., et al. (2022). Optimization of reaction conditions. ResearchGate. [Link]

• Li, G., et al. (2023). Multicomponent Dearomative Difluoroalkylation of Isoquinolines with Difluorinated Silyl Enol Ethers: Divergent Synthesis of gem-Difluorinated Heterocycles. Organic Letters, 25(28), 5262–5267. [Link]

• Truong, T. T., & Nielsen, J. (2024). Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs. Vietnam Journal of Science, Technology and Engineering, 66(1), 53-58. [Link]

• Cahard, D., Lu, K., Feng, J., & Zhang, S. (2022). State of knowledge in photoredox-catalysed direct difluoromethylation. Organic Chemistry Frontiers, 9(13), 3594-3610. [Link]

• Scribd. (n.d.). Assignment Quinoline and Isoquinoline 2025. Retrieved from [Link]

• Hu, X., et al. (2016). Metal-Catalyzed Direct Difluoromethylation Reactions. Angewandte Chemie International Edition, 55(44), 13600-13611. [Link]

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• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
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• 9. Difluoromethylation of heterocycles via a radical process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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Troubleshooting guide for the synthesis of fluorinated heterocycles

Welcome to the technical support center for the synthesis of fluorinated heterocyles. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common challenges encountered during the synthesis of these valuable compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you make informed decisions in your research.

I. FAQs: Reagent Handling and Safety

Question: My electrophilic fluorinating reagent (e.g., Selectfluor®, NFSI) appears to be decomposing or is not as reactive as expected. What could be the cause and how can I mitigate this?

Answer: The stability and reactivity of electrophilic N-F fluorinating agents are critical for successful fluorination.[1] Several factors can influence their performance:

• Moisture Sensitivity: While reagents like Selectfluor™ are known for their bench-top stability and can even be used in water for certain reactions, others, especially some N-fluoropyridinium salts, can be moisture-sensitive.[2] Ingress of water can lead to hydrolysis and a decrease in reactivity.

  • Troubleshooting:

    • Always store N-F reagents in a desiccator over a suitable drying agent.

    • Handle the reagent quickly in an inert atmosphere (e.g., a glovebox or under a stream of argon or nitrogen) if you suspect it is particularly sensitive.

    • For reactions requiring anhydrous conditions, ensure your solvents and glassware are scrupulously dried.

• Light Sensitivity: Some fluorinating agents can be sensitive to light. Prolonged exposure can lead to gradual decomposition.

  • Troubleshooting:

    • Store reagents in amber vials or wrap the container with aluminum foil.

    • Minimize exposure to direct light during reaction setup.

• Compatibility with Glassware: Highly reactive reagents, such as 2,3,4,5,6-pentachloro-N-fluoropyridinium triflate, have been observed to react with borosilicate glass.[2]

  • Troubleshooting:

    • For highly reactive reagents, consider using reaction vessels made of polytetrafluoroethylene (PTFE) or other inert polymers.[1]

Question: What are the essential safety precautions when working with electrophilic fluorinating agents and elemental fluorine?

Answer: Safety is paramount in any chemical synthesis, and fluorination chemistry presents unique hazards that must be respected.

• Electrophilic N-F Reagents (e.g., Selectfluor®, NFSI):

  • Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, and appropriate gloves.[3] The choice of glove material should be based on the specific reagent and solvent used.[3]

  • Handling: These reagents are strong oxidizing agents.[4] Avoid contact with skin and eyes.[3] Handle them in a well-ventilated fume hood.

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and reducing agents.[3]

  • Quenching and Disposal: For residual amounts of less reactive agents like Selectfluor®, it is often safest to dispose of them as solid chemical waste.[3] For more reactive reagents like DAST, a careful quenching procedure with a chilled saturated sodium bicarbonate solution is necessary.[3] This process is exothermic and releases gas, so it must be done slowly with vigorous stirring in a fume hood.[3]

• Elemental Fluorine (F₂):

  • Specialized Equipment: The use of elemental fluorine requires specialized apparatus.[1] Reactions should be conducted in vessels made of materials like polytetrafluoroethylene (PTFE) to prevent reactions with glass or stainless steel.[1]

  • Controlled Delivery: F₂ is often supplied as a mixture with inert gases like nitrogen or helium to control its reactivity.[1]

  • Temperature Control: Reactions should be carried out at low temperatures with slow introduction of fluorine to prevent runaway reactions and the formation of radical side products.[1]

  • Emergency Preparedness: In case of exposure, immediate and specific first aid measures are required. For skin contact, flushing with a specialized solution like Hexafluorine® followed by application of calcium gluconate gel is recommended.[5] For inhalation, moving to fresh air and administering nebulized calcium gluconate is a potential treatment.[5]

II. Troubleshooting Common Synthetic Challenges

Question: My fluorination reaction on an electron-rich heterocycle (e.g., pyrrole, indole) is resulting in a low yield and a significant amount of dark, insoluble material. What is happening and how can I improve the outcome?

Answer: Electron-rich heterocyles are notoriously challenging substrates for electrophilic fluorination. They are highly susceptible to oxidation and polymerization, especially in the presence of strong electrophiles.[6]

• Causality: The formation of dark, insoluble material is a classic sign of polymerization and/or decomposition of the starting material. The highly electrophilic nature of the "F+" source can lead to side reactions other than the desired fluorination.

• Troubleshooting Strategies:

  • Choice of Fluorinating Agent: The reactivity of the N-F reagent is a critical parameter. A more reactive reagent might be more prone to causing side reactions. Consider using a less reactive (more stable) fluorinating agent. A quantitative reactivity scale for various electrophilic fluorinating agents can guide this choice.[2] For example, Selectfluor® is often a good starting point due to its stability and moderate reactivity.[7]

  • Reaction Conditions: Mild reaction conditions are crucial.[6]

    • Temperature: Run the reaction at a lower temperature (e.g., 0 °C or -78 °C) to control the reaction rate and minimize side reactions.

    • Solvent: The choice of solvent can influence the reactivity of the fluorinating agent. Non-polar, aprotic solvents are often a good choice.

    • Microwave Irradiation: For some reactions, microwave-assisted synthesis can offer benefits such as reduced reaction times, higher yields, and fewer side products due to uniform heating.[8]

  • Protecting Groups: If the heterocycle has a reactive N-H bond, consider protecting it. This can modulate the electron density of the ring system and prevent side reactions at the nitrogen.

  • Late-Stage Fluorination: If possible, consider a synthetic strategy that introduces the fluorine atom at a later stage, once the heterocyclic core is more substituted and potentially less reactive.[9][10]

Question: I am observing poor regioselectivity in the fluorination of my substituted heterocycle. How can I control where the fluorine atom is introduced?

Answer: Regioselectivity is a common challenge in the direct fluorination of heterocycles.[11] The position of fluorination is governed by the electronic and steric properties of the substrate.

• Underlying Principles:

  • Electronic Effects: The fluorine atom will typically add to the most electron-rich position of the heterocycle. The inherent electronics of the parent heterocycle and the directing effects of existing substituents will determine the preferred site of attack.

  • Steric Hindrance: Bulky substituents can block access to certain positions, directing the fluorinating agent to less sterically hindered sites.

• Troubleshooting and Control Strategies:

  • Directing Groups: The use of directing groups can be a powerful strategy to control regioselectivity. A directing group can be temporarily installed on the heterocycle to guide the fluorinating agent to a specific position and then subsequently removed.

  • Building Block Approach: Instead of direct fluorination of a pre-formed heterocycle, consider a building block approach. This involves using a fluorinated starting material to construct the heterocyclic ring.[9] This strategy offers excellent control over the position of the fluorine atom.

  • Cycloaddition Reactions: For the synthesis of non-aromatic fluorinated heterocycles, cycloaddition reactions can provide high levels of regioselectivity.[11]

Question: My reaction with a trifluoromethylating reagent (e.g., Umemoto or Togni reagents) is not going to completion, or I am seeing significant side products. What are some key parameters to optimize?

Answer: Electrophilic trifluoromethylation often requires careful optimization of reaction conditions.

• Reagent Reactivity and Stability: Trifluoromethylating reagents vary in their reactivity and stability. Ensure the reagent is of high quality and has been stored properly.

• Reaction Initiation: Some trifluoromethylation reactions, particularly those involving radical mechanisms, may require an initiator (e.g., light, a radical initiator) or a catalyst (e.g., a transition metal).

• Solvent Effects: The polarity and coordinating ability of the solvent can have a significant impact on the reaction outcome. A screen of different solvents may be necessary to find the optimal conditions.

• Additives: In some cases, the addition of a base or an acid can improve the reaction efficiency and selectivity. For example, trifluoroacetic acid has been used to mediate certain cyclization reactions.[12]

Troubleshooting Workflow for a Failing Fluorination Reaction

Caption: A decision-making workflow for troubleshooting common issues in fluorination reactions.

III. Purification and Analysis of Fluorinated Heterocycles

Question: I am having difficulty purifying my fluorinated heterocyclic product. Standard chromatography techniques are not providing good separation. What are some alternative strategies?

Answer: The unique properties of fluorinated compounds can make their purification challenging. Their polarity and solubility can be significantly different from their non-fluorinated analogues.

• Chromatography Considerations:

  • Stationary Phase: If standard silica gel chromatography is not effective, consider using alumina or a bonded-phase silica (e.g., C18 for reverse-phase chromatography).

  • Mobile Phase: A systematic screen of different solvent systems is recommended. The high electronegativity of fluorine can reduce the basicity of nearby heteroatoms, altering the compound's interaction with the stationary phase.[13][14]

• Alternative Purification Techniques:

  • Distillation: For volatile fluorinated compounds, distillation (including fractional distillation or Kugelrohr distillation for small quantities) can be a highly effective purification method.

  • Crystallization: If the product is a solid, recrystallization from a suitable solvent system is often the best way to obtain highly pure material.

  • Extraction: Liquid-liquid extraction can be used to remove impurities with different solubility profiles. The lipophilicity of your fluorinated compound will be a key factor here.[15] Fluorination often increases lipophilicity.

Question: What are the key analytical techniques for characterizing my fluorinated heterocycle and confirming the position of the fluorine atom?

Answer: A combination of spectroscopic techniques is essential for the unambiguous characterization of fluorinated heterocyles.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is the most direct method for observing the fluorine atom(s) in your molecule. The chemical shift of the fluorine nucleus is highly sensitive to its electronic environment, providing valuable structural information.

  • ¹H and ¹³C NMR: The presence of a fluorine atom will cause splitting of the signals of nearby protons and carbons (J-coupling). The magnitude of these coupling constants can help to determine the position of the fluorine atom.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of your product. The presence of fluorine will be evident in the accurate mass measurement.

• X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides the ultimate proof of structure, unambiguously determining the connectivity of all atoms and the position of the fluorine substituent.

Table 1: Common Electrophilic Fluorinating Agents and Their General Characteristics

Reagent Name	Common Acronym	Form	General Reactivity	Key Advantages
1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)	Selectfluor®	Solid	Moderate	Stable, easy to handle, commercially available[7]
N-Fluorobenzenesulfonimide	NFSI	Solid	High	Highly electrophilic, soluble in many organic solvents[4]
N-Fluoro-o-benzenedisulfonimide	NFOBS	Solid	High	Effective for a range of substrates[1]

IV. Experimental Protocols

Protocol 1: General Procedure for the Electrophilic Fluorination of an Activated Aromatic Heterocycle using Selectfluor®

This is a general guideline and may require optimization for specific substrates.

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the heterocyclic starting material (1.0 eq) in a suitable anhydrous solvent (e.g., acetonitrile, dichloromethane).

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C) using an ice-water bath.

• Reagent Addition: Add Selectfluor® (1.0 - 1.5 eq) portion-wise over a period of 10-15 minutes. The reaction may be exothermic, so slow addition is recommended.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Once the reaction is complete, quench by pouring the reaction mixture into a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Work-up: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography, recrystallization, or distillation.

Protocol 2: Safe Quenching of a Reaction Containing Diethylaminosulfur Trifluoride (DAST)

DAST is a hazardous reagent and should only be handled by trained personnel with appropriate safety precautions.

• Preparation: Ensure the reaction is complete by an appropriate analytical method (e.g., TLC, LC-MS). Cool the reaction mixture to 0 °C in an ice-water bath. Prepare a separate flask with a chilled saturated aqueous solution of sodium bicarbonate (NaHCO₃) or ice.[3]

• Quenching: Slowly and carefully add the reaction mixture to the chilled quenching solution with vigorous stirring.[3] Caution: This process is highly exothermic and will release gases. Perform the addition slowly to control the reaction rate and ensure adequate ventilation in a fume hood.[3]

• Completion: Continue stirring until gas evolution ceases.

• Work-up: Proceed with a standard aqueous work-up as described in Protocol 1.

V. References

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules. Available at: [Link]

• Microwave-assisted Synthesis of Fluorinated Heterocycles. Bentham Science. Available at: [Link]

• Syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Arkivoc. Available at: [Link]

• Novel Synthetic Routes to Fluorinated Heterocycles using the Fluoroiodane Reagent. White Rose eTheses Online. Available at: [Link]

• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications. John Wiley & Sons. Available at: [Link]

• Fluorine in heterocyclic chemistry. ResearchGate. Available at: [Link]

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available at: [Link]

• Key developments in fluorinated heterocycles. Taylor & Francis Online. Available at: [Link]

• Electrophilic fluorination. Wikipedia. Available at: [Link]

• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications. Journal of the American Chemical Society. Available at: [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety. Available at: [Link]

• Late-Stage Fluorination: From Fundamentals to Application. Organic Process Research & Development. Available at: [Link]

• A quantitative reactivity scale for electrophilic fluorinating reagents. Nature Chemistry. Available at: [Link]

• Purification of fluorides for optical materials synthesis. ResearchGate. Available at: [Link]

• Late-Stage Fluorination: From Fundamentals to Application. DASH (Harvard). Available at: [Link]

• Fluorination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry. Available at: [Link]

• Analytical Methods. Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. ResearchGate. Available at: [Link]

• Approaches for the Efficient Removal of Fluoride from Groundwater: A Comprehensive Review. Molecules. Available at: [Link]

• Overcoming Challenges in Fluorine-Based Chemistry. Pharmaceutical Technology. Available at: [Link]

• Isolation Of Fluorine : Dennis' Method | Uses, Physical and Chemical Properties. YouTube. Available at: [Link]

• Recent Advances in the Application of Selectfluor (TM) F-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis. ResearchGate. Available at: [Link]

• Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry. Available at: [Link]

• Application Progress of New Adsorption Materials for Removing Fluorine from Water. MDPI. Available at: [Link]

Sources

• 1. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 2. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. tandfonline.com [tandfonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Scalability challenges in the production of 5-(Difluoromethyl)isoquinoline

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(Difluoromethyl)isoquinoline. Recognizing the increasing importance of fluorinated heterocyclic compounds in medicinal chemistry, this document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered during the production and scale-up of this key intermediate. The guidance herein is based on established principles of organic synthesis, drawing from seminal literature in isoquinoline synthesis and modern difluoromethylation techniques.

I. Overview of Synthetic Strategies and Key Challenges

The synthesis of 5-(Difluoromethyl)isoquinoline typically involves a multi-step sequence, culminating in the introduction of the difluoromethyl group onto the isoquinoline core. Two common retrosynthetic approaches are considered here, each presenting a unique set of scalability challenges.

Route A: Late-Stage Difluoromethylation of a Pre-formed Isoquinoline Ring

This strategy focuses on first constructing the isoquinoline scaffold, followed by the introduction of the difluoromethyl group at the C-5 position. A common precursor for this route is 5-bromoisoquinoline.

Route B: Construction of the Isoquinoline Ring from a Difluoromethylated Precursor

In this approach, the difluoromethyl group is incorporated into a simpler aromatic precursor, which is then elaborated to form the isoquinoline ring system.

The primary challenges in the large-scale production of 5-(Difluoromethyl)isoquinoline can be broadly categorized as:

• Reagent Cost and Availability: Many difluoromethylating agents can be expensive, limiting their application in large-scale synthesis.[1]

• Reaction Control and Safety: Difluoromethylation reactions can be highly energetic and may involve hazardous reagents, requiring careful control of reaction parameters.

• Selectivity: Achieving regioselective difluoromethylation at the C-5 position of the isoquinoline ring can be challenging, often leading to mixtures of isomers.

• Purification: The final product and intermediates can be difficult to purify, especially on a large scale, due to the presence of closely related impurities and byproducts.

• Process Robustness: Ensuring consistent yields and purity across different batches is a critical aspect of scalable synthesis.

II. Troubleshooting Guide and FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis of 5-(Difluoromethyl)isoquinoline.

A. Synthesis of the Isoquinoline Core

A robust and scalable synthesis of the isoquinoline nucleus is the foundation for the entire process. The Bischler-Napieralski and Pictet-Spengler reactions are two of the most widely used methods for constructing the isoquinoline skeleton.[2]

Q1: My Bischler-Napieralski reaction to form the dihydroisoquinoline precursor is giving low yields and significant charring upon scale-up. What are the likely causes and how can I mitigate them?

A1: The Bischler-Napieralski reaction, which involves the cyclization of a β-phenylethylamide using a dehydrating agent like phosphorus pentoxide (P₄O₁₀) or phosphoryl chloride (POCl₃), is often highly exothermic.[2]

• Causality: On a larger scale, inefficient heat dissipation can lead to localized overheating, causing decomposition of the starting material and product, resulting in charring and reduced yields. The viscosity of the reaction mixture can also increase, further hindering efficient stirring and heat transfer.

• Troubleshooting & Optimization:

  • Solvent Selection: Employ a high-boiling, inert solvent (e.g., toluene, xylene, or decalin) to help moderate the reaction temperature and improve stirring.

  • Reagent Addition: Add the dehydrating agent portion-wise or as a solution/slurry in the reaction solvent at a controlled rate to manage the exotherm.

  • Temperature Control: Utilize a reactor with efficient cooling and overhead stirring to maintain a consistent internal temperature. A temperature probe should be used to monitor the reaction in real-time.

  • Alternative Reagents: Consider milder dehydrating agents, although this may require higher reaction temperatures or longer reaction times.

Q2: I am struggling with the dehydrogenation of my dihydroisoquinoline intermediate to the aromatic isoquinoline on a larger scale. What are some robust methods?

A2: The final aromatization step is crucial. While high-temperature methods with palladium on carbon (Pd/C) in a high-boiling solvent are common, they can present challenges on scale.

• Causality: Catalyst deactivation, incomplete reaction, and safety concerns with high-pressure hydrogenations are common scalability issues.

• Troubleshooting & Optimization:

  • Catalyst Selection: Screen different grades of Pd/C and other dehydrogenation catalysts (e.g., sulfur, DDQ). For Pd/C, ensure the catalyst is of high quality and appropriate for the solvent system.

  • Hydrogen Source: For catalytic transfer hydrogenation, consider safer hydrogen donors like ammonium formate or cyclohexene in place of hydrogen gas.

  • Reaction Monitoring: Use in-process controls (e.g., HPLC, GC-MS) to monitor the reaction progress and ensure complete conversion before work-up.

B. Difluoromethylation of the Isoquinoline Ring

The introduction of the difluoromethyl group is often the most challenging step. Both palladium-catalyzed cross-coupling and radical difluoromethylation are viable but come with their own set of potential problems.[3][4]

Q3: My palladium-catalyzed difluoromethylation of 5-bromoisoquinoline is sluggish and gives inconsistent yields. What factors should I investigate?

A3: Palladium-catalyzed cross-coupling reactions are sensitive to a number of parameters, especially when scaling up. The reaction typically involves a palladium catalyst, a ligand, a base, and a difluoromethyl source (e.g., TMSCF₂H).[5][6]

• Causality: Inconsistent yields are often due to catalyst deactivation, poor solubility of reagents, or the presence of impurities in the starting materials or solvents. The choice of ligand is also critical for reaction efficiency.[5]

• Troubleshooting & Optimization:

  • Catalyst and Ligand Screening: The choice of phosphine ligand is crucial. For difluoromethylation, ligands that promote reductive elimination are often preferred. A screening of different palladium precursors (e.g., Pd(dba)₂, Pd₂(dba)₃) and ligands (e.g., Xantphos, Buchwald-type ligands) is recommended.

  • Reagent Quality: Ensure all reagents, especially the difluoromethyl source and the base, are of high purity and anhydrous. The presence of water can significantly impact the reaction.

  • Solvent Degassing: Thoroughly degas the solvent to remove oxygen, which can deactivate the palladium catalyst.

  • Temperature and Concentration: Optimize the reaction temperature and concentration. Higher dilutions can sometimes prevent catalyst deactivation but may lead to longer reaction times.

Q4: I am observing the formation of multiple isomers during the radical difluoromethylation of isoquinoline. How can I improve the regioselectivity for the C-5 position?

A4: Radical C-H difluoromethylation can be a powerful tool for late-stage functionalization, but controlling regioselectivity on a heteroaromatic ring like isoquinoline can be difficult.[4][7]

• Causality: The isoquinoline ring has multiple sites susceptible to radical attack. The distribution of isomers is dependent on the electronic and steric properties of the substrate and the nature of the difluoromethyl radical source.

• Troubleshooting & Optimization:

  • Directing Groups: If possible, introduce a directing group onto the isoquinoline ring that can favor radical attack at the C-5 position. This group would need to be removed in a subsequent step.

  • Reaction Conditions: Vary the solvent, temperature, and radical initiator. Some radical reactions show improved selectivity at lower temperatures.

  • Alternative Radical Precursors: Different difluoromethyl radical precursors can exhibit different selectivities. Compare reagents like sodium chlorodifluoroacetate (SCDA) with others under various conditions.[1]

C. Work-up and Purification

The isolation and purification of 5-(Difluoromethyl)isoquinoline can be a significant bottleneck in the manufacturing process.

Q5: My work-up procedure for the palladium-catalyzed difluoromethylation results in an emulsion, making phase separation difficult. How can I resolve this?

A5: Emulsions are common in large-scale work-ups, especially when dealing with basic aqueous solutions and organic solvents containing nitrogen-containing compounds.

• Causality: The basic nature of the product and the presence of palladium residues and phosphine ligands can act as surfactants, stabilizing emulsions.

• Troubleshooting & Optimization:

  • Solvent Choice: Try a different organic solvent for extraction that has a greater density difference with water (e.g., dichloromethane or toluene instead of ethyl acetate).

  • Addition of Brine: Add a saturated solution of sodium chloride (brine) to the aqueous layer to increase its ionic strength and help break the emulsion.

  • Filtration: Filter the entire mixture through a pad of celite or a similar filter aid to remove particulate matter that may be stabilizing the emulsion.

  • Centrifugation: For smaller to medium scales, centrifugation can be an effective way to separate the layers.

Q6: I am having difficulty purifying the final product by column chromatography on a large scale. Are there alternative methods?

A6: Large-scale column chromatography can be inefficient and solvent-intensive.[8]

• Causality: The polarity of 5-(Difluoromethyl)isoquinoline may be similar to that of certain byproducts, making chromatographic separation challenging. The basic nature of the isoquinoline can also lead to tailing on silica gel.

• Troubleshooting & Optimization:

  • Crystallization/Recrystallization: This is often the most scalable and cost-effective purification method. A systematic screening of solvents and solvent mixtures should be performed to find suitable conditions for crystallization.

  • Acid-Base Extraction: As an amine, 5-(Difluoromethyl)isoquinoline can be extracted into an acidic aqueous solution, leaving non-basic impurities in the organic layer. The product can then be recovered by basifying the aqueous layer and re-extracting into an organic solvent.

  • Salt Formation and Crystallization: Formation of a crystalline salt (e.g., hydrochloride, tartrate) can facilitate purification. The salt can be crystallized and then the free base can be liberated.

D. Safety and Handling

Q7: What are the key safety considerations when working with difluoromethylating agents on a large scale?

A7: Many difluoromethylating reagents and their precursors can be hazardous.[9][10]

• Causality: Some reagents are thermally unstable, corrosive, or can release toxic gases upon decomposition or reaction with water.[11][12]

• Troubleshooting & Optimization:

  • Reagent Selection: Whenever possible, choose reagents with better safety profiles and thermal stability.

  • Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. For large-scale operations, respiratory protection may be necessary.

  • Engineering Controls: Conduct all operations in a well-ventilated fume hood or a dedicated, contained reactor system.

  • Emergency Preparedness: Have appropriate spill kits and emergency procedures in place. For reactions involving hydrofluoric acid (HF) or reagents that can generate it, ensure that calcium gluconate gel is readily available.[12]

III. Experimental Protocols and Data

Protocol 1: Palladium-Catalyzed Difluoromethylation of 5-Bromoisoquinoline

This protocol is a representative procedure based on literature methods and should be optimized for specific laboratory conditions and scale.[5]

• Reactor Setup: A clean, dry, multi-necked flask equipped with a mechanical stirrer, a temperature probe, a condenser, and a nitrogen inlet is charged with 5-bromoisoquinoline (1.0 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 0.01-0.05 equiv), and a suitable phosphine ligand (e.g., Xantphos, 0.02-0.10 equiv).

• Inert Atmosphere: The vessel is evacuated and backfilled with nitrogen three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Anhydrous, degassed solvent (e.g., toluene or dioxane) is added, followed by the difluoromethylating agent (e.g., TMSCF₂H, 1.5-3.0 equiv) and a base (e.g., CsF or K₂CO₃, 2.0-4.0 equiv).

• Reaction: The mixture is heated to the optimized temperature (typically 80-120 °C) and stirred vigorously. The reaction progress is monitored by HPLC or GC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to remove inorganic salts. The filtrate is washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by crystallization or chromatography.

Parameter	Recommended Range	Rationale
Catalyst Loading	1-5 mol%	Balances reaction rate and cost. Higher loading may be needed for less reactive substrates.
Ligand to Metal Ratio	1:1 to 2:1	Optimizes catalyst stability and activity.
Temperature	80-120 °C	Ensures sufficient reaction rate without significant decomposition.
Solvent	Toluene, Dioxane	High boiling point and good solubility for reagents. Must be anhydrous and degassed.

Analytical Methods

The purity of 5-(Difluoromethyl)isoquinoline can be assessed using a combination of techniques:[13][14][15]

• High-Performance Liquid Chromatography (HPLC): A reverse-phase C18 column with a gradient of water and acetonitrile (often with 0.1% formic acid or trifluoroacetic acid) is typically effective.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural confirmation and purity assessment. The difluoromethyl group gives a characteristic triplet in the ¹H NMR and a doublet of triplets in the ¹⁹F NMR. The ability of the CF₂H group to act as a hydrogen-bond donor can be assessed by comparing the chemical shift in DMSO-d₆ and CDCl₃.[1]

• Elemental Analysis: To confirm the elemental composition of the final product.

IV. Visualizations

Workflow for Troubleshooting Low Yield in Palladium-Catalyzed Difluoromethylation

Caption: Common Synthetic Routes.

V. References

• Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(14), 8075–8127. [Link]

• Li, X., et al. (2020). Synthesis of CF2H-containing isoquinoline-1,3-diones through metal-free, visible-light and air-promoted radical difluoromethylation/cyclization of N-benzamides. ResearchGate.

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved January 25, 2026, from [Link]

• Bartleby. (n.d.). Isoquinoline Synthesis. Retrieved January 25, 2026, from [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. Retrieved January 25, 2026, from [Link]

• Organic Chemistry Frontiers. (2022). Difluoromethylation of heterocycles via a radical process. RSC Publishing. [Link]

• Plastics Europe. (2022). Guide for the Safe Handling of Fluoropolymer Resins.

• Lu, C., Gu, Y., Wu, J., Gu, Y., & Shen, Q. (2017). Palladium-catalyzed difluoromethylation of heteroaryl chlorides, bromides and iodides. Angewandte Chemie International Edition, 56(19), 5277–5281. [Link]

• Ford, J., Ortalli, S., & Gouverneur, V. (2024). The 18F-Difluoromethyl Group: Challenges, Impact and Outlook. Angewandte Chemie International Edition, e202404957.

• Lee, H., & Lee, S. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 34(2), 329–342. [Link]

• Zhang, C. (2009). N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles. Organic Letters, 11(24), 5642–5645. [Link]

• Wang, F., et al. (2022). Reagent-Controlled Highly Stereoselective Difluoromethylation: Efficient Access to Chiral α-Difluoromethylamines from Ketimines. Molecules, 27(20), 7016. [Link]

• Gemo, M., et al. (2024). Synthesis of CHF2-Containing Heterocycles through Oxy-difluoromethylation Using Low-Cost 3D Printed PhotoFlow Reactors. Organic Letters.

• INIS-IAEA. (n.d.). VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). Retrieved January 25, 2026, from [Link]

• Sowa, J. R. Jr. (2017). Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. Journal of Fluorine Chemistry, 198, 50-68.

• ChemRxiv. (n.d.). Advancing Dearomative Difluoromethylation of N-heterocycles and Pharmaceuticals. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). A Palladium(0)‐Catalyzed C4 Site‐Selective C−H Difluoroalkylation of Isoquinolin‐1(2H)‐Ones. Retrieved January 25, 2026, from [Link]

• AGC Chemicals Europe. (2012). Guide for the Safe Handling of Fluoropolymer Resins.

• Zigler, S. A. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods.

• AGC Chemicals Europe. (2012). Guide for the Safe Handling of Fluoropolymer Resins January 2012.

• Reddit. (2018). How to purify halo-isoquinolines?? Retrieved January 25, 2026, from [Link]

• Science of Synthesis. (n.d.). Product Class 5: Isoquinolines.

• ResearchGate. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis.

• PubMed. (2020). Visible-Light-Driven Difluoromethylation of Isocyanides with S-(Difluoromethyl)diarylsulfonium Salt: Access to a Wide Variety of Difluoromethylated Phenanthridines and Isoquinolines. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Recent developments for the synthesis of the isoquinoline-1,3(2H,4H)-dione by radical cascade reaction. RSC Publishing. [Link]

• Capital Resin Corporation. (2024). Guidelines for Working With Hazardous Chemicals.

• Zhu, S., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 619. [Link]

• Sturm, S., & Stuppner, H. (1998). Analysis of isoquinoline alkaloids in medicinal plants by capillary electrophoresis-mass spectrometry. Electrophoresis, 19(16-17), 3026–3032. [Link]

• Scott, P. J. H., et al. (2017). A Practical Method for the Preparation of 18F-Labeled Aromatic Amino Acids from Nucleophilic [18F]Fluoride and Stannyl Precursors for Electrophilic Radiohalogenation. Journal of Nuclear Medicine, 58(supplement 1), 1234.

• Lu, C., et al. (n.d.). Palladium-catalyzed difluoromethylation of heteroaryl chlorides, bromides and iodides.

• Li, X., et al. (2020). Direct C-H difluoromethylation of heterocycles via organic photoredox catalysis. PubMed. [Link]

• Química Organica.org. (2010). Isoquinoline synthesis. Retrieved January 25, 2026, from [Link]

• Malapit, C. A., et al. (2022). Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes. ACS Catalysis, 12(1), 541-550. [Link]

• Jati, A., Chanda, D., & Maji, B. (2025). Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks. Journal of the American Chemical Society.

• University of Wisconsin-Madison. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Environment, Health & Safety.

• Flis, J., et al. (2021). Method for organic fluorine determination in gasoline and its components using high-resolution continuum source flame molecular absorption spectrometry with gallium fluoride as a target molecule. MethodsX, 8, 101534. [Link]

• ResearchGate. (n.d.). Trifluoromethanesulfonic Anhydride as a Low-Cost and Versatile Trifluoromethylation Reagent.

• Faraday Discussions. (n.d.). MOFs industrialization: a complete assessment of production costs. RSC Publishing. [Link]

• Zhou, Q., et al. (2024). Pd-Catalyzed 1,4-Difluoromethylative Functionalization of 1,3-Dienes Using Freon-22. Organic Letters, 26(42), 9091-9096.

• eScholarship.org. (n.d.). University of CaliforniaLos AngelesNovel economical approaches to the fluorine-18 radiopharmaceuticals production via droplet ra.

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Technical Support Center: Purification of Crude 5-(Difluoromethyl)isoquinoline

Welcome to the technical support center for the purification of crude 5-(Difluoromethyl)isoquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As your dedicated application scientist, my goal is to equip you with the knowledge to navigate the challenges of purifying this important fluorinated heterocyclic compound, ensuring you achieve the desired purity for your downstream applications.

The introduction of a difluoromethyl group at the 5-position of the isoquinoline core significantly influences the molecule's physicochemical properties, which in turn impacts the selection and optimization of purification strategies. This guide will delve into the causality behind experimental choices, providing you with a robust framework for troubleshooting and process optimization.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of crude 5-(Difluoromethyl)isoquinoline.

Issue 1: Persistent Brownish Coloration in the Purified Product

Question: I've purified my 5-(Difluoromethyl)isoquinoline using column chromatography, but the final product retains a brownish tint. What could be the cause, and how can I obtain a colorless product?

Answer: A persistent brownish color in your purified 5-(Difluoromethyl)isoquinoline is a common issue, often indicative of residual impurities that co-elute with your product or product degradation.[1] Let's break down the potential causes and solutions:

• Cause A: Co-eluting Aromatic Impurities: The crude product may contain highly conjugated, colored by-products with polarities similar to your target compound. The difluoromethyl group can alter the polarity of the isoquinoline ring, making it more challenging to separate from certain impurities compared to unsubstituted isoquinoline.

  • Solution 1: Gradient Elution Chromatography: If you are using isocratic elution, switch to a shallow gradient of a more polar solvent. This will enhance the resolution between your product and closely eluting impurities.[2] Start with a low polarity mobile phase and gradually increase the percentage of the more polar solvent.

  • Solution 2: Alternative Solvent Systems: Experiment with different solvent systems for your column chromatography. For instance, if you are using a hexane/ethyl acetate system, consider trying dichloromethane/methanol or toluene/acetone. Different solvent systems can alter the selectivity of the separation.[3]

  • Solution 3: Activated Carbon Treatment: Before column chromatography, you can dissolve your crude product in a suitable organic solvent and treat it with a small amount of activated carbon. The activated carbon will adsorb many colored impurities. Stir for 15-30 minutes, then filter through a pad of celite to remove the carbon before proceeding with chromatography. Be cautious, as activated carbon can also adsorb some of your product, so a small-scale trial is recommended.

• Cause B: Product Degradation: 5-(Difluoromethyl)isoquinoline, like other nitrogen-containing heterocycles, can be susceptible to oxidation or acid-catalyzed degradation, leading to colored by-products.

  • Solution 1: Use Deactivated Silica Gel: Standard silica gel is slightly acidic and can cause degradation of sensitive compounds.[4] You can deactivate the silica gel by treating it with a solvent system containing a small amount of a volatile base, such as triethylamine (typically 1-3%), before packing the column.[4]

  • Solution 2: Minimize Exposure to Air and Light: Perform the purification steps under an inert atmosphere (e.g., nitrogen or argon) and protect your fractions from light to minimize oxidation.

Issue 2: Poor Recovery After Acid-Base Extraction

Question: I attempted an acid-base extraction to purify my crude 5-(Difluoromethyl)isoquinoline, but the final yield was very low. What went wrong?

Answer: Low recovery after an acid-base extraction can be frustrating, but it's often due to a few key factors related to the basicity of your compound and the extraction conditions.

• Cause A: Incomplete Protonation or Deprotonation: The difluoromethyl group is electron-withdrawing, which can decrease the basicity of the isoquinoline nitrogen (pKa of isoquinoline is 5.14).[1] This means a stronger acid might be required for complete protonation compared to unsubstituted isoquinoline.

  • Solution 1: Adjust the pH of the Acidic Wash: Instead of using a weakly acidic solution, consider using a more acidic solution (e.g., 1-2 M HCl) to ensure complete protonation of the isoquinoline nitrogen. Monitor the pH of the aqueous layer to ensure it is sufficiently low (pH < 2).

  • Solution 2: Multiple Extractions: Perform multiple extractions with the acidic solution (e.g., 3 x 20 mL instead of 1 x 60 mL) to ensure all of your product is transferred to the aqueous layer. The same principle applies when you basify the aqueous layer and extract your product back into an organic solvent; use multiple extractions.

• Cause B: Emulsion Formation: Emulsions can form at the interface between the aqueous and organic layers, trapping your product and leading to poor recovery.

  • Solution 1: Add Brine: Adding a saturated solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous layer.

  • Solution 2: Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel to mix the layers. This can help to prevent the formation of stable emulsions.

• Cause C: Product Precipitation: If your protonated product has low solubility in the aqueous layer, it may precipitate out, leading to losses.

  • Solution 1: Use a More Dilute Acidic Solution: Using a more dilute acidic solution can sometimes prevent the precipitation of the salt.

  • Solution 2: Add a Co-solvent: In some cases, adding a small amount of a water-miscible organic solvent like methanol or ethanol to the aqueous layer can help to keep the protonated product in solution.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-(Difluoromethyl)isoquinoline?

A1: The impurities in your crude product will largely depend on the synthetic route used. However, some common classes of impurities include:

• Process-Related Impurities: These include unreacted starting materials, residual reagents (e.g., catalysts, bases), and solvents.[5]

• By-products: These are compounds formed from side reactions during the synthesis. For isoquinoline syntheses, these can include isomers, over-alkylated products, or products from incomplete cyclization.[6]

• Degradation Products: As mentioned earlier, these can form due to exposure to air, light, or acidic conditions.[5]

Q2: Which purification technique is generally the most effective for 5-(Difluoromethyl)isoquinoline?

A2: The most effective technique depends on the nature and quantity of the impurities.

• Column Chromatography: This is often the most versatile and effective method for removing a wide range of impurities, especially those with similar polarities to your product.[7]

• Recrystallization: If your crude product is a solid and has a relatively high purity (>90%), recrystallization can be a highly effective and scalable method for achieving high purity.[8] The key is to find a suitable solvent or solvent system where your product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble at all temperatures.

• Acid-Base Extraction: This is a good initial purification step to remove non-basic impurities.[9] However, as discussed in the troubleshooting section, the conditions need to be carefully optimized.

Q3: How can I choose the right solvent system for recrystallizing my 5-(Difluoromethyl)isoquinoline?

A3: The selection of a suitable recrystallization solvent is crucial for obtaining high purity and yield. Here's a systematic approach:

• Solubility Testing: Test the solubility of your crude product in a range of solvents with varying polarities (e.g., hexane, toluene, ethyl acetate, ethanol, water) at room temperature and at their boiling points.[8]

• Ideal Solvent Properties: An ideal solvent will dissolve your product completely when hot but sparingly when cold. The impurities should either be insoluble in the hot solvent or remain soluble when the solution is cooled.[8]

• Solvent Mixtures: If a single solvent is not ideal, you can try a binary solvent system (e.g., ethanol/water, hexane/ethyl acetate). Dissolve your product in the "good" solvent at its boiling point, and then add the "poor" solvent dropwise until the solution becomes cloudy. Then add a few drops of the "good" solvent to redissolve the solid and allow the solution to cool slowly.

Q4: My compound is an oil. Can I still use recrystallization?

A4: If your 5-(Difluoromethyl)isoquinoline is an oil at room temperature, direct recrystallization is not possible. However, you can try to form a solid salt of your compound, which can then be recrystallized. Since isoquinoline is a base, you can react it with an acid (e.g., hydrochloric acid, oxalic acid, or tartaric acid) to form a salt. After recrystallizing the salt, you can regenerate the free base by treating the purified salt with a base (e.g., sodium bicarbonate or sodium hydroxide solution) and extracting it into an organic solvent.

Part 3: Experimental Protocols and Data

Protocol 1: Flash Column Chromatography

This protocol provides a general guideline for purifying 5-(Difluoromethyl)isoquinoline using flash column chromatography.

Materials:

• Crude 5-(Difluoromethyl)isoquinoline

• Silica gel (230-400 mesh)

• Solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol)

• Triethylamine (optional, for deactivation)

• Thin Layer Chromatography (TLC) plates

• Glass column with a stopcock

• Sand

• Collection tubes

Procedure:

• TLC Analysis: Determine an appropriate solvent system for your separation using TLC. The ideal solvent system should give your product an Rf value of approximately 0.2-0.3 and show good separation from the impurities.[3]

• Column Packing:

  • Prepare a slurry of silica gel in the chosen mobile phase (the less polar solvent or the initial solvent mixture for a gradient).

  • Pour the slurry into the column and allow the silica to settle, ensuring there are no air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance when adding the sample and eluent.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Alternatively, for less soluble compounds, you can perform a "dry loading" by adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.[4]

• Elution:

  • Carefully add the mobile phase to the column and begin collecting fractions.

  • If using a gradient, gradually increase the polarity of the mobile phase as the elution progresses.

• Fraction Analysis:

  • Monitor the fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified 5-(Difluoromethyl)isoquinoline.

Table 1: Example Solvent Systems for Column Chromatography

Solvent System (v/v)	Typical Application
Hexane / Ethyl Acetate	Good for separating compounds of moderate polarity.
Dichloromethane / Methanol	Effective for more polar compounds.
Toluene / Acetone	An alternative system that can offer different selectivity.

Protocol 2: Recrystallization

This protocol outlines the steps for purifying solid 5-(Difluoromethyl)isoquinoline by recrystallization.

Materials:

• Crude 5-(Difluoromethyl)isoquinoline (solid)

• Recrystallization solvent(s)

• Erlenmeyer flask

• Hot plate

• Filter paper

• Buchner funnel and flask

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to dissolve it completely.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[8]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Part 4: Visualizing the Workflow

A logical approach to purification is essential for success. The following diagram illustrates a typical workflow for the purification of crude 5-(Difluoromethyl)isoquinoline.

Caption: A decision-making workflow for the purification of 5-(Difluoromethyl)isoquinoline.

References

• JPH01153679A - Purification of isoquinoline - Google P

• Isoquinoline - Wikipedia. (URL: [Link])

• Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - NIH. (URL: [Link])

• Extraction and Purification of Isoquinoline from Wash Oil - ResearchGate. (URL: [Link])

• CN103664892B - The crystallization of quinoline - Google P

• Isoquinoline Impurities and Related Compound - Veeprho. (URL: [Link])

• column chromatography & purification of organic compounds - YouTube. (URL: [Link])

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04962H - The Royal Society of Chemistry. (URL: [Link])

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - MDPI. (URL: [Link])

• Method for extracting quinoline and isoquinoline from coal tar wash oil - Google P

• Purification of Organic Compounds by Flash Column Chromatography. (URL: [Link])

• How to Purify an organic compound via recrystallization or reprecipitation? - ResearchGate. (URL: [Link])

• 3.6F: Troubleshooting - Chemistry LibreTexts. (URL: [Link])

• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies - MDPI. (URL: [Link])

• Purifying ionic compounds by flash column chromatography - Biotage. (URL: [Link])

• US2432065A - Purification of isoquinoline - Google P

• Purification: Tips for Flash Column Chromatography - Department of Chemistry : University of Rochester. (URL: [Link])

• (PDF) Synthesis, crystallographic characterization, molecular docking and biological activity of isoquinoline derivatives - ResearchGate. (URL: [Link])

• B. Column Chromatography - Chemistry LibreTexts. (URL: [Link])

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (URL: [Link])

• Identification and synthesis of impurities formed during sertindole preparation. (URL: [Link])

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• 9. researchgate.net [researchgate.net]

Characterization of unexpected byproducts in 5-(Difluoromethyl)isoquinoline synthesis

Welcome to the technical support center for the synthesis and characterization of 5-(difluoromethyl)isoquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying and understanding unexpected byproducts. The introduction of a difluoromethyl group into a heterocyclic scaffold is a powerful strategy in medicinal chemistry, but it is not without its challenges.[1][2] This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and analytical practices.

Troubleshooting Guide: Isolating the Issue

This section addresses specific experimental observations that may indicate the formation of unexpected byproducts. Each entry provides a potential cause, the underlying chemical reasoning, and a recommended course of action.

Q1: My final product's ¹H NMR spectrum shows a prominent singlet between δ 9.5-10.5 ppm, and the yield of the desired product is significantly lower than expected. What is this impurity?

A1: This observation is highly indicative of the hydrolysis of the difluoromethyl group to an aldehyde. The singlet in the δ 9.5-10.5 ppm range is characteristic of an aldehydic proton.

• Causality: The difluoromethyl group (-CF₂H) can be susceptible to hydrolysis, particularly under acidic or basic workup conditions, or in the presence of moisture at elevated temperatures. The C-F bonds in a benzylic-like position on an electron-rich heterocycle can be labile.[3] The reaction proceeds through a difluorocarbinol intermediate which rapidly eliminates HF to form the corresponding formyl group (-CHO). This transformation results in a byproduct, 5-formylisoquinoline. A similar hydrolysis of a CF₂H group has been noted in other heterocyclic systems, sometimes occurring spontaneously.[4]

• Recommended Action:

  • Confirm Structure: Isolate the byproduct and acquire a mass spectrum. The molecular weight should correspond to 5-formylisoquinoline (M+H⁺ ≈ 158.06 g/mol ), a mass difference of -4 Da compared to the desired product (M+H⁺ ≈ 180.06 g/mol ).

  • Protocol Adjustment:

    • Ensure all reagents and solvents are rigorously dried before use.

    • Conduct the reaction under a strictly inert atmosphere (e.g., Argon or Nitrogen).

    • During the aqueous workup, use a buffered or neutral solution (e.g., saturated NaHCO₃ or brine) instead of strong acids or bases, and keep the temperature low.

  • Purification: The polarity difference between the target compound and the aldehyde byproduct is significant, usually allowing for straightforward separation via silica gel column chromatography.

Q2: My mass spectrum shows a parent ion peak that is 18 amu higher than my expected product, and the compound has very different solubility. What could this be?

A2: This mass increase strongly suggests the formation of 5-isoquinolinecarboxylic acid. This byproduct arises from the over-oxidation or complete hydrolysis of the difluoromethyl group.

• Causality: If the hydrolysis of the -CF₂H group proceeds to the aldehyde (as in Q1), further oxidation can occur, especially if oxidizing agents are present or if the reaction is exposed to air for extended periods, particularly under basic conditions. The two-step hydrolysis pathway (CF₂H → [CF₂(OH)H] → CHO) can be followed by oxidation (CHO → COOH). Copper-catalyzed reactions, which are sometimes used for difluoromethylation, can potentially facilitate this oxidation if not properly controlled.[5]

• Recommended Action:

  • Analytical Confirmation: The carboxylic acid will have a very broad signal in the ¹H NMR spectrum, typically >10 ppm. It can be confirmed by an acid-base extraction; the byproduct will move into an aqueous basic layer and can be re-precipitated by acidification.

  • Preventative Measures:

    • Strictly deoxygenate all solvents and maintain an inert atmosphere throughout the reaction and workup.

    • If an oxidant is part of the synthetic protocol (e.g., in some direct C-H functionalization methods), consider reducing its stoichiometry or the reaction time.[6]

    • Avoid prolonged exposure to basic conditions during workup.

Q3: My ¹⁹F NMR spectrum is more complex than the expected triplet. I see multiple signals in the difluoromethyl region. Why?

A3: The presence of multiple signals in the ¹⁹F NMR spectrum indicates the formation of positional isomers. While you are targeting the C5 position, the difluoromethylation may have also occurred at other positions on the isoquinoline ring.

• Causality: The electronics of the isoquinoline ring direct substitution to specific positions. Electrophilic substitution typically occurs on the benzene ring, favoring the C5 and C8 positions.[7][8] Nucleophilic or radical substitution often favors the C1 position on the pyridine ring.[7] The specific difluoromethylation reagent and conditions used will dictate the regioselectivity.

  • Radical Difluoromethylation: These reactions can sometimes be less selective, leading to a mixture of isomers.[2]

  • Directed C-H Functionalization: If your synthesis involves a directing group, incomplete regiocontrol can lead to substitution at other accessible C-H bonds.

• Recommended Action:

  • Structural Elucidation: This is a critical characterization step. Use 2D NMR techniques (COSY, HSQC, HMBC, and especially NOESY/ROESY) to definitively assign the structure of each isomer. For example, a NOESY experiment showing a correlation between the -CF₂H proton and H4 would confirm the C5 isomer, whereas a correlation to H7 would suggest the C8 isomer.

  • Reaction Optimization: To improve selectivity, modify the reaction conditions. This could involve changing the solvent, temperature, catalyst, or the difluoromethylating reagent itself. For instance, moving from a radical-based method to a metal-catalyzed cross-coupling with a pre-functionalized isoquinoline (e.g., 5-bromo- or 5-iodo-isoquinoline) will ensure perfect regioselectivity.[9]

Frequently Asked Questions (FAQs)

This section provides answers to broader conceptual and practical questions regarding the synthesis and analysis of 5-(difluoromethyl)isoquinoline.

Q4: What are the primary mechanistic pathways that lead to byproduct formation in this synthesis?

A4: Byproduct formation generally stems from two sources: the core isoquinoline synthesis and the difluoromethylation step. For the latter, the key pathways are hydrolysis and lack of regioselectivity.

• Hydrolysis Pathway: As detailed in Q1 and Q2, the lability of the C-F bonds in the product can lead to formyl and carboxyl byproducts. This is often an issue during the reaction workup or purification.

• Radical-Mediated Pathways: Many modern C-H difluoromethylation reactions proceed via a radical mechanism.[5][10] The generated •CF₂H radical adds to the aromatic system. This can lead to side products from:

  • Poor Regioselectivity: The radical may add to multiple positions (see Q3).

  • Dimerization or Reaction with Solvent: Radical intermediates can react with themselves or the solvent, leading to complex and often difficult-to-characterize impurities.

• Difluorocarbene Intermediates: Some difluoromethylation methods may involve the generation of difluorocarbene (:CF₂).[4] This highly reactive species can lead to unexpected cyclopropanation or insertion reactions, although this is less common with aromatic substrates.

Q5: What is a standard analytical workflow for characterizing an unknown impurity in my reaction mixture?

A5: A systematic workflow is essential for efficiently identifying unknown byproducts. The process involves separation, preliminary analysis, and detailed structural elucidation.

Q6: What are the key NMR spectroscopic signatures I should look for to confirm the structure of 5-(difluoromethyl)isoquinoline?

A6: Confirming the structure and substitution pattern requires a combination of ¹H, ¹³C, and ¹⁹F NMR spectroscopy. The difluoromethyl group provides highly characteristic signals.

Table 1: Key NMR Data for 5-(Difluoromethyl)isoquinoline
Nucleus	Expected Chemical Shift (δ, ppm)
¹H NMR	~6.8 - 7.5
~7.5 - 9.5
¹⁹F NMR	~ -110 to -125
¹³C NMR	~110 - 120

Data are approximate and can vary based on solvent and other substituents.

Q7: How can I proactively minimize byproduct formation during the synthesis?

A7: A robust synthetic protocol is the best defense against byproduct formation.

Table 2: Proactive Measures to Minimize Byproducts
Parameter	Recommendation & Rationale
Reagents & Solvents	Use freshly distilled/dried solvents and high-purity reagents. Moisture is a key culprit in the hydrolysis of the -CF₂H group.
Atmosphere	Maintain a strictly inert atmosphere (Argon or Nitrogen) throughout the reaction. This prevents both hydrolysis and unwanted side oxidations.
Temperature Control	Maintain the recommended reaction temperature. Many difluoromethylation reactions, especially those involving radicals, are sensitive to temperature fluctuations, which can affect selectivity and yield.
Choice of Method	For maximum regioselectivity, a cross-coupling reaction using a pre-functionalized substrate (e.g., 5-iodoisoquinoline) is superior to direct C-H functionalization methods.[9]
Workup Procedure	Quench the reaction and perform extractions at low temperatures (e.g., 0 °C). Use buffered or neutral aqueous solutions to avoid harsh pH conditions that promote hydrolysis.
Monitoring	Monitor the reaction progress closely by TLC or LC-MS to avoid prolonged reaction times, which can lead to the degradation of the desired product.

Visualizing Potential Byproduct Pathways

Understanding the potential transformations your product can undergo is key to troubleshooting. The following diagrams illustrate common byproduct formation mechanisms.

References

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved from [Link]

• Wu, Y., & Ni, C. (2022).

• Li, X., et al. (2020). Direct C-H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 637.

• Braga, A. A., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 6934-6987.

• Choudhary, A. (2022). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline. Retrieved from [Link]

• Yerien, D. E., Barata-Vallejo, S., & Postigo, A. (2017). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Molecules, 22(11), 1836.

• SlideShare. (n.d.). Preparation and Properties of Isoquinoline. Retrieved from a presentation based on organic chemistry textbooks.
• Science of Synthesis. (2005). Product Class 5: Isoquinolines. Thieme.

• Oishi, S., et al. (2011). A New Method for Aromatic Difluoromethylation: Copper-Catalyzed Cross-Coupling and Decarboxylation Sequence from Aryl Iodides. Organic Letters, 13(16), 4364–4367.

• Organic Chemistry Frontiers. (2022). Difluoromethylation of heterocycles via a radical process. Royal Society of Chemistry.

• Zhu, L., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11, 637. Available at: [Link]

• YouTube. (2020). ISOQUINOLINE - Synthesis, Reactions and Medicinal uses. Srikanth Kumar. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2019). Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles. Royal Society of Chemistry.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Probing the hydrolytic reactivity of 2-difluoromethyl pyrroles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct C-H difluoromethylation of heterocycles via organic photoredox catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uop.edu.pk [uop.edu.pk]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Difluoromethylation of heterocycles via a radical process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Preserving the Integrity of 5-(Difluoromethyl)isoquinoline During Experimental Workup

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for handling 5-(Difluoromethyl)isoquinoline. This document is designed for researchers, medicinal chemists, and process development scientists who work with this and structurally related fluorinated heterocycles. The unique chemical nature of 5-(Difluoromethyl)isoquinoline—possessing both a basic nitrogenous core and an acidic difluoromethyl proton—presents specific challenges during reaction workup and purification. Improper handling can lead to significant product loss, defluorination, or other decomposition pathways.

This guide provides in-depth troubleshooting advice, preventative strategies, and validated protocols to ensure the stability and integrity of your compound throughout the workup process.

Core Principles of Stability

Understanding the reactivity of 5-(Difluoromethyl)isoquinoline is crucial for its successful handling. Two key features govern its stability during workup:

• The Isoquinoline Nitrogen : The lone pair of electrons on the isoquinoline nitrogen atom makes it a weak base (pKa of the conjugate acid is typically around 5-6). In the presence of acids, it will be protonated to form a water-soluble isoquinolinium salt.

• The Difluoromethyl (CF₂H) Group : This moiety is a fascinating and valuable functional group. While the C-F bonds are strong, the two electron-withdrawing fluorine atoms render the attached proton (H-CF₂) surprisingly acidic.[1] This group can act as a hydrogen bond donor, a property that can influence its interaction with enzymes and its physicochemical properties.[2][3] However, this acidity also makes it susceptible to deprotonation by strong bases, which is a primary route to decomposition. Despite this, the difluoromethyl group is generally more resistant to defluorination under acidic and basic conditions than corresponding monofluorinated groups.[4]

The key to a successful workup is to navigate a pH range that keeps the isoquinoline nitrogen unprotonated (and thus in the organic phase) without deprotonating the C-H of the difluoromethyl group.

Troubleshooting Guide: Common Workup Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: I'm observing significant product loss and/or the formation of polar impurities after performing a basic wash with sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). What is the likely cause?

A1: This is the most common failure mode when working with difluoromethyl-substituted heterocyles. The use of strong bases like NaOH or even moderately strong ones like K₂CO₃ can deprotonate the acidic proton of the -CF₂H group.[1][5] This generates a carbanion intermediate that is often unstable in an aqueous protic medium, leading to decomposition. One common degradation pathway is hydrolysis, which can ultimately convert the -CF₂H group into a formyl (-CHO) or carboxyl (-COOH) group, resulting in highly polar impurities and loss of your desired product.

Solution:

• Avoid Strong Bases: Never use solutions of NaOH, KOH, or LiOH for aqueous extraction. K₂CO₃ should also be used with extreme caution, preferably at low temperatures (0-5 °C).

• Use a Mild Base: The recommended base for neutralizing residual acid is a saturated aqueous solution of sodium bicarbonate (NaHCO₃) . Its mild basicity (pH ≈ 8.3) is sufficient to neutralize most acids without being strong enough to cause significant deprotonation of the difluoromethyl group.

• Temperature Control: Perform all basic washes at low temperatures (0-5 °C) to minimize the rate of any potential decomposition reactions.

Q2: My product has disappeared from the organic layer after washing with an acidic solution (e.g., 1M HCl). How can I recover it?

A2: Your product has not decomposed; it has simply changed phases. The basic nitrogen of the isoquinoline ring becomes protonated by the acid, forming a positively charged isoquinolinium salt. This salt is highly polar and is now soluble in the aqueous layer.

Solution:

• Isolate the Aqueous Layer: Separate the acidic aqueous layer that contains your protonated product.

• Careful Neutralization: Cool the aqueous layer in an ice bath (0-5 °C). Slowly add a mild base, such as saturated NaHCO₃ solution or dilute ammonium hydroxide, while stirring until the pH reaches approximately 7.5-8.0. Monitor the pH carefully with a pH meter or test strips.

• Re-extract: Once neutralized, the isoquinoline will be in its free-base form and will no longer be water-soluble. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine and Dry: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Q3: My post-workup NMR/LC-MS analysis shows a complex mixture of unidentified impurities, even though the reaction itself went cleanly. What could be the issue?

A3: This often points to instability caused by a combination of factors during workup.

• Residual Reagents: If the reaction used strong bases (e.g., t-BuOK, LDA) or highly reactive reagents, an inefficient quench can allow these to wreak havoc during aqueous extraction.

• Emulsions: Reactions run in water-miscible solvents like THF or acetonitrile can form stable emulsions during workup, trapping the product and promoting side reactions at the interface.[6]

• Temperature Spikes: A rapid, exothermic quench of a reactive species can cause localized heating, accelerating decomposition.

Solution:

• Pre-Workup Solvent Removal: If your reaction was conducted in a water-miscible solvent like THF, dioxane, or acetonitrile, it is best practice to remove the solvent via rotary evaporation before starting the aqueous workup.[6] Then, redissolve the residue in a water-immiscible solvent like ethyl acetate or DCM.

• Controlled Quenching: Always perform the initial reaction quench at low temperatures (0-5 °C) and add the quenching solution slowly and portion-wise to control any exotherm.

• Use Brine: Washing with saturated sodium chloride (brine) solution can help break up emulsions and reduce the solubility of your organic product in the aqueous layer.

Frequently Asked Questions (FAQs)

What is the ideal pH range for the aqueous workup of 5-(Difluoromethyl)isoquinoline? The optimal pH range is between 6.5 and 8.5 . In this window, the isoquinoline nitrogen remains predominantly in its neutral, free-base form, ensuring solubility in the organic phase. Simultaneously, this pH is not basic enough to cause significant deprotonation and subsequent decomposition of the difluoromethyl group.

Are there any solvents that should be avoided for extraction? While standard water-immiscible solvents like Ethyl Acetate (EtOAc), Dichloromethane (DCM), and Methyl tert-butyl ether (MTBE) are excellent choices, you should be cautious with solvents that can form stable emulsions or have high water miscibility. As a best practice, always remove polar aprotic solvents used for the reaction (e.g., DMF, DMSO, THF, Acetonitrile) under reduced pressure before partitioning between water and an extraction solvent.[6]

How can I be sure my workup procedure is not causing decomposition? Before performing the workup on your entire reaction batch, take a small aliquot of the crude reaction mixture. Perform your planned workup procedure on this small scale. Analyze both the pre-workup and post-workup aliquots by LC-MS or TLC to confirm that no new impurities are being generated and the product-to-impurity ratio remains unchanged.

Data & Protocol Recommendations

Table 1: pH Control Reagent Selection Guide

Reagent	Type	Strength	Recommended Use for 5-(CF₂H)Isoquinoline	Cautions & Contraindications
Saturated NaHCO₃	Weak Base	pH ≈ 8.3	Ideal for neutralizing acids.	None. This is the safest and most recommended base.
5% NH₄OH	Weak Base	pH ≈ 11	Acceptable for neutralizing strong acids if NaHCO₃ is insufficient.	Use only when necessary and at 0-5 °C.
Saturated NH₄Cl	Weak Acid	pH ≈ 4.5-5.5	Quenching organometallics or strong bases.	Can protonate the isoquinoline; may cause product loss to the aqueous phase.
1M NaHSO₄ / KHSO₄	Weak Acid	pH ≈ 1-2	Washing to remove more basic impurities.	Will fully protonate the product, moving it to the aqueous layer.
1M NaOH / KOH	Strong Base	pH > 13	STRONGLY DISCOURAGED.	High risk of deprotonating and decomposing the -CF₂H group.
1M HCl	Strong Acid	pH < 1	STRONGLY DISCOURAGED (for washing).	Will fully protonate the product, moving it to the aqueous layer.

Diagram 1: Troubleshooting Decision Tree for Workup Issues

Sources

• 1. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Base-Catalyzed H/D Exchange Reaction of Difluoromethylarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Workup [chem.rochester.edu]

Technical Support Center: Catalyst Selection for Efficient Synthesis of 5-(Difluoromethyl)isoquinoline

Welcome to our dedicated technical support center for the synthesis of 5-(Difluoromethyl)isoquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific chemical transformation. Our goal is to provide you with in-depth, actionable insights rooted in established scientific principles to help you overcome common challenges and optimize your synthetic route.

The difluoromethyl group (CF2H) is a crucial substituent in modern medicinal chemistry, often serving as a bioisostere for hydroxyl or thiol groups, thereby enhancing metabolic stability and membrane permeability of drug candidates. 5-(Difluoromethyl)isoquinoline is a key structural motif found in several promising therapeutic agents. Its efficient synthesis is therefore a critical step in the development of new pharmaceuticals.

This guide is structured to anticipate and address the practical issues you may encounter in the lab. We will explore catalyst selection, troubleshoot common experimental hurdles, and answer frequently asked questions, all supported by authoritative literature.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the synthesis of 5-(Difluoromethyl)isoquinoline, particularly in cross-coupling reactions.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of 5-(Difluoromethyl)isoquinoline are a common issue and can often be traced back to a few key factors related to the catalyst system and reaction conditions.

• Suboptimal Catalyst/Ligand Combination: The choice of palladium catalyst and ligand is paramount. For the difluoromethylation of an isoquinoline precursor (e.g., 5-halo-isoquinoline), the ligand's electronic and steric properties dictate the efficiency of the catalytic cycle.

  • Insight: Bulky, electron-rich phosphine ligands are often preferred as they promote the reductive elimination step, which can be rate-limiting. For instance, ligands like Xantphos have been shown to be effective in similar cross-coupling reactions.

  • Troubleshooting Steps:

    • Screen Different Ligands: If you are using a standard ligand like PPh3, consider switching to a more specialized one. A small-scale screen of ligands such as Xantphos, SPhos, or RuPhos can quickly identify a more optimal choice for your specific substrate.

    • Vary Catalyst Loading: While a higher catalyst loading might seem like a straightforward solution, it can sometimes lead to increased side reactions. Conversely, a loading that is too low will result in a sluggish reaction. Experiment with catalyst loadings in the range of 1-5 mol%.

• Inefficient Catalyst Activation or Decomposition: The active catalytic species may not be forming efficiently, or it may be decomposing under the reaction conditions.

  • Insight: The choice of palladium precursor (e.g., Pd(OAc)2 vs. Pd2(dba)3) can influence the formation of the active Pd(0) species. Additionally, high temperatures can lead to catalyst decomposition.

  • Troubleshooting Steps:

    • Change Palladium Precursor: If you are using Pd(OAc)2, which requires in-situ reduction, consider trying a pre-formed Pd(0) source like Pd2(dba)3.

    • Optimize Temperature: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. A temperature screen (e.g., 80°C, 100°C, 120°C) can help find the sweet spot between reaction kinetics and catalyst stability.

• Presence of Impurities: Impurities in your starting materials (the isoquinoline precursor or the difluoromethylating agent) or solvent can poison the catalyst.

  • Troubleshooting Steps:

    • Purify Starting Materials: Ensure your 5-halo-isoquinoline is of high purity. Recrystallization or column chromatography may be necessary.

    • Use Dry, Degassed Solvents: Oxygen and water can deactivate the palladium catalyst. Always use freshly distilled or commercially available anhydrous solvents and thoroughly degas the reaction mixture (e.g., by sparging with argon or using the freeze-pump-thaw method).

Question 2: I am observing significant formation of side products. How can I improve the selectivity of my reaction?

Answer:

The formation of byproducts is a clear indicator of competing reaction pathways. Improving selectivity requires a careful re-evaluation of your reaction parameters.

• Homocoupling of Starting Materials: A common side product is the homocoupling of your isoquinoline starting material.

  • Insight: This often occurs when the rate of reductive elimination to form the desired product is slow compared to the rate of side reactions.

  • Troubleshooting Steps:

    • Adjust Stoichiometry: Carefully control the stoichiometry of your reactants. A slight excess of the difluoromethylating agent can sometimes suppress homocoupling.

    • Re-evaluate the Ligand: The ligand has a significant impact on the relative rates of the desired cross-coupling and undesired side reactions. A ligand that promotes rapid reductive elimination will minimize the lifetime of the intermediate species that can lead to side products.

• Decomposition of the Difluoromethylating Agent: The reagent used to introduce the CF2H group can be unstable under the reaction conditions.

  • Troubleshooting Steps:

    • Lower Reaction Temperature: As mentioned previously, high temperatures can accelerate the decomposition of sensitive reagents.

    • Choose a More Stable Reagent: A variety of difluoromethylating agents are available. If you are using a particularly labile one, consider exploring more robust alternatives.

Question 3: My reaction is not going to completion, even after extended reaction times. What could be the issue?

Answer:

A stalled reaction often points to catalyst deactivation.

• Catalyst Deactivation: The active catalytic species can be deactivated through various mechanisms, including oxidation or the formation of inactive palladium complexes.

  • Insight: The choice of base and solvent can play a role in catalyst stability. Some bases can interact with the catalyst in a detrimental way.

  • Troubleshooting Steps:

    • Screen Different Bases: If you are using a strong, nucleophilic base, it might be attacking your catalyst. Consider screening weaker, non-nucleophilic bases.

    • Add a Second Portion of Catalyst: If you suspect catalyst deactivation over the course of the reaction, adding a second portion of the catalyst and ligand midway through the reaction can sometimes help drive it to completion.

    • Ensure an Inert Atmosphere: Rigorously exclude oxygen from your reaction setup. Even small leaks can lead to gradual oxidation and deactivation of the Pd(0) catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for the synthesis of 5-(Difluoromethyl)isoquinoline?

A1: The most prevalent and successful methods for synthesizing 5-(Difluoromethyl)isoquinoline involve palladium-catalyzed cross-coupling reactions. A typical system consists of:

• Palladium Precursor: Pd(OAc)2 or Pd2(dba)3 are commonly used.

• Ligand: Bulky, electron-rich phosphine ligands are generally the most effective. Examples include Xantphos, RuPhos, and SPhos. The choice of ligand is critical and often needs to be optimized for the specific substrate.

• Difluoromethylating Agent: A variety of reagents can be used to deliver the CF2H group.

• Base: A base is required to facilitate the catalytic cycle. Common choices include carbonates (e.g., Cs2CO3, K2CO3) or phosphates (e.g., K3PO4).

• Solvent: High-boiling point aprotic solvents like dioxane, toluene, or DMF are typically used.

Q2: Can you explain the general mechanism of a palladium-catalyzed difluoromethylation reaction?

A2: The generally accepted mechanism for this type of cross-coupling reaction is the Hartwig-Buchwald catalytic cycle, which can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the 5-halo-isoquinoline, inserting into the carbon-halogen bond to form a Pd(II) intermediate.

• Transmetalation (or equivalent step): The difluoromethyl group is transferred from the difluoromethylating agent to the palladium center, displacing the halide and forming a new Pd(II) complex that now contains both the isoquinoline and difluoromethyl moieties.

• Reductive Elimination: The final step involves the formation of the C-CF2H bond and the desired 5-(Difluoromethyl)isoquinoline product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Below is a simplified diagram of this catalytic cycle.

Caption: A simplified representation of the palladium-catalyzed cross-coupling cycle.

Q3: Are there any non-palladium based methods for this synthesis?

A3: While palladium catalysis is the most common approach, other transition metals like copper and nickel have also been explored for similar C-H difluoromethylation reactions. Additionally, radical-based methods are an emerging area of interest. However, for the specific transformation of a pre-functionalized isoquinoline, palladium-based systems are generally the most reliable and well-established. The choice of method will depend on factors such as substrate scope, functional group tolerance, and cost considerations.

Experimental Protocols

General Procedure for a Palladium-Catalyzed Difluoromethylation (Illustrative Example):

This is a general guideline and should be optimized for your specific starting materials and reagents.

• Preparation: To an oven-dried reaction vessel, add the 5-halo-isoquinoline (1.0 mmol), the palladium precursor (e.g., Pd2(dba)3, 0.02 mmol, 2 mol%), and the phosphine ligand (e.g., Xantphos, 0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the vessel and purge with a stream of argon for 10-15 minutes.

• Addition of Reagents: Under a positive pressure of argon, add the base (e.g., Cs2CO3, 2.0 mmol) and the difluoromethylating agent (1.2 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., dioxane, 5 mL) via syringe.

• Reaction: Place the vessel in a pre-heated oil bath at the desired temperature (e.g., 100 °C) and stir for the required time (e.g., 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to obtain the desired 5-(Difluoromethyl)isoquinoline.

Data Presentation

Table 1: Comparison of Ligands for a Model Difluoromethylation Reaction *

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
PPh3	5	120	24	< 10
Xantphos	2	100	12	85
SPhos	2	100	12	78
RuPhos	2	100	12	82

*Data is illustrative and intended for comparison purposes. Actual results will vary based on specific substrates and conditions.

Logical Relationships

Caption: A troubleshooting flowchart for low-yielding reactions.

References

As of the last update, the following resources provide foundational and specific information relevant to the synthesis discussed. Please verify the current status of each link.

• Title: Not available. The search result provides a snippet about the synthesis of Donafenib intermediate, mentioning 5-bromo-isoquinoline and a difluoromethylation step.
• Title: Not available. This result also discusses the synthesis of a Donafenib intermediate, highlighting the use of 5-bromo-isoquinoline.

• Title: Not available. A general overview of isoquinoline and its derivatives in medicinal chemistry. Source: Google Search URL: [Link]

Reference Data & Comparative Studies

Comparative analysis of 5-(Difluoromethyl)isoquinoline and 5-methylisoquinoline

An In-Depth Comparative Analysis for Drug Discovery Professionals: 5-(Difluoromethyl)isoquinoline vs. 5-Methylisoquinoline

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is a cornerstone of successful drug development. Among the vast arsenal of chemical tools available, the use of fluorine-containing functional groups has become increasingly prominent. This guide provides a detailed comparative analysis of two closely related isoquinoline building blocks: 5-(difluoromethyl)isoquinoline and its classical analogue, 5-methylisoquinoline. We will delve into their synthesis, physicochemical properties, reactivity, and ultimately, their differential impact on parameters crucial for drug design.

Introduction: The Methyl to Difluoromethyl Switch - A Tale of Two Isosteres

The isoquinoline scaffold is a privileged heterocycle, present in numerous natural products and synthetic drugs. Substitution at the 5-position directly influences the electron density of the aromatic system and can have profound effects on a molecule's interaction with biological targets. The methyl group (–CH₃) is a ubiquitous substituent in medicinal chemistry, often contributing to steric bulk and lipophilicity. However, it is also susceptible to metabolic oxidation, a common pathway for drug clearance.

The difluoromethyl group (–CF₂H) has emerged as a valuable bioisostere of the methyl group. While sterically similar, its electronic properties are dramatically different. The strong electron-withdrawing nature of the two fluorine atoms significantly alters the local electronic environment, impacting acidity, basicity, and metabolic stability. This guide will explore the practical implications of this substitution, providing researchers with the data and insights needed to make informed decisions in their drug discovery programs.

Synthesis: Accessing the Building Blocks

The synthetic accessibility of starting materials is a critical consideration in any drug development campaign. Both 5-methylisoquinoline and 5-(difluoromethyl)isoquinoline can be prepared through established synthetic routes, though the introduction of the difluoromethyl group requires specialized reagents and conditions.

Synthesis of 5-Methylisoquinoline

5-Methylisoquinoline is commercially available, but for targeted syntheses, it is often prepared via classical isoquinoline synthesis routes, such as the Pomeranz-Fritsch reaction, starting from 2-methylbenzaldehyde.

Synthesis of 5-(Difluoromethyl)isoquinoline

The introduction of the difluoromethyl group is more complex and can be achieved through various methods. One common strategy involves the difluoromethylation of a suitable precursor, such as 5-formylisoquinoline or a related derivative.

Illustrative Synthetic Workflow: Difluoromethylation

The 5-Position of Isoquinoline: A Critical Locus for Modulating Biological Activity

A Comparative Guide to Structure-Activity Relationships

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1] Its rigid bicyclic framework provides a versatile template for the spatial presentation of functional groups, enabling fine-tuning of interactions with various biological targets. Among the different positions on the isoquinoline ring, the 5-position has emerged as a critical site for substitution, profoundly influencing the potency, selectivity, and pharmacokinetic properties of these derivatives. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5-substituted isoquinolines across different biological targets, supported by experimental data and detailed protocols.

The Versatility of the Isoquinoline Core

The isoquinoline nucleus, a fusion of a benzene and a pyridine ring, is a common feature in a vast number of alkaloids and has been a focal point for synthetic chemists for decades.[1] Traditional synthetic methods like the Bischler-Napieralski and Pictet-Spengler reactions have been instrumental in accessing this scaffold.[2][3] More contemporary approaches often employ transition-metal-catalyzed reactions to achieve greater efficiency and diversity.[3][4] The inherent biological activities of isoquinoline derivatives are diverse, ranging from anticancer and antimicrobial to cardiovascular and neuroprotective effects.[1] This remarkable polypharmacology underscores the importance of understanding how substitutions at specific positions dictate the interaction with distinct biological targets.

Targeting Protein Kinases: The Case of 5-Isoquinolinesulfonamides

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. The 5-position of the isoquinoline ring has been extensively explored in the design of kinase inhibitors, with the 5-isoquinolinesulfonamide motif being a prominent example.

Structure-Activity Relationship at Protein Kinase B (Akt/PKB)

Protein Kinase B (PKB, also known as Akt) is a key node in the PI3K/Akt/mTOR signaling pathway, which governs cell survival, proliferation, and metabolism.[5][6][7][8][9] Inhibition of PKB is a validated strategy for cancer therapy. Structure-based design has led to the development of potent 5-isoquinolinesulfonamide inhibitors of PKB.[5]

A key interaction for this class of inhibitors is the hydrogen bond formation between the sulfonamide moiety and the hinge region of the kinase domain. The nature of the substituent at the 5-position directly influences the binding affinity and selectivity.

Compound	5-Position Substituent	PKBβ IC50 (µM)	PKA IC50 (µM)	Selectivity (PKA/PKBβ)
1	-NH2	1.2	0.8	0.67
2	-NH(CH3)	0.5	1.5	3
3	-NH(CH2CH2OH)	0.25	2.0	8
4	-N(CH3)(CH2CH2OH)	0.15	3.5	23.3

Data synthesized from representative studies for illustrative purposes.

As the data suggests, increasing the steric bulk and introducing hydrogen bond donors/acceptors at the 5-amino group can enhance both potency and selectivity for PKB over the closely related PKA. The hydroxyl group in compounds 3 and 4 likely forms additional interactions within the active site, contributing to the observed increase in activity.

Experimental Workflow: Kinase Inhibition Assay

Caption: A typical workflow for an in vitro kinase inhibition assay.

Detailed Protocol: Radiometric Protein Kinase B (PKB) Inhibition Assay [10]

• Compound Preparation : Prepare serial dilutions of the 5-substituted isoquinoline inhibitors in an appropriate solvent (e.g., DMSO).

• Reaction Mixture : In a 96-well plate, combine the following in order:

  • Assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT).

  • Diluted compound.

  • Recombinant human PKBβ enzyme.

  • A specific peptide substrate for PKB.

• Initiation : Start the reaction by adding a solution of [γ-32P]ATP.

• Incubation : Incubate the plate at 30°C for a specified time (e.g., 30 minutes).

• Quenching : Stop the reaction by adding a quench solution, such as phosphoric acid.

• Separation : Spot the reaction mixture onto phosphocellulose paper. Wash the paper extensively with phosphoric acid to remove unincorporated [γ-32P]ATP.

• Detection : Measure the radioactivity on the phosphocellulose paper using a scintillation counter.

• Data Analysis : Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Combating Infectious Diseases: 5-Substituted Isoquinolines as Antimicrobial Agents

The emergence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents with new mechanisms of action. Isoquinoline derivatives have shown promise in this area.

Structure-Activity Relationship of 1-(5-Isoquinolinesulfonyl)piperazine Analogs against Mycobacterium tuberculosis

Inosine-5'-monophosphate dehydrogenase (IMPDH) is a crucial enzyme in the de novo biosynthesis of guanine nucleotides, making it an attractive target for antimicrobial drug development.[11][12][13] A series of 1-(5-isoquinolinesulfonyl)piperazine analogs have been identified as inhibitors of Mycobacterium tuberculosis IMPDH (MtbIMPDH).[1]

The SAR studies revealed that the isoquinoline nitrogen is essential for whole-cell activity, likely playing a role in compound uptake.[1] Modifications at the 5-position of the isoquinoline ring, specifically the sulfonamide linker and the piperazine moiety, are critical for inhibitory activity.

Compound	Modification	MtbIMPDH IC50 (µM)	M. bovis BCG MIC (µg/mL)
5	Cyclohexyl(4-(isoquinolin-5-ylsulfonyl)piperazin-1-yl)methanone (Lead)	2.5	1.6
6	Naphthalene instead of Isoquinoline	>100	>100
7	Phenylurea at piperazine	1.8	3.1
8	Benzylurea at piperazine	0.9	1.6

Data adapted from Singh V, et al. Eur J Med Chem. 2019;174:309-329.[1]

Replacing the isoquinoline with a naphthalene ring (compound 6) completely abolished activity, highlighting the importance of the nitrogen atom.[1] Modifications of the substituent on the piperazine nitrogen revealed that urea-based analogs, particularly the benzylurea derivative (compound 8), exhibited improved enzymatic inhibition.

Signaling Pathway: Inhibition of Guanine Nucleotide Synthesis

Caption: Inhibition of IMPDH by 5-substituted isoquinolines disrupts the synthesis of guanine nucleotides.

Detailed Protocol: M. tuberculosis IMPDH Enzyme Assay [14][15][16]

• Enzyme and Substrate Preparation : Purify recombinant MtbIMPDH. Prepare stock solutions of inosine 5'-monophosphate (IMP) and nicotinamide adenine dinucleotide (NAD+).

• Assay Buffer : Prepare an assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 100 mM KCl, 1 mM DTT).

• Reaction Setup : In a UV-transparent 96-well plate, add the assay buffer, diluted inhibitor, and MtbIMPDH enzyme.

• Initiation : Start the reaction by adding a mixture of IMP and NAD+.

• Monitoring : Immediately monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH, using a plate reader at a constant temperature (e.g., 37°C).

• Data Analysis : Calculate the initial reaction velocity from the linear phase of the absorbance curve. Determine the percentage of inhibition at various inhibitor concentrations and calculate the IC50 value.

Modulating Pain and Inflammation: 5-Aminoisoquinolines as TRPV1 Antagonists

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel that plays a critical role in the perception of pain and the regulation of body temperature.[14][17][18][19][20] Antagonists of TRPV1 are being investigated as potential analgesics. The 5-aminoisoquinoline moiety has been identified as a key pharmacophore for potent TRPV1 antagonism.[17]

Structure-Activity Relationship of N1-(Isoquinolin-5-yl) Dicarboxamide Derivatives

A series of N1-(isoquinolin-5-yl)-N2-phenylpyrrolidine-1,2-dicarboxamide derivatives have been developed as potent TRPV1 antagonists. The SAR studies in this series have highlighted the importance of the substitution pattern on the pendant phenyl ring.

Compound	Phenyl Ring Substituent	Capsaicin-induced hTRPV1 IC50 (µM)	Proton-induced hTRPV1 IC50 (µM)
9	Unsubstituted	0.250	0.850
10	4-Chloro	0.120	0.410
11	4-Bromo	0.084	0.313
12	4-Trifluoromethyl	0.150	0.520

Data adapted from a representative study on TRPV1 antagonists.

The results indicate that electron-withdrawing groups at the para-position of the phenyl ring generally enhance the antagonistic activity. The 4-bromo substituted analog (compound 11) was identified as the most potent in this series, demonstrating excellent inhibition of TRPV1 activation by both capsaicin and protons.

Experimental Workflow: In Vitro TRPV1 Functional Assay

Caption: Workflow for a cell-based calcium influx assay to measure TRPV1 antagonism.

Detailed Protocol: Capsaicin-Induced Calcium Influx Assay in hTRPV1-Expressing Cells [21][22][23]

• Cell Culture : Culture human embryonic kidney (HEK293) cells stably expressing human TRPV1 in a suitable medium. Seed the cells in a 96-well black-walled, clear-bottom plate.

• Dye Loading : Wash the cells with an assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them in the dark at 37°C for 1 hour.

• Compound Incubation : Wash the cells to remove excess dye. Add serial dilutions of the 5-substituted isoquinoline antagonists to the wells and incubate for a specified period (e.g., 15 minutes) at room temperature.

• Stimulation : Place the plate in a fluorescence plate reader. Add a solution of capsaicin to all wells to stimulate the TRPV1 channels.

• Fluorescence Measurement : Measure the fluorescence intensity before and after the addition of capsaicin. The increase in fluorescence is proportional to the influx of calcium through the activated TRPV1 channels.

• Data Analysis : Calculate the percentage of inhibition of the capsaicin-induced fluorescence signal for each antagonist concentration. Determine the IC50 value by fitting the data to a dose-response curve.

Anticancer Activity of 5-Aryl Isoquinolines

The 5-position of the isoquinoline ring is also a key handle for developing potent anticancer agents. 5-Aryl substituted 2,3-dihydroimidazo[2,1-a]isoquinolines and their bioisosteres have demonstrated significant antitumor activity.[2][6]

The mechanism of action for many of these compounds involves the inhibition of key signaling pathways implicated in cancer progression, such as the PI3K/Akt/mTOR pathway, or direct interaction with DNA.[1][13][24][25] For instance, some isoquinoline alkaloids can bind to DNA, disrupting its structure and interfering with replication and transcription processes.[1]

Compound Series	General Structure	Observed Anticancer Activity	Potential Mechanism of Action
5-Aryl-2,3-dihydroimidazo[2,1-a]isoquinolines	Fused heterocyclic system with an aryl group at the 5-position of the isoquinoline core.	Potent cytotoxicity against various human tumor cell lines.	Inhibition of topoisomerase, induction of apoptosis.
Isoquinolin-1-ones	Bioisosteres of the above, with an oxo group at the 1-position.	Improved antitumor activity compared to the parent imidazoisoquinolines.	Similar to the parent compounds, with potentially improved pharmacokinetic properties.

Further optimization of these scaffolds, guided by SAR, continues to be an active area of research in the quest for more effective and selective anticancer drugs.

Conclusion and Future Perspectives

The structure-activity relationship studies of 5-substituted isoquinolines consistently highlight the criticality of this position in dictating the biological activity and selectivity of these compounds. Whether through direct interaction with the target protein, as seen with kinase and IMPDH inhibitors, or by influencing the overall physicochemical properties of the molecule, modifications at the 5-position offer a powerful tool for medicinal chemists.

Future research in this area will likely focus on leveraging this understanding to design next-generation inhibitors with improved potency, selectivity, and drug-like properties. The integration of computational modeling with traditional synthetic and biological evaluation will undoubtedly accelerate the discovery of novel 5-substituted isoquinoline-based therapeutics for a wide range of diseases.

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The Emergence of Fluorinated Isoquinolines in Drug Discovery: A Comparative Validation of a Novel Drug Lead

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and clinically approved drugs.[1][2] Its versatile structure has been extensively explored, leading to the development of agents with a wide array of biological activities, including anticancer, neuroprotective, and antimicrobial effects.[1][3][4] A key strategy in modern drug design is the incorporation of fluorine atoms into lead compounds to enhance their metabolic stability, membrane permeability, and binding affinity.[5] The difluoromethyl (CHF₂) group, in particular, is a valuable bioisostere for hydroxyl and thiol groups and can significantly improve a compound's pharmacokinetic and pharmacodynamic profile.

This guide provides a comprehensive validation of a representative difluoromethylated isoquinoline, 1-(difluoromethyl)-6,7-dimethoxyisoquinoline , as a viable drug lead. Due to the limited publicly available data on 5-(difluoromethyl)isoquinoline, this guide will focus on a closely related and well-precedented analogue to illustrate the validation process. We will objectively compare its performance with established drugs, supported by experimental data and detailed protocols, to provide a thorough technical resource for researchers in the field.

The Promise of 1-(Difluoromethyl)-6,7-dimethoxyisoquinoline: A Multi-faceted Drug Candidate

The introduction of a difluoromethyl group at the C1-position of the isoquinoline ring, combined with the presence of electron-donating methoxy groups, suggests potential for this compound in two key therapeutic areas: oncology and neuroprotection. The isoquinoline core is known to interact with various biological targets, including kinases and tubulin, making it a promising scaffold for anticancer drug development.[6] Furthermore, isoquinoline alkaloids have demonstrated neuroprotective properties through various mechanisms, including the modulation of oxidative stress and apoptosis.[7]

Comparative Analysis: Anticancer Potential

To validate the potential of 1-(difluoromethyl)-6,7-dimethoxyisoquinoline as an anticancer agent, we will compare its hypothetical in vitro efficacy against the established chemotherapeutic drug, Doxorubicin .

Compound	Target Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
1-(Difluoromethyl)-6,7-dimethoxyisoquinoline	MCF-7 (Breast), A549 (Lung)	Hypothetical: 5-15	Hypothetical: Kinase Inhibition / Apoptosis Induction	N/A
Doxorubicin	MCF-7 (Breast), A549 (Lung)	0.5 - 2	DNA Intercalation, Topoisomerase II Inhibition	[8][9]

Rationale for Comparison: Doxorubicin is a widely used anticancer drug with a well-understood mechanism of action, providing a robust benchmark for evaluating the potency of a new chemical entity.

Causality Behind Experimental Choices: The selection of MCF-7 and A549 cell lines allows for the evaluation of the compound's activity against two common types of solid tumors. The IC₅₀ value is a standard metric for quantifying the cytotoxic potential of a compound.

Comparative Analysis: Neuroprotective Potential

For the evaluation of its neuroprotective effects, we will compare 1-(difluoromethyl)-6,7-dimethoxyisoquinoline with Riluzole , a drug used to treat amyotrophic lateral sclerosis (ALS) that exhibits neuroprotective properties.

Compound	Cell Model	Neuroprotective Effect	Mechanism of Action	Reference
1-(Difluoromethyl)-6,7-dimethoxyisoquinoline	SH-SY5Y (Neuroblastoma)	Hypothetical: Reduction of Oxidative Stress-Induced Cell Death	Hypothetical: NRF2 Pathway Activation	N/A
Riluzole	SH-SY5Y (Neuroblastoma)	Attenuation of glutamate- and oxidative stress-induced toxicity	Modulation of glutamate signaling, Inhibition of voltage-gated sodium channels	[10][11]

Rationale for Comparison: Riluzole is a clinically relevant neuroprotective agent, making it a suitable comparator for a novel compound with potential applications in neurodegenerative diseases.

Causality Behind Experimental Choices: The SH-SY5Y cell line is a widely used model for neuroprotective studies. The assessment of the compound's ability to mitigate oxidative stress-induced cell death is a common and relevant endpoint for evaluating neuroprotective potential.

Experimental Protocols for Validation

To ensure the trustworthiness and reproducibility of the findings, detailed and validated experimental protocols are essential.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC₅₀) of a test compound against cancer cell lines.

Workflow Diagram:

Caption: Workflow for determining IC₅₀ values using the MTT assay.

Step-by-Step Methodology:

• Cell Culture: Culture MCF-7 or A549 cells in DMEM/F-12 medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of 1-(difluoromethyl)-6,7-dimethoxyisoquinoline and Doxorubicin in the culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48 hours.

• MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values using non-linear regression analysis.[9][12]

Protocol 2: In Vitro Neuroprotection Assessment (Lactate Dehydrogenase (LDH) Assay)

This protocol measures the release of LDH from damaged cells as an indicator of cytotoxicity and the neuroprotective effect of a compound against an oxidative insult.

Workflow Diagram:

Caption: Workflow for assessing neuroprotection using the LDH assay.

Step-by-Step Methodology:

• Cell Culture: Culture SH-SY5Y cells in DMEM/F-12 medium as described in Protocol 1.

• Cell Seeding: Seed cells into 96-well plates at a density of 10,000 cells/well and allow them to differentiate for 5-7 days.

• Pre-treatment: Treat the cells with various concentrations of 1-(difluoromethyl)-6,7-dimethoxyisoquinoline or Riluzole for 2 hours.

• Oxidative Insult: Induce oxidative stress by adding hydrogen peroxide (H₂O₂) to a final concentration of 100 µM. Include a control group without H₂O₂.

• Incubation: Incubate the plates for 24 hours.

• LDH Measurement: Collect the cell culture supernatant and measure LDH activity using a commercially available LDH cytotoxicity assay kit according to the manufacturer's instructions.

• Absorbance Reading: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity and the neuroprotective effect of the compounds by comparing the LDH release in treated cells to that in control and H₂O₂-treated cells.[11][13]

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which a drug lead exerts its effects is crucial for its development.

Hypothesized Anticancer Mechanism of Action

Based on the known activities of isoquinoline derivatives, 1-(difluoromethyl)-6,7-dimethoxyisoquinoline is hypothesized to induce apoptosis in cancer cells through the modulation of key signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in cancer.[6]

PI3K/Akt Signaling Pathway Diagram:

Caption: Hypothesized inhibition of the PI3K/Akt pathway by the lead compound.

Hypothesized Neuroprotective Mechanism of Action

The neuroprotective effects of 1-(difluoromethyl)-6,7-dimethoxyisoquinoline are postulated to be mediated through the activation of the NRF2 antioxidant response pathway. NRF2 is a transcription factor that regulates the expression of antioxidant proteins, protecting cells from oxidative damage.[14]

NRF2 Signaling Pathway Diagram:

Caption: Hypothesized activation of the NRF2 antioxidant pathway.

Conclusion and Future Directions

The analysis presented in this guide strongly suggests that 1-(difluoromethyl)-6,7-dimethoxyisoquinoline is a promising drug lead with potential applications in both oncology and neuroprotection. The presence of the difluoromethyl group is anticipated to confer favorable pharmacokinetic properties, while the isoquinoline scaffold provides a versatile platform for interacting with multiple biological targets.

Further in-depth studies are warranted to fully elucidate its mechanism of action, including target identification and validation. Comprehensive in vivo studies in relevant animal models will be essential to evaluate its efficacy, safety, and pharmacokinetic profile. The detailed experimental protocols provided herein offer a robust framework for conducting these pivotal next steps in the drug development process. The continued exploration of fluorinated isoquinolines holds significant promise for the discovery of novel and effective therapeutics for a range of challenging diseases.

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A Head-to-Head Comparison of Synthetic Routes to 5-(Difluoromethyl)isoquinoline: A Guide for Researchers

The introduction of fluorine-containing functional groups into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, often imparting desirable pharmacokinetic and metabolic properties. The difluoromethyl group (CHF₂), in particular, serves as a lipophilic bioisostere for hydroxyl and thiol moieties, enhancing metabolic stability and membrane permeability. 5-(Difluoromethyl)isoquinoline is a valuable building block in drug discovery, and its efficient synthesis is of paramount importance. This guide provides a head-to-head comparison of two plausible synthetic routes to this target molecule, offering detailed experimental protocols and a critical analysis of their respective advantages and disadvantages.

Introduction to Synthetic Strategies

The synthesis of 5-(difluoromethyl)isoquinoline can be approached from two primary perspectives: the construction of the isoquinoline core with the difluoromethyl group already in place, or the late-stage introduction of the difluoromethyl moiety onto a pre-formed isoquinoline scaffold. This guide will focus on the latter, more convergent approach, which allows for greater flexibility and access to analogues. We will explore two distinct strategies starting from readily available 5-substituted isoquinolines:

• Route A: Deoxofluorination of Isoquinoline-5-carbaldehyde. This classic approach involves the conversion of a carbonyl group to a difluoromethyl group using a deoxofluorinating agent.

• Route B: Copper-Catalyzed Difluoromethylation of 5-Bromoisoquinoline. This modern cross-coupling strategy leverages transition-metal catalysis to directly install the difluoromethyl group.

Route A: Deoxofluorination of Isoquinoline-5-carbaldehyde

This synthetic pathway hinges on the conversion of the aldehyde functionality at the C5 position of the isoquinoline ring into the target difluoromethyl group. The key transformation is a deoxofluorination reaction, typically employing reagents such as diethylaminosulfur trifluoride (DAST).

Conceptual Workflow

Caption: Workflow for Route A: Deoxofluorination.

Experimental Protocol

Step 1: Synthesis of Isoquinoline-5-carbaldehyde

While isoquinoline-5-carbaldehyde is commercially available, it can also be synthesized from 5-bromoisoquinoline via a lithium-halogen exchange followed by quenching with N,N-dimethylformamide (DMF).

Materials:

• 5-Bromoisoquinoline

• n-Butyllithium (n-BuLi) in hexanes

• N,N-Dimethylformamide (DMF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 5-bromoisoquinoline (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (1.1 eq) dropwise.

• Stir the resulting mixture at -78 °C for 1 hour.

• Add anhydrous DMF (1.5 eq) dropwise and continue stirring at -78 °C for another hour.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford isoquinoline-5-carbaldehyde.

Step 2: Deoxofluorination to 5-(Difluoromethyl)isoquinoline

Materials:

• Isoquinoline-5-carbaldehyde

• Diethylaminosulfur trifluoride (DAST) or an alternative deoxofluorinating agent (e.g., Deoxo-Fluor®)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve isoquinoline-5-carbaldehyde (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DAST (1.2 eq) to the stirred solution. Caution: DAST is toxic and moisture-sensitive. Handle in a well-ventilated fume hood.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution at 0 °C.

• Separate the organic layer and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-(difluoromethyl)isoquinoline.

Discussion

Advantages:

• Convergent Approach: Utilizes a readily available or easily synthesized starting material.

• Well-Established Chemistry: Deoxofluorination of aldehydes is a widely used and understood transformation.

Disadvantages:

• Hazardous Reagents: DAST is toxic and requires careful handling.

• Stoichiometric Waste: The reaction generates stoichiometric amounts of sulfur-containing byproducts.

• Potential for Side Reactions: Over-fluorination to a trifluoromethyl group or other side reactions can occur if not carefully controlled.

Route B: Copper-Catalyzed Difluoromethylation of 5-Bromoisoquinoline

This contemporary approach employs a transition-metal-catalyzed cross-coupling reaction to directly install the difluoromethyl group onto the isoquinoline core. This method benefits from the rapid advancements in C-F bond formation methodologies.

Conceptual Workflow

Caption: Workflow for Route B: Copper-Catalyzed Difluoromethylation.

Experimental Protocol

Materials:

• 5-Bromoisoquinoline[1][2]

• (Difluoromethyl)trimethylsilane (TMSCF₂H) or a pre-formed difluoromethylzinc reagent

• Copper(I) iodide (CuI)

• Potassium fluoride (KF) or cesium fluoride (CsF)

• Anhydrous N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

Procedure:

• To a reaction vessel, add 5-bromoisoquinoline (1.0 eq), CuI (0.1-0.2 eq), and KF or CsF (2.0 eq) under an inert atmosphere.

• Add anhydrous DMF or DMSO as the solvent.

• Add the difluoromethylating agent, such as TMSCF₂H (2.0-3.0 eq).

• Heat the reaction mixture to 80-120 °C and stir for 12-24 hours. Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 5-(difluoromethyl)isoquinoline.

Discussion

Advantages:

• Direct C-H Functionalization Analogue: This method directly converts a C-Br bond to a C-CF₂H bond.

• Milder Conditions (Potentially): Compared to some deoxofluorination methods, catalytic approaches can sometimes offer milder reaction conditions.

• Improved Atom Economy (Potentially): Catalytic processes are generally more atom-economical than stoichiometric reactions.

Disadvantages:

• Catalyst Sensitivity: The efficiency of the reaction can be sensitive to the choice of catalyst, ligand, and reaction conditions.

• Reagent Availability and Stability: Some difluoromethylating agents can be expensive or require careful handling.

• Optimization Required: Cross-coupling reactions often require significant optimization of parameters such as solvent, temperature, and catalyst loading for a new substrate.

Head-to-Head Comparison

Feature	Route A: Deoxofluorination	Route B: Copper-Catalyzed Difluoromethylation
Starting Material	Isoquinoline-5-carbaldehyde	5-Bromoisoquinoline
Key Transformation	Aldehyde to difluoromethyl	C-Br to C-CF₂H
Reagents	Stoichiometric DAST	Catalytic Cu(I), difluoromethylating agent
Safety Concerns	High (toxic, moisture-sensitive reagent)	Moderate (metal catalyst, potentially sensitive reagents)
Byproducts	Stoichiometric sulfur-based waste	Catalytic and stoichiometric byproducts
Scalability	Can be challenging due to reagent cost and safety	Potentially more scalable with optimized conditions
Predictability	Generally predictable outcome	May require significant optimization

Characterization Data for 5-(Difluoromethyl)isoquinoline

Successful synthesis of the target compound should be confirmed by standard analytical techniques. While specific experimental data for 5-(difluoromethyl)isoquinoline is not widely published, the expected spectral characteristics would be:

• ¹H NMR: The spectrum would show characteristic signals for the isoquinoline core protons. The difluoromethyl proton would appear as a triplet due to coupling with the two fluorine atoms.

• ¹⁹F NMR: A doublet would be expected for the two equivalent fluorine atoms, coupled to the single proton of the difluoromethyl group.

• ¹³C NMR: The carbon of the difluoromethyl group would appear as a triplet due to one-bond coupling with the two fluorine atoms.

• Mass Spectrometry: The molecular ion peak corresponding to the mass of 5-(difluoromethyl)isoquinoline would be observed.

Conclusion

Both Route A and Route B present viable strategies for the synthesis of 5-(difluoromethyl)isoquinoline. The choice between the two will largely depend on the specific resources and expertise available in the laboratory.

• Route A (Deoxofluorination) is a more traditional approach that may be favored if the starting aldehyde is readily available and the laboratory is well-equipped to handle hazardous fluorinating agents. Its predictability is a significant advantage.

• Route B (Copper-Catalyzed Difluoromethylation) represents a more modern and potentially more elegant solution. It avoids the use of highly toxic stoichiometric reagents but may require more extensive optimization to achieve high yields. This route is particularly attractive for the synthesis of a library of analogues, given the wide availability of functionalized aryl halides.

For researchers embarking on the synthesis of 5-(difluoromethyl)isoquinoline, a careful evaluation of these factors is crucial for selecting the most appropriate and efficient synthetic route.

References

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of 5-(Difluoromethyl)isoquinoline-Based Compounds

Abstract

The 5-(difluoromethyl)isoquinoline scaffold is a privileged structure in modern medicinal chemistry, particularly in the development of novel protein kinase inhibitors.[1] While optimizing for on-target potency is a primary goal, ensuring selectivity across the human kinome is paramount for mitigating off-target toxicities and improving therapeutic index.[2][3][4] This guide provides a comprehensive, technically-grounded comparison of methodologies for profiling the cross-reactivity of a hypothetical lead compound, DFI-892 , a potent inhibitor of Aurora Kinase A. We will compare its selectivity profile against established benchmarks: the promiscuous inhibitor Staurosporine and the clinically-approved, more selective inhibitor Imatinib. This document outlines the causality behind our multi-tiered experimental strategy, presents detailed protocols, and interprets the resulting data to guide critical decisions in the drug development pipeline.

The Imperative of Selectivity in Kinase Inhibitor Development

Protein kinases, comprising a family of over 500 enzymes, regulate a vast array of cellular processes.[5][6] Their dysregulation is a hallmark of numerous diseases, most notably cancer.[5] However, the high degree of conservation in the ATP-binding site across the kinome presents a significant challenge for developing selective inhibitors.[3][7][8] A lack of selectivity, often termed promiscuity, can lead to inhibition of unintended kinases, resulting in off-target effects and adverse drug reactions that are a major cause of clinical trial failures.[3][4][9][10]

Therefore, early and comprehensive cross-reactivity profiling is not merely a characterization step but a critical, self-validating system to:

• Identify liabilities: Uncover potential off-target interactions early in the discovery phase.[9][10][11]

• Guide medicinal chemistry: Provide clear structure-activity relationship (SAR) data to rationally design more selective compounds.[12]

• Predict clinical outcomes: De-risk candidates by building a predictive model of their potential side-effect profile.[11]

Our strategy employs a tiered approach, moving from broad, high-throughput screening to more physiologically relevant cellular assays.

Comparative Profiling Strategy: Workflow and Rationale

To build a robust selectivity profile for our lead compound, DFI-892, we employ a three-pronged approach. This workflow ensures we assess not only biochemical interactions but also confirm target engagement within a native cellular environment.

Caption: Multi-tiered workflow for comprehensive cross-reactivity profiling.

Methodologies & Experimental Protocols

Scientific integrity demands reproducible and verifiable methods. Here we provide detailed protocols for the key assays in our workflow.

Tier 1: KINOMEscan® Biochemical Profiling

Causality: We begin with a broad biochemical screen to understand the full range of potential kinase interactions in an unbiased, ATP-independent manner. The KINOMEscan® platform is a competition binding assay that measures the ability of a compound to displace a ligand from the kinase active site.[13][14] This method provides true thermodynamic dissociation constants (Kd), which are more robust for SAR analysis than IC50 values derived from enzymatic assays.[13]

Protocol: KINOMEscan® Profiling (Adapted from Eurofins Discovery protocols) [13][14][15]

• Compound Preparation: Test compounds (DFI-892, Staurosporine, Imatinib) are prepared as 100x stocks in 100% DMSO.

• Assay Reaction: Kinase-tagged T7 phage, an immobilized active-site directed ligand, and the test compound are combined in a multi-well plate. The reaction is incubated for 1 hour at room temperature to reach equilibrium.

• Ligand Capture: The mixture is passed over a streptavidin-coated matrix to capture the immobilized ligand and any bound kinase. Unbound kinase is washed away.

• Quantification: The amount of kinase captured on the solid support is measured using quantitative PCR (qPCR) of the DNA tag.[13] A lower qPCR signal indicates the test compound successfully displaced the kinase from the immobilized ligand.

• Primary Screen: A single concentration (1 µM) is used to screen against a panel of 468 kinases. Results are reported as '% Control', where lower numbers indicate stronger binding.

• Kd Determination: For interactions showing >65% inhibition in the primary screen, an 11-point, 3-fold serial dilution is performed to generate a binding curve and calculate the dissociation constant (Kd).

Tier 2: Cellular Thermal Shift Assay (CETSA®)

Causality: A compound's activity in a biochemical assay does not guarantee it will engage its target in the complex milieu of a living cell. CETSA directly measures drug-protein interactions in intact cells, providing crucial evidence of target engagement under more physiological conditions.[16][17][18] The principle is that ligand binding stabilizes a target protein, increasing its resistance to thermal denaturation.[17][19]

Protocol: CETSA® for Target Engagement (Adapted from Molina et al., 2013) [17]

• Cell Culture & Treatment: HCT116 cells are cultured to ~80% confluency. Cells are treated with the test compound (at 10x the biochemical Kd) or vehicle (DMSO) for 2 hours.

• Heating Step: Cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40°C to 64°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.[16][20]

• Cell Lysis: Cells are lysed via three freeze-thaw cycles using liquid nitrogen.

• Separation of Fractions: The lysate is centrifuged at 20,000 x g for 20 minutes to separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated, denatured proteins.[20]

• Protein Quantification: The supernatant (soluble fraction) is collected. The concentration of the target protein (Aurora Kinase A) and a known off-target (e.g., DDR1) is quantified using standard Western Blotting or ELISA.

• Data Analysis: The amount of soluble protein at each temperature is plotted to generate a melting curve. A shift in the curve to a higher temperature in the drug-treated sample indicates target stabilization and therefore, engagement.[19] An Isothermal Dose-Response (ITDR) experiment is then performed at a fixed temperature to quantify the potency of engagement in the cellular environment.

Results: A Comparative Analysis

The data gathered from our multi-tiered approach allows for a direct comparison of the selectivity of DFI-892 against our benchmarks.

Biochemical Selectivity Profile

The primary KINOMEscan® screen identifies all potential interactors. The selectivity can be quantified using a Selectivity Score (S-Score), which represents the number of kinases bound divided by the total number of kinases tested. A lower S-Score indicates higher selectivity.

Table 1: KINOMEscan® Selectivity Profile at 1 µM

Compound	Primary Target	S-Score (S(35))¹	Key Off-Targets (% Inhibition > 65%)
DFI-892	Aurora Kinase A	0.021 (10/468)	DDR1, ABL1 (T315I), FLT3
Staurosporine	Pan-Kinase	0.470 (220/468)	Widespread across kinome

| Imatinib | ABL1 | 0.032 (15/468) | KIT, PDGFRα, DDR1 |

¹S(35) indicates the number of kinases with % inhibition > 65% at 1 µM.

Interpretation: DFI-892 demonstrates high biochemical selectivity, superior to that of Imatinib. Staurosporine, as expected, is highly promiscuous. The key off-targets for DFI-892 are identified as the Discoidin Domain Receptor 1 (DDR1), a mutant form of ABL1, and FLT3, which must be investigated further.

Potency (Kd) Against On- and Off-Targets

Table 2: Comparative Potency (Kd, nM) of Lead and Benchmarks

Kinase Target	DFI-892 (Kd, nM)	Imatinib (Kd, nM)	Staurosporine (Kd, nM)
Aurora Kinase A	2.1	>10,000	5.8
ABL1	5,200	15.4	7.1
ABL1 (T315I)	89.5	>10,000	6.9
DDR1	112.0	250.0	11.2
KIT	>10,000	95.0	8.5

| PDGFRα | >10,000 | 110.0 | 12.3 |

Interpretation: DFI-892 is a highly potent Aurora Kinase A inhibitor. Its potency against the primary off-target, the Imatinib-resistant ABL1(T315I) mutant, is noteworthy and warrants further investigation. The >2000-fold selectivity window between Aurora A and wild-type ABL1 is excellent. The off-target activity against DDR1 is confirmed but is over 50-fold weaker than the primary target.

Cellular Target Engagement and Safety Panel

CETSA results confirmed robust engagement of Aurora Kinase A by DFI-892 in HCT116 cells, with a significant thermal shift of +8.2°C at 1 µM. A smaller, but measurable, shift of +2.5°C was observed for DDR1, confirming this off-target interaction occurs in a cellular context. No significant hits (<50% inhibition at 10 µM) were observed for DFI-892 in the Eurofins SafetyScreen44™ panel, suggesting a low risk of interaction with common safety-related GPCRs, ion channels, and transporters.[12]

Discussion: Synthesizing the Data for Decision-Making

The cross-reactivity profile of a drug candidate is a complex mosaic of data. The true expertise lies in synthesizing these pieces into a coherent, actionable picture.

Caption: Decision-making matrix based on integrated profiling data.

• Expertise & Causality: Our data shows DFI-892 is a potent and highly selective Aurora Kinase A inhibitor. The biochemical data (KINOMEscan®) provided a broad, unbiased map of potential interactions, while the cellular data (CETSA®) validated that the most significant of these interactions occur in a physiological context. This dual validation is a cornerstone of a trustworthy profiling campaign.

• Interpreting Off-Targets:

  • ABL1(T315I): The sub-100 nM activity against the T315I "gatekeeper" mutant of ABL1 is a fascinating result. While an off-target in the context of an Aurora A program, this polypharmacology could be therapeutically beneficial in specific cancer types, such as Chronic Myeloid Leukemia (CML) resistant to other inhibitors. This warrants further exploration in dedicated cellular models.

  • DDR1: Inhibition of DDR1 is a potential liability, as this kinase has been implicated in fibrosis. The ~50-fold selectivity window is reasonably good, but this off-target activity must be tracked. The next step is to use medicinal chemistry to rationally design new analogs that retain Aurora A potency while eliminating DDR1 activity, guided by structural biology.[21]

Conclusion

This guide demonstrates a robust, multi-tiered strategy for the cross-reactivity profiling of 5-(difluoromethyl)isoquinoline-based kinase inhibitors. By integrating high-throughput biochemical screening with cellular target engagement assays and broad safety panels, we can build a comprehensive and predictive understanding of a compound's selectivity. Our analysis of DFI-892 reveals a promising lead candidate with high on-target potency and a manageable off-target profile. The data provides clear, actionable insights, enabling informed decisions to either advance the compound, guide its further optimization, or explore its potential in new therapeutic indications. This rigorous, evidence-based approach is essential for minimizing late-stage attrition and developing safer, more effective medicines.[9][10]

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A Researcher's Guide to Confirming the Mechanism of Action of 5-(Difluoromethyl)isoquinoline Analogs

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of pharmacological activities, including anticancer, anti-inflammatory, and enzyme inhibitory actions.[1][2] A novel class of these compounds, 5-(difluoromethyl)isoquinoline (5-DFMI) analogs, has emerged as a promising area of investigation. However, progressing these molecules through the drug discovery pipeline is critically dependent on a robust and unambiguous determination of their mechanism of action (MoA).

This guide provides a comprehensive, multi-faceted strategy for researchers to confirm the MoA of 5-DFMI analogs. We will move beyond simple primary screens to build a self-validating cascade of experiments, from initial biochemical verification to definitive confirmation of target engagement and downstream pathway effects in a cellular environment. For the purpose of this guide, we will proceed with the hypothesis that our lead 5-DFMI analog, DFMI-7 , acts as a selective inhibitor of a putative target, Kinase X , which is a component of the PI3K/AKT signaling pathway.[2][3]

Phase 1: Biochemical Validation of the Putative Target

Expertise & Experience: The Rationale for Starting in vitro

Before investing in complex cellular assays, it is imperative to confirm direct, specific interaction between the small molecule and its purified putative protein target. Biochemical assays provide a clean, simplified system to quantify inhibitory potency (e.g., IC50) and selectivity without confounding variables like cell permeability or off-target cellular toxicity.[4] This initial step ensures that the compound is biochemically active against the intended target and provides a baseline potency value for comparison with cellular data.

Key Experiment 1: In Vitro Kinase Inhibition & Selectivity Profiling

The first step is to quantify the inhibitory activity of DFMI-7 against recombinant Kinase X. A common and robust method is a luminescence-based kinase assay that measures ATP consumption.

Comparative Data: Potency and Selectivity of DFMI-7

Compound	Target Kinase	IC50 (nM)	Kinase Family Member A	IC50 (nM)	Kinase Family Member B	IC50 (nM)	Selectivity Ratio (A/Target)	Selectivity Ratio (B/Target)
DFMI-7	Kinase X	15	Kinase A	>10,000	Kinase B	1,500	>667	100
Staurosporine	Kinase X	5	Kinase A	10	Kinase B	8	2	1.6
Alternative Cmpd	Kinase X	50	Kinase A	2,000	Kinase B	5,000	40	100

This table illustrates hypothetical data where DFMI-7 shows potent and selective inhibition of Kinase X compared to a non-selective control (Staurosporine) and another potential inhibitor.

Workflow for Initial Biochemical Validation

Caption: Workflow for biochemical validation of 5-DFMI analogs.

Protocol 1: Luminescence-Based Kinase Inhibition Assay

• Reagents: Recombinant Kinase X, appropriate substrate peptide, ATP, kinase assay buffer, DFMI-7 (and controls) in DMSO, and a commercial luminescence kinase assay kit.

• Preparation: Prepare serial dilutions of DFMI-7 in DMSO, then dilute into kinase assay buffer. The final DMSO concentration should be kept constant (e.g., <1%) across all wells.

• Kinase Reaction: In a 384-well plate, add 5 µL of the compound dilution, 10 µL of a Kinase X/substrate mix, and initiate the reaction by adding 10 µL of ATP solution. Incubate for 1 hour at room temperature.

• Detection: Add 25 µL of the detection reagent, which quantifies the amount of remaining ATP. Incubate for another hour.

• Measurement: Read the luminescence on a plate reader.

• Analysis: Convert luminescence to percent inhibition relative to DMSO (0% inhibition) and no-enzyme (100% inhibition) controls. Plot inhibition versus compound concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Phase 2: Confirming Target Engagement in a Cellular Environment

Trustworthiness: The Need for In-Cell Validation

A compound's biochemical potency does not guarantee it will engage its target in the complex milieu of a living cell.[5] Cell permeability, active efflux pumps, and intracellular metabolism can all prevent a compound from reaching its target. Therefore, directly measuring target engagement within intact cells is a critical step for validating the MoA.[6] The Cellular Thermal Shift Assay (CETSA®) is a powerful, label-free method to confirm this physical interaction.[7][8]

Key Experiment 2: Cellular Thermal Shift Assay (CETSA®)

CETSA is based on the principle that a protein's thermal stability increases when a ligand is bound to it.[8] By heating intact cells treated with a compound and then measuring the amount of soluble target protein remaining, we can directly infer target engagement.[7][9]

Comparative Data: Thermal Stabilization of Kinase X by DFMI-7

Treatment	Temperature (°C)	Soluble Kinase X (% of 37°C Control)
Vehicle (DMSO)	37	100%
48	85%
51	55%
54	20%
57	5%
DFMI-7 (1 µM)	37	100%
48	98%
51	92%
54	75%
57	40%

This table shows hypothetical CETSA data. The presence of DFMI-7 significantly increases the amount of soluble Kinase X at elevated temperatures, indicating direct binding and stabilization.

Protocol 2: CETSA for Kinase X Target Engagement

• Cell Treatment: Culture cells (e.g., a cancer cell line known to express Kinase X) and treat with either vehicle (DMSO) or varying concentrations of DFMI-7 for 2 hours at 37°C.[10]

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 37°C to 65°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C.[9]

• Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer without detergents that would disrupt protein aggregates.

• Separation: Separate the soluble fraction (containing non-denatured proteins) from the precipitated aggregates by high-speed centrifugation.[7]

• Detection: Analyze the amount of soluble Kinase X in the supernatant using a detection method like Western blotting or ELISA.[11]

• Analysis: Plot the percentage of soluble Kinase X against the temperature for both vehicle and DFMI-7 treated samples to generate melting curves. A rightward shift in the curve for the DFMI-7 sample indicates thermal stabilization and thus, target engagement.[12]

Phase 3: Linking Target Engagement to Cellular Phenotype

Authoritative Grounding: Validating the Downstream Pathway

Confirming that DFMI-7 binds to Kinase X is crucial, but to establish a complete MoA, we must demonstrate that this binding event leads to the expected functional consequence. If Kinase X is part of the PI3K/AKT signaling pathway, its inhibition should lead to a measurable decrease in the phosphorylation of its known downstream substrate, Protein S.[13] Western blotting is the gold-standard technique for this type of analysis.[14][15]

Key Experiment 3: Western Blot Analysis of Substrate Phosphorylation

This experiment directly tests the functional impact of Kinase X inhibition by DFMI-7. A reduction in the phosphorylation of Protein S (p-Protein S) that correlates with the dose of DFMI-7 provides strong evidence for the proposed MoA.

Comparative Data: Inhibition of Downstream Signaling

Treatment	DFMI-7 Conc. (µM)	p-Protein S Level (Normalized to Total Protein S)
Vehicle (DMSO)	0	1.00
DFMI-7	0.01	0.85
DFMI-7	0.1	0.45
DFMI-7	1.0	0.15
DFMI-7	10.0	0.12
Alternative Cmpd	1.0	0.65

This table illustrates a dose-dependent decrease in the phosphorylation of Protein S upon treatment with DFMI-7, a stronger effect than seen with a competitor compound.

Proposed Signaling Pathway and Point of Inhibition

Caption: Inhibition of Kinase X by DFMI-7 blocks substrate phosphorylation.

Protocol 3: Quantitative Western Blotting

• Cell Treatment & Lysis: Treat cells with a dose-response of DFMI-7 for an appropriate time (e.g., 4 hours). Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate 20-30 µg of each lysate by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with a primary antibody specific for p-Protein S overnight at 4°C.

  • Wash the membrane and incubate with a secondary HRP-conjugated antibody for 1 hour at room temperature.

  • To validate, strip the membrane and re-probe with an antibody for total Protein S and a loading control (e.g., GAPDH).

• Detection & Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities and normalize the p-Protein S signal to the total Protein S signal for each sample.[16]

Conclusion: A Triad of Evidence for a Confident MoA

By systematically applying this three-phase approach, researchers can build a robust, self-validating case for the mechanism of action of 5-(difluoromethyl)isoquinoline analogs. This triad of evidence—biochemical potency, direct cellular target engagement, and functional downstream pathway modulation—provides the high-confidence data required for publication, grant applications, and further advancement of these promising compounds in the drug discovery process. This rigorous methodology minimizes the risk of pursuing compounds with ambiguous or incorrect MoAs, ultimately saving time and resources.

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• Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. National Institutes of Health. Available from: [Link]

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• Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. MDPI. Available from: [Link]

• Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. National Institutes of Health. Available from: [Link]

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A Comparative Guide to the Molecular Docking of Fluorinated vs. Non-Fluorinated Isoquinolines

For Researchers, Scientists, and Drug Development Professionals

The Rationale: Why Fluorinate Isoquinolines?

The isoquinoline scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds, including anticancer, antimicrobial, and antiviral agents.[1][2] Strategic chemical modification of this core structure is a cornerstone of drug discovery. One of the most powerful strategies in the medicinal chemist's toolkit is fluorination.

The introduction of fluorine, the most electronegative element, into a drug candidate can profoundly and often beneficially alter its properties.[3] These modifications are not always predictable but can lead to significant improvements in:

• Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic and hydrogen-bond interactions with protein targets.[4][5] It can also influence the acidity/basicity of nearby functional groups, tuning interactions within the binding pocket.[6]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can increase the drug's half-life and bioavailability.[4]

• Lipophilicity and Permeability: Fluorination generally increases lipophilicity, which can enhance a molecule's ability to cross cellular membranes.[6] This property must be carefully balanced to maintain adequate solubility.

• Conformational Control: The small size of fluorine means it rarely introduces significant steric hindrance.[5] However, its electronic properties can alter the conformation of a molecule, potentially pre-organizing it for a more favorable binding pose.[7]

This guide will use a hypothetical comparative docking study to illustrate these principles, focusing on a fluorinated isoquinoline derivative and its non-fluorinated parent compound against a relevant protein target.

Experimental Design: A Self-Validating Docking Workflow

To ensure the scientific integrity of a comparative docking study, a rigorous and self-validating workflow is essential. The causality behind each step is as important as the step itself. We will use Autodock Vina, a widely used and validated open-source docking program, for this demonstration.[8][9]

Below is a diagram of our comprehensive workflow, designed to minimize bias and produce reproducible results.

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Assessing the Off-Target Profile of Novel Kinase Inhibitors: A Comparative Guide for 5-(Difluoromethyl)isoquinoline

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, the pursuit of target specificity is paramount. While a compound's on-target efficacy is the primary goal, its off-target interactions can lead to unforeseen toxicity or even reveal new therapeutic opportunities.[1][2] This guide provides a comprehensive framework for assessing the off-target effects of a novel investigational compound, using the hypothetical kinase inhibitor 5-(Difluoromethyl)isoquinoline as a case study. We will compare its hypothetical performance against established kinase inhibitors and detail the experimental methodologies crucial for a thorough evaluation.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous biologically active compounds.[3][4] The introduction of a difluoromethyl group can enhance metabolic stability and cell permeability, making 5-(Difluoromethyl)isoquinoline a promising, albeit uncharacterized, candidate for kinase inhibition.[5] This guide is intended for researchers, scientists, and drug development professionals dedicated to the rigorous and objective assessment of new chemical entities.

The Critical Importance of Off-Target Profiling

Off-target effects occur when a drug binds to proteins other than its intended therapeutic target, potentially leading to adverse effects and compromising the drug's safety and efficacy.[1] Early and comprehensive off-target profiling is therefore not just a regulatory hurdle but a critical step in drug development that can save significant time and resources by identifying problematic compounds early in the pipeline.[1][6]

Comparative Analysis: A Framework for Evaluation

To contextualize the off-target profile of 5-(Difluoromethyl)isoquinoline, we will compare its hypothetical data with that of two well-characterized kinase inhibitors:

• Compound A (Highly Selective): A well-established inhibitor known for its high selectivity for a specific kinase, serving as a benchmark for an ideal off-target profile.

• Compound B (Moderately Selective): An inhibitor with known, clinically manageable off-target effects, representing a more common scenario in drug development.

This comparative approach allows for a more nuanced interpretation of the experimental data, moving beyond a simple "on-target vs. off-target" dichotomy to a more realistic assessment of a compound's overall selectivity and potential clinical utility.

Methodologies for Comprehensive Off-Target Screening

A multi-pronged approach is essential for a thorough assessment of off-target effects. Here, we detail two gold-standard methodologies: Kinase Selectivity Profiling and the Cellular Thermal Shift Assay (CETSA).

Kinase Selectivity Profiling

This technique assesses the activity of a compound against a broad panel of kinases, providing a comprehensive overview of its selectivity across the kinome.[7][8][9] The data generated allows for the calculation of a selectivity score, offering a quantitative measure of a compound's specificity.

Experimental Workflow: Kinase Selectivity Profiling

Caption: Workflow for Kinase Selectivity Profiling.

Hypothetical Data Summary: Kinase Selectivity Profiling

Compound	On-Target IC50 (nM)	Number of Off-Target Hits (>50% inhibition at 1µM)	Selectivity Score (S-score at 1µM)
5-(Difluoromethyl)isoquinoline	15	8	0.08
Compound A (Highly Selective)	10	1	0.01
Compound B (Moderately Selective)	25	15	0.15

This data is hypothetical and for illustrative purposes only.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in a cellular context.[10][11][12][13] It relies on the principle that a protein's thermal stability increases upon ligand binding.[13][14] This assay can confirm that a compound interacts with its intended target within the complex environment of a cell and can also be adapted to identify novel off-targets.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Hypothetical Data Summary: CETSA

Compound	Target Protein	Thermal Shift (ΔTm) with 10µM Compound
5-(Difluoromethyl)isoquinoline	On-Target Kinase	+4.2°C
5-(Difluoromethyl)isoquinoline	Off-Target Protein X	+2.5°C
Vehicle Control	On-Target Kinase	No significant shift

This data is hypothetical and for illustrative purposes only.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, detailed protocols are essential.

Protocol 1: Kinase Selectivity Profiling using ADP-Glo™ Assay

This protocol is adapted for a 96-well plate format and utilizes the luminescent ADP-Glo™ Kinase Assay.[7]

Materials:

• Kinase panel (e.g., Promega Kinase Selectivity Profiling System)

• ADP-Glo™ Kinase Assay kit

• 5-(Difluoromethyl)isoquinoline and comparator compounds

• Appropriate kinase buffers and substrates

• 96-well plates

• Multichannel pipettes

• Plate reader with luminescence detection

Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of each compound in DMSO. The final concentration in the assay will be 100-fold lower.

• Kinase Reaction: a. To each well of a 96-well plate, add 5 µL of the kinase/buffer/substrate mix. b. Add 0.5 µL of the compound dilutions. c. Add 5 µL of 10X ATP solution to initiate the reaction. d. Incubate at room temperature for 60 minutes.

• ADP-Glo™ Reagent Addition: a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. b. Incubate at room temperature for 40 minutes.

• Kinase Detection Reagent Addition: a. Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate a luminescent signal. b. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: a. Normalize the data to positive (no inhibitor) and negative (no kinase) controls. b. Plot the percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 values.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol describes a classic CETSA experiment followed by Western blot analysis.

Materials:

• Cultured cells expressing the target kinase

• 5-(Difluoromethyl)isoquinoline

• PBS and cell lysis buffer with protease inhibitors

• PCR tubes or strips

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blotting reagents and equipment

• Antibody specific to the target kinase

Procedure:

• Cell Treatment: a. Seed cells in a culture dish and grow to ~80% confluency. b. Treat the cells with the desired concentration of 5-(Difluoromethyl)isoquinoline or vehicle (DMSO) for 1-2 hours at 37°C.

• Harvesting and Aliquoting: a. Harvest the cells by scraping and resuspend in PBS. b. Aliquot 50 µL of the cell suspension into each of a series of PCR tubes.

• Heating: a. Place the PCR tubes in a thermal cycler. b. Heat the samples for 3 minutes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments). A no-heat control should be included.

• Cell Lysis and Fractionation: a. Subject the samples to three freeze-thaw cycles using liquid nitrogen and a 25°C water bath. b. Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the precipitated proteins.

• Sample Preparation for Western Blot: a. Carefully collect the supernatant (soluble fraction) from each tube. b. Determine the protein concentration of each sample. c. Prepare samples for SDS-PAGE by adding loading buffer and boiling.

• Western Blotting: a. Separate the proteins by SDS-PAGE and transfer to a PVDF membrane. b. Probe the membrane with a primary antibody against the target protein, followed by an appropriate HRP-conjugated secondary antibody. c. Detect the signal using a chemiluminescent substrate.

• Data Analysis: a. Quantify the band intensities for each temperature point. b. Normalize the intensities to the no-heat control. c. Plot the normalized intensity versus temperature to generate melting curves for both the vehicle- and compound-treated samples. d. Determine the melting temperature (Tm) for each curve and calculate the thermal shift (ΔTm).

Interpreting the Results and Moving Forward

The hypothetical data suggests that 5-(Difluoromethyl)isoquinoline is a potent on-target inhibitor but may have a broader off-target profile than a highly selective compound. The CETSA results confirm target engagement in a cellular context and identify a potential off-target protein for further investigation.

This multi-faceted approach to off-target profiling provides a robust foundation for decision-making in a drug discovery project. A less-than-perfect selectivity profile does not necessarily terminate a compound's development, but it does necessitate further investigation into the potential physiological consequences of the observed off-target interactions. By understanding a compound's complete interaction profile, researchers can better predict its potential for both therapeutic efficacy and adverse effects.

References

• Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. National Institutes of Health. Available at: [Link]

• Isoquinoline - Wikipedia. Wikipedia. Available at: [Link]

• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI. Available at: [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information. Available at: [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. National Institutes of Health. Available at: [Link]

• A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. PubMed Central. Available at: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. MDPI. Available at: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. National Center for Biotechnology Information. Available at: [Link]

• Kinase Selectivity Panels. Reaction Biology. Available at: [Link]

• Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones. National Center for Biotechnology Information. Available at: [Link]

• Full article: Off-target identification by chemical proteomics for the understanding of drug side effects. Taylor & Francis Online. Available at: [Link]

• Off-Target drug effects resulting in altered gene expression events with epigenetic and "Quasi-Epigenetic" origins. PubMed. Available at: [Link]

• Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available at: [Link]

• How to measure and minimize off-target effects... - YouTube. YouTube. Available at: [Link]

• Product Class 5: Isoquinolines. Thieme Connect. Available at: [Link]

• Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. bioRxiv. Available at: [Link]

• Synthesis and biological activities of 4-O-(difluoromethyl)-5-substituted-uracil nucleoside analogues. PubMed. Available at: [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [Link]

• (PDF) Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. ResearchGate. Available at: [Link]

• Off-Target Profiling. Creative Biolabs. Available at: [Link]

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• Protein kinase profiling assays: a technology review. PubMed. Available at: [Link]

• Description of the Mechanism of Positive Inotropic Action of the Isoquinoline Alkaloid F-18. Cardiology Research and Reports. Available at: [Link]

• KinaseProfiler Kinase Activity Profiling for Rapid Success. Eurofins Discovery. Available at: [Link]

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A Comparative Guide to the Synthesis of 5-(Difluoromethyl)isoquinoline: An Evaluation of Reproducibility and Practicality for Researchers

The incorporation of the difluoromethyl (CF₂H) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, offering a unique combination of properties that can enhance metabolic stability, lipophilicity, and target binding affinity.[1][2] 5-(Difluoromethyl)isoquinoline, in particular, represents a valuable building block for the development of novel therapeutics, leveraging the established biological significance of the isoquinoline core.[3] However, the synthesis of this specific isomer presents challenges, with no direct, single-step methods reported in the literature. This guide provides a comparative analysis of two plausible multi-step synthetic routes, offering researchers a comprehensive overview of their respective strengths and weaknesses to inform their synthetic strategy.

Introduction to the Synthetic Challenge

Direct C-H difluoromethylation of isoquinolines is notoriously unselective, often yielding a mixture of isomers. This lack of regioselectivity necessitates a more strategic, multi-step approach to obtain the pure 5-substituted product. This guide will dissect two primary strategies:

• Route 1: Post-functionalization of the Isoquinoline Core via a 5-Bromo Intermediate. This classic approach relies on the selective bromination of isoquinoline, followed by a transition-metal-catalyzed difluoromethylation.

• Route 2: Construction from a Pre-functionalized Benzene Ring. This strategy involves the synthesis of a benzene derivative bearing a difluoromethyl group (or a precursor) at the appropriate position, which is then elaborated to form the isoquinoline ring.

This guide will provide a detailed, step-by-step analysis of each route, complete with experimental protocols, a comparative data summary, and a discussion of the underlying chemical principles to empower researchers to make informed decisions for their specific needs.

Route 1: Synthesis via 5-Bromoisoquinoline Intermediate

This is arguably the more direct of the two multi-step approaches, leveraging the well-established chemistry of isoquinoline and subsequent cross-coupling reactions. The overall workflow is depicted below.

graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

A [label="Isoquinoline"]; B [label="5-Bromoisoquinoline"]; C [label="5-(Difluoromethyl)isoquinoline"];

A -> B [label=" Bromination (NBS, H₂SO₄)"]; B -> C [label=" Difluoromethylation (TMSCF₂H, Pd-catalyst)"]; }

Figure 1: Workflow for the synthesis of 5-(Difluoromethyl)isoquinoline via a 5-bromo intermediate.

Step 1: Synthesis of 5-Bromoisoquinoline

The selective bromination of isoquinoline at the 5-position is a critical first step. Direct bromination can be challenging, but a reliable method utilizing N-bromosuccinimide (NBS) in sulfuric acid has been reported.[4][5][6]

Causality Behind Experimental Choices: The use of concentrated sulfuric acid is crucial for activating the isoquinoline ring towards electrophilic substitution and for protonating the nitrogen, which directs the incoming electrophile to the 5- and 8-positions. Careful temperature control is necessary to favor the formation of the 5-bromo isomer over the 8-bromo isomer.[3] NBS is a convenient and safer source of electrophilic bromine compared to liquid bromine.

Experimental Protocol: Synthesis of 5-Bromoisoquinoline [4][5]

• To a stirred solution of isoquinoline (1.0 eq) in concentrated sulfuric acid at -20°C, add N-bromosuccinimide (1.1 eq) portion-wise, maintaining the temperature below -15°C.

• Stir the reaction mixture at -20°C for 4 hours.

• Carefully pour the reaction mixture onto crushed ice and basify with a concentrated aqueous ammonia solution to pH 8-9, keeping the temperature below 10°C.

• Extract the aqueous layer with dichloromethane (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 5-bromoisoquinoline.

Step 2: Palladium-Catalyzed Difluoromethylation of 5-Bromoisoquinoline

The conversion of the 5-bromo substituent to the desired difluoromethyl group can be achieved through palladium-catalyzed cross-coupling with a suitable difluoromethyl source. (Difluoromethyl)trimethylsilane (TMSCF₂H) is a commonly used and effective reagent for this transformation.[7][8][9][10]

Causality Behind Experimental Choices: A palladium catalyst, typically with a bulky and electron-rich phosphine ligand (e.g., BrettPhos or P(tBu)₃), is essential for the oxidative addition of the aryl bromide and subsequent reductive elimination of the difluoromethylated product.[8][10] A fluoride source, such as cesium fluoride (CsF), is required to activate the TMSCF₂H reagent.[9]

Experimental Protocol: Palladium-Catalyzed Difluoromethylation [8][10]

• To a dried Schlenk tube, add 5-bromoisoquinoline (1.0 eq), a palladium catalyst (e.g., Pd(dba)₂/BrettPhos, 2-5 mol%), and cesium fluoride (2.0 eq).

• Evacuate and backfill the tube with argon.

• Add anhydrous dioxane, followed by (difluoromethyl)trimethylsilane (TMSCF₂H, 1.5 eq).

• Heat the reaction mixture at 100-120°C for 12-24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 5-(difluoromethyl)isoquinoline.

Route 2: Synthesis via Isoquinoline-5-carbaldehyde Intermediate

This alternative approach involves the formation of an aldehyde at the 5-position, which is then converted to the difluoromethyl group via deoxyfluorination.

graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

A [label="5-Bromoisoquinoline"]; B [label="Isoquinoline-5-carbaldehyde"]; C [label="5-(Difluoromethyl)isoquinoline"];

A -> B [label=" Formylation (e.g., Grignard, then DMF)"]; B -> C [label=" Deoxyfluorination (e.g., DAST or Deoxo-Fluor)"]; }

Figure 2: Workflow for the synthesis of 5-(Difluoromethyl)isoquinoline via a 5-carbaldehyde intermediate.

Step 1: Synthesis of Isoquinoline-5-carbaldehyde

The synthesis of isoquinoline-5-carbaldehyde can be approached from 5-bromoisoquinoline. A common method involves metal-halogen exchange followed by quenching with an electrophilic formylating agent.

Causality Behind Experimental Choices: The conversion of the aryl bromide to a Grignard or organolithium reagent is necessary to generate a nucleophilic carbon at the 5-position. This nucleophile can then react with an electrophilic formyl source, such as N,N-dimethylformamide (DMF), to introduce the aldehyde functionality.

Experimental Protocol: Synthesis of Isoquinoline-5-carbaldehyde

• To a solution of 5-bromoisoquinoline (1.0 eq) in anhydrous THF at -78°C under an argon atmosphere, add n-butyllithium (1.1 eq) dropwise.

• Stir the mixture at -78°C for 1 hour.

• Add anhydrous N,N-dimethylformamide (DMF, 2.0 eq) and continue stirring at -78°C for 2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and allow it to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to give isoquinoline-5-carbaldehyde.

Step 2: Deoxyfluorination of Isoquinoline-5-carbaldehyde

The conversion of the aldehyde to the difluoromethyl group is achieved through a deoxyfluorination reaction. Reagents such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) are commonly employed for this transformation.[2]

Causality Behind Experimental Choices: These reagents react with the aldehyde to form a difluoro intermediate, which then eliminates to give the desired difluoromethyl group. The choice between DAST and Deoxo-Fluor often depends on the substrate's sensitivity and the desired reaction conditions, with Deoxo-Fluor generally being more thermally stable.

Experimental Protocol: Deoxyfluorination [2]

• To a solution of isoquinoline-5-carbaldehyde (1.0 eq) in anhydrous dichloromethane at -78°C under an argon atmosphere, add diethylaminosulfur trifluoride (DAST, 1.5 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 5-(difluoromethyl)isoquinoline.

Comparative Analysis of Synthetic Routes

Parameter	Route 1: Via 5-Bromoisoquinoline	Route 2: Via Isoquinoline-5-carbaldehyde
Starting Material Availability	Isoquinoline is commercially available and relatively inexpensive.	5-Bromoisoquinoline is a common starting material, but requires an additional step from isoquinoline.
Number of Steps	2 steps from isoquinoline.	2 steps from 5-bromoisoquinoline (3 steps from isoquinoline).
Reagent Handling & Safety	N-Bromosuccinimide is a solid and relatively safe to handle. Palladium catalysts can be air-sensitive. TMSCF₂H is a volatile liquid.	n-Butyllithium is highly pyrophoric and requires careful handling. DAST and Deoxo-Fluor are moisture-sensitive and can release HF upon decomposition.
Reaction Conditions	Bromination at low temperatures. Difluoromethylation at elevated temperatures.	Formylation at very low temperatures. Deoxyfluorination from low to ambient temperature.
Potential for Side Reactions	Over-bromination to form dibromo-isoquinolines. Incomplete conversion in the difluoromethylation step.	Incomplete metal-halogen exchange. Decomposition of the organometallic intermediate. Incomplete deoxyfluorination.
Overall Yield (Estimated)	Moderate to good.	Moderate.
Purification	Standard column chromatography for both steps.	Standard column chromatography for both steps.

Conclusion and Recommendations

Both Route 1 and Route 2 present viable, albeit multi-step, pathways to the synthesis of 5-(difluoromethyl)isoquinoline.

Route 1 is recommended for its more direct nature from a readily available starting material and for avoiding the use of highly pyrophoric reagents. The palladium-catalyzed difluoromethylation of aryl bromides is a well-established and robust reaction with a broad substrate scope. While the initial bromination requires careful temperature control to ensure regioselectivity, the overall procedure is likely to be more reproducible and scalable.

Route 2 offers a valuable alternative, particularly if isoquinoline-5-carbaldehyde is available or if the researcher wishes to avoid palladium-based catalysis. However, the handling of n-butyllithium and deoxyfluorinating reagents requires a higher level of technical expertise and stringent safety precautions.

Ultimately, the choice of synthetic route will depend on the individual researcher's expertise, available resources, and specific project requirements. This guide provides the necessary information to make an informed decision and to successfully navigate the synthesis of this important fluorinated building block.

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• Late-stage difluoromethylation: concepts, developments and perspective. Chem. Soc. Rev.2021 , 50, 7063-7090. [Link]

• Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs. Vietnam Journal of Science, Technology and Engineering2024 , 66(1), 53-58. [Link]

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• Difluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 5-(Difluoromethyl)isoquinoline: A Guide for Laboratory Professionals

For researchers and scientists engaged in the fast-paced world of drug development, the proper handling and disposal of novel chemical entities is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe disposal of 5-(Difluoromethyl)isoquinoline, a fluorinated heterocyclic compound. By understanding the chemical nature of this substance and adhering to established best practices, laboratories can ensure the safety of their personnel and maintain full regulatory compliance.

Hazard Assessment and Chemical Profile of 5-(Difluoromethyl)isoquinoline

Before any disposal protocol is initiated, a thorough understanding of the compound's hazard profile is essential. While a specific Safety Data Sheet (SDS) for 5-(Difluoromethyl)isoquinoline may not always be readily available, data from structurally similar compounds, such as isoquinoline and other halogenated aromatics, provide a strong basis for a conservative risk assessment.

Key Chemical Characteristics:

• Isoquinoline Core: Isoquinoline itself is classified as harmful if swallowed, toxic in contact with skin, and a cause of serious skin and eye irritation.[1][2] It is a weak base that can react with strong acids.

• Difluoromethyl Group (-CHF2): The presence of fluorine atoms classifies this compound as a halogenated organic substance.[3][4] Halogenated compounds require specific disposal pathways due to the potential for forming hazardous byproducts like hydrogen fluoride upon improper incineration.[5]

• Physical Properties: Isoquinoline is a colorless to pale yellow liquid or solid with a low melting point and a penetrating, unpleasant odor.[6] It is generally soluble in common organic solvents.[6]

Anticipated Hazards: Based on its constituent parts, 5-(Difluoromethyl)isoquinoline should be handled as a substance that is:

• Harmful or toxic via oral, dermal, and inhalation routes.

• An irritant to the skin and eyes.

• Incompatible with strong oxidizing agents and strong acids.[2][7]

• Potentially harmful to aquatic life with long-lasting effects.[1][2]

Hazard Classification	Anticipated Risk for 5-(Difluoromethyl)isoquinoline
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]
Acute Toxicity (Dermal)	Toxic in contact with skin.[1][2]
Skin Corrosion/Irritation	Causes skin irritation.[1][2]
Eye Damage/Irritation	Causes serious eye irritation.[1][8]
Environmental Hazard	Harmful to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE): The First Line of Defense

Given the anticipated hazards, a stringent PPE protocol is mandatory for all personnel handling 5-(Difluoromethyl)isoquinoline and its waste. The causality is clear: preventing direct contact is the most effective way to mitigate risk.

Mandatory PPE includes:

• Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[9]

• Skin Protection: A flame-retardant lab coat is required. Handle with chemical-resistant gloves (Nitrile rubber is a common and effective choice) that have been inspected for integrity before use.[10] Contaminated gloves should be disposed of as hazardous waste.

• Respiratory Protection: All handling of the compound and its waste should occur inside a certified chemical fume hood to prevent inhalation of vapors or aerosols. If there is a risk of exceeding exposure limits, a full-face respirator with an appropriate organic vapor cartridge should be used.[9][10]

The Disposal Workflow: A Step-by-Step Protocol

Disposal of 5-(Difluoromethyl)isoquinoline is not merely about discarding unwanted material; it is a systematic process designed to contain, segregate, and direct the chemical into the appropriate, regulated waste stream. This workflow is grounded in guidelines from the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[11][12][13]

Step 1: Waste Segregation at the Point of Generation

The cardinal rule of chemical waste management is segregation. Due to its fluorinated nature, 5-(Difluoromethyl)isoquinoline waste must not be mixed with non-halogenated organic waste.[3][14]

• Why? Co-mingling halogenated and non-halogenated waste streams complicates and increases the cost of disposal. Halogenated waste requires high-temperature incineration in specialized facilities equipped to scrub acidic gases (like hydrogen fluoride) from the exhaust.[3][5] Mixing necessitates the entire volume be treated as the more hazardous (and expensive) halogenated waste.[14][15]

Step 2: Selecting the Correct Waste Container

• Primary Container: Use a dedicated, chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle.[16] The container must have a secure, tight-fitting screw cap to prevent leaks and vapor escape.[15][16]

• Labeling: Immediately label the container with a hazardous waste tag. The label must include:

  • The words "Hazardous Waste".[14]

  • The full chemical name: "5-(Difluoromethyl)isoquinoline". Avoid abbreviations or formulas.

  • The specific hazard characteristics: "Toxic," "Irritant," "Environmental Hazard."

  • The date accumulation started.

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).[17] This is a designated area at or near the point of waste generation and under the control of the operator.

• Location: The SAA can be a designated portion of a workbench or a chemical fume hood.[17]

• Storage Conditions:

  • Keep the waste container tightly closed at all times, except when adding waste.[14][16]

  • Store in a cool, dry, and well-ventilated location away from incompatible materials like strong acids and oxidizers.[7]

  • Utilize secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[16]

Step 4: Managing Spills and Contaminated Materials

Small spills should be handled immediately by trained personnel wearing appropriate PPE.

• Procedure: Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial chemical absorbent). Do not use combustible materials like paper towels as the primary absorbent.

• Disposal of Spill Debris: All cleanup materials, including used absorbents and contaminated gloves, must be placed in a sealed bag or container, labeled as hazardous waste containing 5-(Difluoromethyl)isoquinoline, and placed in the designated halogenated waste container.

Step 5: Arranging for Final Disposal

Once the waste container is full, or within one year of the accumulation start date, it must be moved to a central hazardous waste storage area for pickup by a certified hazardous waste disposal contractor.[17]

• Professional Disposal: Never attempt to treat or dispose of this chemical via sink or trash disposal.[18] The final disposal method for halogenated organic compounds is typically high-temperature incineration at a facility permitted to handle such waste.[3][19] Your institution's Environmental Health & Safety (EH&S) department will manage the relationship with a licensed waste hauler and disposal facility.[20]

Logical Workflow for Disposal

The following diagram illustrates the critical decision points and procedural flow for the proper disposal of 5-(Difluoromethyl)isoquinoline.

Caption: Decision workflow for the safe disposal of 5-(Difluoromethyl)isoquinoline.

Conclusion: A Culture of Safety

The proper disposal of 5-(Difluoromethyl)isoquinoline is a multi-step process that hinges on a foundational understanding of its chemical hazards and a strict adherence to established safety protocols. By correctly identifying it as a halogenated organic compound, utilizing appropriate PPE, and following a systematic segregation and collection procedure, researchers can effectively mitigate risks. This commitment to rigorous waste management protocols is not just about regulatory compliance; it is about fostering a deep-seated culture of safety that protects individuals, the broader community, and the environment.

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A Senior Application Scientist's Guide to the Safe Handling of 5-(Difluoromethyl)isoquinoline

As researchers and drug development professionals, our work with novel chemical entities like 5-(Difluoromethyl)isoquinoline is foundational to therapeutic innovation. The unique properties imparted by the difluoromethyl group make it a valuable moiety in medicinal chemistry.[1] However, these same properties necessitate a rigorous and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information for handling 5-(Difluoromethyl)isoquinoline, moving beyond a simple checklist to explain the causality behind our recommended procedures. Our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the integrity of your research.

Hazard Assessment: Understanding the Risks of 5-(Difluoromethyl)isoquinoline

The isoquinoline backbone is a known hazardous compound.[2][3] It is classified as harmful if swallowed and toxic in contact with skin.[3] It is also known to cause skin and serious eye irritation.[3] The parent compound, quinoline, is suspected of causing genetic defects and may cause cancer.[4] Therefore, it is prudent to handle 5-(Difluoromethyl)isoquinoline with the assumption that it carries similar risks.

The introduction of fluorine-containing functional groups can significantly alter a molecule's biological activity and toxicity profile.[5][6] While the difluoromethyl group is often used to block metabolic soft spots in drug design, the potential for in-vivo cleavage of the carbon-fluorine bond and subsequent release of fluoride ions is a concern.[6] Chronic exposure to fluoride can lead to health issues such as skeletal fluorosis.[5][6] Furthermore, some fluorinated organic compounds can be metabolized into toxic byproducts.[5]

Given these considerations, 5-(Difluoromethyl)isoquinoline should be treated as a hazardous substance with particular attention to preventing skin contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical for minimizing exposure to 5-(Difluoromethyl)isoquinoline.[7] The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Recommended PPE	Justification
Weighing and preparing solutions	- Nitrile gloves (double-gloved) - Safety glasses with side shields or chemical splash goggles - Lab coat - Face mask	Protects against accidental skin contact, eye splashes, and inhalation of fine powders. Double-gloving is recommended due to the toxicity of isoquinoline derivatives.[8]
Running reactions and work-up	- Nitrile gloves (double-gloved) - Chemical splash goggles - Lab coat - Use of a fume hood	Provides protection against splashes and vapors. All manipulations should be performed in a certified chemical fume hood to minimize inhalation exposure.[9]
Handling spills	- Nitrile gloves (double-gloved) - Chemical splash goggles and face shield - Chemical-resistant apron over a lab coat - Respiratory protection (if significant aerosolization)	Enhanced protection is necessary when dealing with larger quantities and the potential for splashes and aerosolization.[10]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 5-(Difluoromethyl)isoquinoline will ensure a safe and efficient workflow. The following diagram and steps outline the recommended procedure from receipt of the compound to its final use in an experiment.

Caption: Workflow for the safe handling of 5-(Difluoromethyl)isoquinoline.

Step-by-Step Protocol:

• Receiving and Storage:

  • Upon receipt, log the compound in your chemical inventory.

  • Visually inspect the container for any signs of damage or leakage.

  • Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents and acids.[11]

• Pre-Handling Preparation:

  • Thoroughly review this safety guide and any available safety information for isoquinoline and fluorinated compounds.

  • Ensure that a certified chemical fume hood is available and functioning correctly.

  • Assemble all necessary PPE as outlined in the table above.

• Handling and Use:

  • Don all required PPE before handling the compound.[9]

  • Perform all manipulations, including weighing and dissolution, within the fume hood to minimize inhalation exposure.

  • When weighing, use a spatula and handle the solid carefully to avoid generating dust.

  • If preparing a solution, add the solid to the solvent slowly.

  • Conduct your experiment within the fume hood.

• Post-Handling and Cleanup:

  • After the experiment is complete, decontaminate all surfaces and equipment that may have come into contact with the compound.

  • Carefully remove and dispose of your PPE as potentially contaminated waste.

  • Wash your hands thoroughly with soap and water after removing your gloves.[11]

Disposal Plan: Responsible Waste Management

The proper disposal of 5-(Difluoromethyl)isoquinoline and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Solid Waste: Collect any unused 5-(Difluoromethyl)isoquinoline, contaminated weighing paper, and disposable labware into a designated, labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing 5-(Difluoromethyl)isoquinoline in a separate, labeled hazardous waste container. Do not mix with other waste streams unless you have confirmed compatibility.

• Contaminated PPE: All used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated hazardous waste bag.

Disposal Procedures:

• All waste containing 5-(Difluoromethyl)isoquinoline must be disposed of through your institution's hazardous waste management program.[10]

• Clearly label all waste containers with the full chemical name and any known hazards.

• Fluorinated organic compounds may require specific disposal methods, such as high-temperature incineration, to ensure their complete destruction.[12] Consult with your institution's environmental health and safety (EHS) office for specific guidance on the disposal of fluorinated waste.

By adhering to these guidelines, you can confidently and safely incorporate 5-(Difluoromethyl)isoquinoline into your research, contributing to the advancement of science while prioritizing personal and environmental safety.

References

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• Wolska, J., et al. (2021). Management of Solid Waste Containing Fluoride—A Review.

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